CAY10505

• CAS: 1218777-13-9

Core Science & Biosynthesis

CAY10505: A Technical Guide to its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the mechanism of action of CAY10505, a potent and selective inhibitor of phosphoinositide 3-kinase γ (PI3Kγ). The information is compiled for a scientific audience to facilitate further research and development.

Core Mechanism of Action: Selective PI3Kγ Inhibition

CAY10505 exerts its biological effects primarily through the potent and selective inhibition of the γ isoform of phosphoinositide 3-kinase (PI3Kγ).[1][2][3][4] PI3Ks are a family of lipid kinases that play crucial roles in various cellular processes, including cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking. The PI3K/Akt/mTOR pathway is a key signaling cascade downstream of PI3K activation.

By selectively inhibiting PI3Kγ, CAY10505 effectively reduces the phosphorylation of the downstream substrate, protein kinase B (PKB), also known as Akt.[2] This inhibition of Akt phosphorylation has been observed in various cell types, including neurons and mouse macrophages.[1][2] In neurons, a 200 nM concentration of CAY10505 was sufficient to partially reduce baicalein-induced Akt phosphorylation.[1] The inhibition of this signaling pathway is central to the anti-inflammatory and potential anti-cancer effects of CAY10505. For instance, oral administration of CAY10505 has been shown to reduce neutrophil recruitment in mice to a degree comparable to that seen in PI3Kγ-deficient mice.[2]

While highly selective for PI3Kγ, CAY10505 has also been shown to significantly inhibit the unrelated casein kinase 2 (CK2) with an IC50 of 20 nM.[2]

CAY10505 inhibits the PI3Kγ signaling pathway.

Quantitative Data Summary

The inhibitory activity of CAY10505 has been quantified across various isoforms of PI3K and other kinases, as well as in cellular and in vivo models. The following table summarizes these findings.

Target/Model	Parameter	Value	Reference
PI3Kγ	IC50	30 nM	[1][2][4]
PI3Kα	IC50	0.94 µM	[2][4]
PI3Kβ	IC50	20 µM	[2][4]
PI3Kδ	IC50	20 µM	[2][4]
Casein Kinase 2 (CK2)	IC50	20 nM	[2]
Akt Phosphorylation (Mouse Macrophages)	IC50	228 nM	[2]
Primary Multiple Myeloma Cells (co-cultured with BMSCs)	Mean Survival (10 µM)	84 ± 14%	[1]
Hypertensive Rats (in vivo)	Oral Administration	0.6 mg/kg	[1]

Experimental Protocols

The mechanism of action and biological effects of CAY10505 have been elucidated through a variety of experimental procedures. Key methodologies are detailed below.

1. Cell Viability and Survival Analysis in Multiple Myeloma (MM) Cells

• Objective: To determine the anti-survival effects of CAY10505 on MM cells.

• Cell Culture: MM cell lines and freshly isolated primary MM samples are used. For some experiments, primary MM cells are co-cultured with bone marrow stromal cells (BMSCs).

• Treatment: MM cell lines are treated with CAY10505 for 3 days, while primary MM cells are treated for 5 days.[1]

• Analysis: Cell survival is quantified using flow cytometry with Annexin V-FITC and Propidium Iodide (PI) staining.[1] Annexin V-FITC identifies apoptotic cells, while PI identifies necrotic cells.

2. In Vivo Model of Hypertension

• Objective: To assess the effect of CAY10505 on hypertension-associated vascular endothelial dysfunction.

• Animal Model: Deoxycorticosterone acetate salt (DOCA)-induced hypertensive rats are used.[1]

• Administration: CAY10505 is administered orally at a dose of 0.6 mg/kg.[1]

• Endpoints:

  • Serum nitrite and nitrate concentrations are measured as indicators of nitric oxide production.[1][3]

  • Endothelium-dependent relaxation is assessed in isolated aortic rings pre-contracted with phenylephrine, in response to acetylcholine.[1][3]

  • Endothelium-independent relaxation is measured in response to sodium nitroprusside.[1]

A typical experimental workflow for evaluating CAY10505.

Conclusion

CAY10505 is a well-characterized, potent, and selective inhibitor of PI3Kγ. Its mechanism of action, centered on the blockade of the PI3K/Akt signaling pathway, has been validated through extensive in vitro and in vivo studies. The quantitative data and experimental protocols provided herein offer a solid foundation for researchers and drug development professionals to further explore the therapeutic potential of CAY10505 in various disease contexts, including inflammation, cancer, and cardiovascular disorders.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. medkoo.com [medkoo.com]
• 4. adooq.com [adooq.com]

CAY10505: A Technical Guide to its PI3Kγ Selectivity Profile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the phosphoinositide 3-kinase gamma (PI3Kγ) selectivity profile of the inhibitor CAY10505. The information is compiled for researchers, scientists, and drug development professionals, offering a comprehensive resource for understanding its potency and specificity. This document includes quantitative data, detailed experimental methodologies, and visual representations of key biological and experimental processes.

Quantitative Selectivity Profile

CAY10505 is a potent and selective inhibitor of PI3Kγ. Its inhibitory activity has been quantified against various PI3K isoforms and other kinases, with the half-maximal inhibitory concentration (IC50) values summarized in the table below. The data demonstrates significant selectivity for the γ isoform of PI3K over the α, β, and δ isoforms.

Target Kinase	IC50	Fold Selectivity vs. PI3Kγ
PI3Kγ	30 nM	1x
PI3Kα	0.94 µM	~31x
PI3Kβ	20 µM	~667x
PI3Kδ	20 µM	~667x
Casein Kinase 2 (CK2)	20 nM	0.67x

Data compiled from multiple sources.[1][2]

Notably, in a broader screening against a panel of 80 other kinases, CAY10505 was found to significantly inhibit only the unrelated casein kinase 2 (CK2) with an IC50 of 20 nM.[1]

Experimental Protocols

The following protocols are based on the methodologies used for the characterization of CAY10505 and related compounds as described in the scientific literature.

In Vitro PI3Kγ Kinase Assay (Scintillation Proximity Assay)

This biochemical assay is designed to measure the enzymatic activity of PI3Kγ and the inhibitory potential of compounds like CAY10505.

Materials:

• Enzyme: Recombinant human PI3Kγ

• Substrate: Lipid vesicles containing Phosphatidylinositol (PtdIns) and Phosphatidylserine (PtdSer)

• Cofactor: ATP, including γ-[33P]ATP for detection

• Kinase Buffer: 10 mM MgCl₂, 1 mM β-glycerophosphate, 1 mM DTT, 0.1 mM Na₃VO₄, 0.1% Sodium Cholate

• Test Compound: CAY10505 dissolved in DMSO

• Detection Reagent: Neomycin-coated Scintillation Proximity Assay (SPA) beads

• Assay Plates: 96-well or 384-well plates

Procedure:

• Compound Preparation: Prepare a serial dilution of CAY10505 in DMSO. Further dilute in the kinase buffer to the desired final concentrations. A DMSO-only control is included.

• Reaction Setup: In each well of the assay plate, combine 100 ng of human PI3Kγ with the kinase buffer.

• Inhibitor Incubation: Add the diluted CAY10505 or DMSO control to the wells containing the enzyme and incubate at room temperature.

• Kinase Reaction Initiation: Start the kinase reaction by adding the lipid vesicles (final concentrations of 18 µM PtdIns and 250 µM PtdSer) and ATP (final concentration of 15 µM, including 100 nCi γ-[33P]ATP).

• Reaction Incubation: Allow the reaction to proceed at room temperature.

• Reaction Termination and Detection: Stop the kinase reaction by adding 250 µg of Neomycin-coated SPA beads. The beads capture the radiolabeled product, bringing it in close proximity to the scintillant embedded in the beads, which generates a detectable light signal.

• Data Analysis: Measure the signal using a scintillation counter. The inhibitory activity of CAY10505 is determined by calculating the reduction in signal in the presence of the compound compared to the DMSO control. IC50 values are then calculated from the dose-response curves.

Cellular Assay: Inhibition of Akt Phosphorylation

This assay assesses the ability of CAY10505 to inhibit the PI3K signaling pathway within a cellular context by measuring the phosphorylation of the downstream effector Akt.

Materials:

• Cell Line: For example, Raw 264.7 macrophages.

• Stimulant: C5a (a chemoattractant that activates PI3Kγ).

• Test Compound: CAY10505.

• Antibodies: Primary antibody specific for phosphorylated Akt (Ser-473) and a corresponding secondary antibody.

• Detection Method: Standard ELISA or Western blotting protocols.

Procedure:

• Cell Culture and Starvation: Culture Raw 264.7 macrophages to the desired confluence. Prior to the experiment, starve the cells in a serum-free medium for 3 hours.

• Inhibitor Pre-treatment: Pre-treat the starved cells with various concentrations of CAY10505 or a DMSO vehicle control for 30 minutes.

• Cell Stimulation: Stimulate the cells with 50 nM C5a for 5 minutes to activate the PI3Kγ pathway.

• Cell Lysis: Lyse the cells to extract the proteins.

• Detection of p-Akt: Quantify the levels of phosphorylated Akt (Ser-473) using a phospho-specific antibody via ELISA or Western blot.

• Data Analysis: Determine the extent of inhibition of Akt phosphorylation by CAY10505 at different concentrations to assess its cellular potency.

Visualizations

PI3K Signaling Pathway and CAY10505 Inhibition

Caption: PI3Kγ signaling cascade and the inhibitory action of CAY10505.

Experimental Workflow for PI3Kγ Inhibition Assay

Caption: Workflow for the in vitro PI3Kγ scintillation proximity assay.

References

• 1. The multiple roles of phosphoinositide 3-kinase in mast cell biology - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Novel Thiazolidine-2,4-dione-trimethoxybenzene-thiazole Hybrids as Human Topoisomerases Inhibitors [mdpi.com]

The PI3Kγ Inhibitor CAY10505: A Technical Guide for Researchers

An In-depth Examination of CAY10505 for Scientific and Drug Development Professionals

CAY10505 is a potent and selective small molecule inhibitor of the phosphoinositide 3-kinase gamma (PI3Kγ) isoform, a key enzyme in intracellular signaling pathways regulating cell growth, proliferation, survival, and inflammation. This technical guide provides a comprehensive overview of the research applications of CAY10505, with a focus on its use in cancer, cardiovascular, and immunology research. Detailed experimental protocols, quantitative data, and pathway visualizations are presented to facilitate its use in a laboratory setting.

Core Mechanism of Action

CAY10505 exerts its biological effects through the competitive inhibition of PI3Kγ, a member of the Class IB PI3K family. PI3Ks phosphorylate the 3'-hydroxyl group of phosphoinositides, generating lipid second messengers such as phosphatidylinositol (3,4,5)-trisphosphate (PIP3). PIP3 recruits and activates downstream signaling proteins, most notably the serine/threonine kinase Akt (also known as Protein Kinase B or PKB). By inhibiting PI3Kγ, CAY10505 effectively blocks the phosphorylation and activation of Akt, thereby modulating a multitude of cellular processes.[1][2]

Quantitative Data: Inhibitory Activity of CAY10505

The inhibitory potency and selectivity of CAY10505 have been characterized in various in vitro assays. The following table summarizes the key quantitative data for this compound.

Target	IC50	Assay System	Reference
PI3Kγ	30 nM	In vitro kinase assay (neurons)	[1][3][4]
PI3Kα	0.94 µM	In vitro kinase assay	[1][4]
PI3Kβ	20 µM	In vitro kinase assay	[1][4]
PI3Kδ	20 µM	In vitro kinase assay	[1][4]
Casein Kinase 2 (CK2)	20 nM	In vitro kinase assay	[1]
Akt Phosphorylation	228 nM	Mouse macrophages	[1]

Research Applications and Experimental Protocols

CAY10505 has been utilized in a range of preclinical research studies, demonstrating its potential as a therapeutic agent and a tool for dissecting PI3Kγ-mediated signaling.

Oncology: Multiple Myeloma

In the context of cancer, particularly multiple myeloma (MM), CAY10505 has been shown to induce apoptosis and inhibit proliferation of cancer cells.[3] The PI3K/Akt pathway is frequently hyperactivated in MM and contributes to cell survival and drug resistance.

This protocol outlines a method to assess the pro-apoptotic effects of CAY10505 on multiple myeloma cells using Annexin V-FITC and Propidium Iodide (PI) staining followed by flow cytometry.

• Cell Culture: Culture human multiple myeloma cell lines (e.g., U266, RPMI 8226) in RPMI-1640 medium supplemented with 10% fetal bovine serum (FBS), 2 mM L-glutamine, 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Treatment: Seed cells at a density of 1 x 10^6 cells/well in 6-well plates. Treat the cells with varying concentrations of CAY10505 (e.g., 1 µM, 5 µM, 10 µM) or vehicle control (DMSO) for 24 to 48 hours.

• Cell Staining:

  • Harvest the cells by centrifugation at 300 x g for 5 minutes.

  • Wash the cells twice with cold phosphate-buffered saline (PBS).

  • Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer.

  • Add 5 µL of FITC Annexin V and 5 µL of Propidium Iodide (PI).

  • Gently vortex the cells and incubate for 15 minutes at room temperature (25°C) in the dark.

  • Add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry: Analyze the stained cells by flow cytometry within one hour of staining.

  • Use a flow cytometer equipped with a 488 nm laser for excitation.

  • Collect FITC emission at ~530 nm and PI emission at >670 nm.

  • Gate on the cell population in a forward scatter versus side scatter plot to exclude debris.

  • Analyze the percentage of cells in each quadrant:

    • Lower-left (Annexin V-/PI-): Live cells

    • Lower-right (Annexin V+/PI-): Early apoptotic cells

    • Upper-right (Annexin V+/PI+): Late apoptotic/necrotic cells

    • Upper-left (Annexin V-/PI+): Necrotic cells

Cardiovascular Research: Hypertension and Endothelial Dysfunction

CAY10505 has been investigated for its potential to ameliorate hypertension-associated vascular endothelial dysfunction.[5] Studies in hypertensive rat models have shown that CAY10505 can improve endothelium-dependent relaxation and increase serum levels of nitric oxide metabolites.[3][5]

This protocol describes the induction of hypertension in rats and the subsequent ex vivo assessment of vascular relaxation in response to CAY10505 treatment.

• Induction of Hypertension:

  • Use male Sprague-Dawley rats (200-250 g).

  • Induce hypertension by administering N(G)-nitro-L-arginine methyl ester (L-NAME) in the drinking water (40 mg/kg/day) for 4-8 weeks.

  • Monitor systolic blood pressure weekly using a tail-cuff method to confirm the development of hypertension.

• In Vivo Treatment:

  • Administer CAY10505 (0.6 mg/kg) or vehicle control orally (p.o.) to the hypertensive rats once daily for the final 2 weeks of the L-NAME treatment period.[3]

• Preparation of Aortic Rings:

  • At the end of the treatment period, euthanize the rats and carefully excise the thoracic aorta.

  • Clean the aorta of adherent connective tissue and cut it into 3-4 mm rings.

  • Suspend the aortic rings in an organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 and 5% CO2.

• Vascular Reactivity Studies:

  • Allow the aortic rings to equilibrate for 60-90 minutes under a resting tension of 1.5 g.

  • Pre-contract the rings with phenylephrine (1 µM).

  • Once a stable contraction is achieved, cumulatively add acetylcholine (ACh; 1 nM to 10 µM) to assess endothelium-dependent relaxation.

  • In a separate set of rings, assess endothelium-independent relaxation using sodium nitroprusside (SNP; 1 nM to 10 µM).

• Data Analysis:

  • Express the relaxation responses as a percentage of the pre-contraction induced by phenylephrine.

  • Compare the concentration-response curves for ACh between the CAY10505-treated and vehicle-treated groups to determine the effect on endothelium-dependent relaxation.

Immunology: Neutrophil Recruitment

The recruitment of neutrophils to sites of inflammation is a critical process in the innate immune response, and PI3Kγ plays a significant role in this process. CAY10505 has been shown to reduce neutrophil recruitment in mouse models of inflammation.[1][2]

This protocol details a common method to induce neutrophil recruitment to the peritoneal cavity and assess the inhibitory effect of CAY10505.

• Animal Model: Use C57BL/6 mice (8-12 weeks old).

• Treatment: Administer CAY10505 (e.g., 10 mg/kg) or vehicle control orally (p.o.) one hour prior to the inflammatory stimulus.

• Induction of Peritonitis: Inject 1 mL of sterile 3% thioglycollate medium intraperitoneally (i.p.) into each mouse.

• Peritoneal Lavage:

  • Four hours after thioglycollate injection, euthanize the mice.

  • Perform a peritoneal lavage by injecting 5 mL of ice-cold PBS into the peritoneal cavity and then aspirating the fluid.

• Cell Counting and Analysis:

  • Determine the total number of cells in the peritoneal lavage fluid using a hemocytometer.

  • Prepare cytospin slides of the lavage fluid and stain with a Wright-Giemsa stain.

  • Perform a differential cell count under a light microscope to determine the number and percentage of neutrophils.

  • Alternatively, use flow cytometry with neutrophil-specific markers (e.g., Ly-6G and CD11b) for more precise quantification.

• Data Analysis: Compare the total number of neutrophils recruited to the peritoneum in the CAY10505-treated group versus the vehicle-treated group.

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and methodologies described, the following diagrams have been generated using Graphviz.

Diagram 1: PI3Kγ/Akt Signaling Pathway

Caption: The inhibitory action of CAY10505 on the PI3Kγ/Akt signaling pathway.

Diagram 2: Experimental Workflow for Apoptosis Assay

Caption: A stepwise workflow for assessing CAY10505-induced apoptosis in vitro.

Diagram 3: In Vivo Hypertension Study Workflow

Caption: Workflow for evaluating the effect of CAY10505 in a rat model of hypertension.

References

• 1. Mechanisms underlying the impairment of endothelium-dependent relaxation in the pulmonary artery of monocrotaline-induced pulmonary hypertensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. turkjps.org [turkjps.org]
• 3. haematologica.org [haematologica.org]
• 4. Effects of antihypertensive therapy on factors mediating endothelium-dependent relaxation in rats treated chronically with L-NAME - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Neutrophil Recruitment: From Model Systems to Tissue-Specific Patterns - PMC [pmc.ncbi.nlm.nih.gov]

CAY10505: An In-Depth Technical Guide to its Downstream Signaling Effects

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the downstream signaling effects of CAY10505, a potent and selective inhibitor of the γ isoform of phosphoinositide 3-kinase (PI3Kγ). This document consolidates available quantitative data, details experimental methodologies from key studies, and presents visual diagrams of the affected signaling pathways to facilitate a deeper understanding of its mechanism of action.

Core Mechanism of Action: Selective PI3Kγ Inhibition

CAY10505 exerts its effects by selectively targeting PI3Kγ, a key enzyme in cellular signaling pathways that regulate a diverse range of functions, including immune responses, inflammation, and cell growth. By inhibiting PI3Kγ, CAY10505 effectively blocks the conversion of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3), a critical second messenger that recruits and activates downstream signaling proteins.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the inhibitory activity of CAY10505 and its impact on downstream signaling events.

Parameter	Value	Cell/System	Reference
IC50 (PI3Kγ)	30 nM	Neurons	[1]
IC50 (PI3Kα)	0.94 µM	-	[2]
IC50 (PI3Kβ)	20 µM	-	[2]
IC50 (PI3Kδ)	20 µM	-	[2]
IC50 (Akt Phosphorylation)	228 nM	Mouse Macrophages	[2]
IC50 (Casein Kinase 2)	20 nM	-	[2]

Table 1: Inhibitory Potency of CAY10505

Downstream Effect	Observation	Model/System	Reference
Akt Phosphorylation	Partially reduced with 200 nM CAY10505	Neurons	[1]
Neutrophil Recruitment	Reduced	Mice	[2]
Multiple Myeloma (MM) Cell Survival	Anti-survival effects observed	MM cell lines and primary MM samples	[1]
Serum Nitrite/Nitrate Concentrations	Significantly increased with 0.6 mg/kg CAY10505 (p.o.)	Hypertensive rats	[1]
Endothelium-Dependent Relaxation	Significantly prevented hypertension-induced attenuation	Isolated rat aortic rings	[1]

Table 2: Downstream Biological Effects of CAY10505

Signaling Pathways Modulated by CAY10505

The primary signaling cascade affected by CAY10505 is the PI3Kγ/Akt/mTOR pathway. Inhibition of PI3Kγ disrupts this pathway, leading to a cascade of downstream effects, particularly in immune cells.

The PI3Kγ/Akt/mTOR Signaling Pathway

Caption: CAY10505 inhibits PI3Kγ, blocking the PI3K/Akt/mTOR pathway.

CAY10505's Impact on Macrophage Polarization

A key downstream effect of CAY10505 is the modulation of macrophage polarization. By inhibiting the PI3Kγ pathway, CAY10505 can shift the balance from an anti-inflammatory, immunosuppressive M2 phenotype towards a pro-inflammatory, anti-tumor M1 phenotype.

Caption: CAY10505 shifts macrophage polarization from M2 to M1.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the literature to assess the downstream effects of CAY10505.

Western Blot Analysis of Akt Phosphorylation

Objective: To quantify the inhibition of Akt phosphorylation by CAY10505.

Workflow Diagram:

Caption: Workflow for Western Blot analysis of Akt phosphorylation.

Detailed Protocol:

• Cell Culture and Treatment:

  • Culture cells (e.g., mouse macrophages) in appropriate media and conditions.

  • Treat cells with varying concentrations of CAY10505 or a vehicle control for a specified duration.

• Cell Lysis:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Scrape cells and collect the lysate.

  • Centrifuge the lysate to pellet cell debris and collect the supernatant containing the protein extract.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit according to the manufacturer's instructions.

• SDS-PAGE:

  • Normalize protein concentrations for all samples.

  • Prepare protein samples by adding Laemmli sample buffer and boiling.

  • Load equal amounts of protein per lane onto a polyacrylamide gel.

  • Run the gel to separate proteins by molecular weight.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking:

  • Block the membrane with 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with Tween 20 (TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the membrane with primary antibodies specific for phosphorylated Akt (e.g., anti-p-Akt Ser473) and total Akt overnight at 4°C with gentle agitation. The antibody should be diluted in the blocking buffer.

• Secondary Antibody Incubation:

  • Wash the membrane three times with TBST.

  • Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.

• Chemiluminescent Detection:

  • Wash the membrane again three times with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

• Densitometry Analysis:

  • Quantify the band intensities for phosphorylated Akt and total Akt using image analysis software.

  • Normalize the phosphorylated Akt signal to the total Akt signal to determine the relative level of Akt phosphorylation.

Neutrophil Migration/Chemotaxis Assay

Objective: To assess the inhibitory effect of CAY10505 on neutrophil migration towards a chemoattractant.

Workflow Diagram:

Caption: Workflow for a neutrophil chemotaxis assay.

Detailed Protocol:

• Neutrophil Isolation:

  • Isolate neutrophils from fresh whole blood using density gradient centrifugation (e.g., using Ficoll-Paque).

  • Resuspend the isolated neutrophils in an appropriate assay buffer.

• Treatment with CAY10505:

  • Pre-incubate the neutrophils with various concentrations of CAY10505 or a vehicle control for a defined period.

• Assay Setup:

  • Use a chemotaxis chamber, such as a Boyden chamber or a transwell insert with a porous membrane (typically 3-5 µm pore size for neutrophils).

  • Add the treated neutrophil suspension to the upper chamber.

• Addition of Chemoattractant:

  • Add a chemoattractant (e.g., fMLP, IL-8, or C5a) to the lower chamber of the assay plate. The assay buffer without the chemoattractant serves as a negative control.

• Incubation:

  • Incubate the plate at 37°C in a humidified incubator for a period sufficient to allow for cell migration (e.g., 1-3 hours).

• Cell Staining and Counting:

  • After incubation, remove the non-migrated cells from the upper surface of the membrane.

  • Fix and stain the migrated cells on the lower surface of the membrane with a suitable stain (e.g., DAPI or Giemsa stain).

  • Alternatively, migrated cells in the lower chamber can be collected and counted using a flow cytometer or a hemocytometer.

• Data Analysis:

  • Count the number of migrated cells per field of view under a microscope or the total number of migrated cells.

  • Compare the number of migrated cells in the CAY10505-treated groups to the vehicle control group to determine the inhibitory effect on chemotaxis. Calculate the IC50 value if a dose-response curve is generated.

Multiple Myeloma Cell Viability/Apoptosis Assay

Objective: To evaluate the effect of CAY10505 on the viability and apoptosis of multiple myeloma cells.

Workflow Diagram:

Caption: Workflow for an apoptosis assay using flow cytometry.

Detailed Protocol:

• Multiple Myeloma (MM) Cell Culture:

  • Culture MM cell lines or freshly isolated primary MM cells in appropriate culture medium.

• Treatment with CAY10505:

  • Treat the MM cells with various concentrations of CAY10505 or a vehicle control for a specified duration (e.g., 3 days for cell lines, 5 days for primary cells).[1]

• Cell Harvesting:

  • After the treatment period, harvest the cells by centrifugation.

• Staining with Annexin V-FITC and Propidium Iodide (PI):

  • Wash the cells with cold PBS.

  • Resuspend the cells in Annexin V binding buffer.

  • Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.

  • Incubate the cells in the dark at room temperature for 15 minutes.

• Flow Cytometry Analysis:

  • Analyze the stained cells using a flow cytometer.

  • Use appropriate compensation controls for FITC and PI.

• Data Analysis:

  • Gate the cell populations based on their fluorescence:

    • Live cells: Annexin V-negative and PI-negative.

    • Early apoptotic cells: Annexin V-positive and PI-negative.

    • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

  • Quantify the percentage of cells in each quadrant to determine the effect of CAY10505 on apoptosis and cell viability.

Conclusion

CAY10505 is a potent and selective inhibitor of PI3Kγ that demonstrates significant downstream signaling effects, primarily through the modulation of the Akt/mTOR pathway. Its ability to influence immune cell function, particularly by shifting macrophage polarization and inhibiting neutrophil migration, highlights its therapeutic potential in various disease contexts, including cancer and inflammatory disorders. The experimental protocols detailed in this guide provide a framework for researchers to further investigate the nuanced downstream effects of CAY10505 and other PI3Kγ inhibitors. Further research is warranted to fully elucidate the complete spectrum of its molecular interactions and to translate these findings into clinical applications.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]

CAY10505: A Technical Guide to its Role in Akt Phosphorylation

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed technical overview of CAY10505, a potent and selective inhibitor of phosphoinositide 3-kinase γ (PI3Kγ), and its consequential role in the phosphorylation of Akt (also known as Protein Kinase B or PKB). We will explore its mechanism of action, present quantitative data on its inhibitory activity, detail relevant experimental protocols, and visualize the underlying biochemical pathways.

Introduction: The PI3K/Akt Signaling Axis

The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is a critical intracellular cascade that governs a multitude of cellular processes, including cell growth, proliferation, survival, and metabolism.[1] Akt is a serine/threonine-specific protein kinase that becomes activated through phosphorylation at two key residues, Threonine 308 (Thr308) and Serine 473 (Ser473). This activation is initiated by upstream signals, prominently involving the PI3K family of lipid kinases.

PI3Ks phosphorylate phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting proteins with pleckstrin homology (PH) domains, such as Akt and phosphoinositide-dependent kinase 1 (PDK1), to the plasma membrane, leading to Akt phosphorylation and activation. Given its central role in cell survival, the PI3K/Akt pathway is frequently dysregulated in various diseases, including cancer and inflammatory conditions, making it a prime target for therapeutic intervention.

CAY10505 has emerged as a valuable chemical probe for dissecting the specific contributions of the PI3Kγ isoform to this pathway.

Mechanism of Action: CAY10505 as a PI3Kγ Inhibitor

CAY10505 functions as a potent and selective ATP-competitive inhibitor of PI3Kγ. By binding to the kinase domain of PI3Kγ, it prevents the phosphorylation of PIP2 to PIP3. This reduction in PIP3 levels at the cell membrane directly impedes the recruitment and subsequent phosphorylation of Akt. Consequently, the downstream signaling cascade mediated by activated Akt is suppressed.

The primary mechanism through which CAY10505 modulates Akt phosphorylation is via the canonical PI3K pathway. Inhibition of PI3Kγ by CAY10505 leads to a decrease in phosphorylated Akt (p-Akt).

Caption: CAY10505 inhibits PI3Kγ, blocking Akt phosphorylation.

Quantitative Data Summary

CAY10505 exhibits high selectivity for the γ isoform of PI3K. Its inhibitory concentrations (IC50) against various kinases have been determined through multiple studies, providing a clear profile of its potency and specificity.

Target Enzyme	IC50 Value	Cell/System Context	Reference
PI3Kγ	30 nM	Neurons	[2][3]
PI3Kα	0.94 µM (940 nM)	Enzyme Assay	[3]
PI3Kβ	20 µM	Enzyme Assay	[3]
PI3Kδ	20 µM	Enzyme Assay	[3]
p-Akt / PKB	228 nM	Mouse Macrophages
Casein Kinase 2 (CK2)	20 nM	Enzyme Assay (Panel Screen)

Note: The potent inhibition of Casein Kinase 2 (CK2) represents a significant off-target activity that must be considered during experimental design and data interpretation.

Experimental Protocols

The most common method to assess the impact of CAY10505 on Akt phosphorylation is through Western Blot analysis. This technique allows for the specific detection and semi-quantitative measurement of both total Akt and phosphorylated Akt (p-Akt).

Protocol: Western Blot for p-Akt and Total Akt

This protocol provides a general framework. Specific antibody concentrations, incubation times, and buffer compositions should be optimized for the cell type and experimental conditions.

1. Cell Culture and Treatment: a. Plate cells (e.g., mouse macrophages, SUM-1315, ZR-75-1) at an appropriate density and allow them to adhere overnight.[2] b. Serum-starve the cells for 4-6 hours to reduce basal Akt phosphorylation. c. Pre-treat cells with CAY10505 at desired concentrations (e.g., 50 nM - 1 µM) for 1-2 hours. Include a vehicle control (e.g., DMSO). d. Stimulate the cells with a known Akt activator (e.g., growth factor like IGF-1, or a compound like baicalein) for 15-30 minutes to induce Akt phosphorylation.[2]

2. Protein Lysate Preparation: a. Wash cells twice with ice-cold Phosphate Buffered Saline (PBS). b. Lyse cells on ice using RIPA buffer supplemented with protease and phosphatase inhibitors (e.g., PMSF, sodium orthovanadate, sodium fluoride). c. Scrape the cells and collect the lysate. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. d. Collect the supernatant (total protein lysate).

3. Protein Quantification: a. Determine the protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford assay).

4. SDS-PAGE and Protein Transfer: a. Normalize protein amounts for all samples (e.g., 20-40 µg per lane). Add Laemmli sample buffer and boil at 95°C for 5 minutes. b. Load samples onto a polyacrylamide gel (e.g., 10% gel) and perform electrophoresis to separate proteins by size. c. Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

5. Immunoblotting: a. Block the membrane with 5% non-fat dry milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature. b. Incubate the membrane with a primary antibody specific for phosphorylated Akt (e.g., anti-p-Akt Ser473) overnight at 4°C. c. Wash the membrane three times with TBST for 10 minutes each. d. Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane again as in step 5c.

6. Detection and Analysis: a. Apply an enhanced chemiluminescence (ECL) substrate to the membrane. b. Capture the signal using an imaging system. c. Stripping and Re-probing: To normalize p-Akt levels, strip the membrane of the first set of antibodies and re-probe with a primary antibody for total Akt, followed by the secondary antibody and detection. Also, probe for a loading control like β-actin or GAPDH. d. Quantify band intensities using densitometry software (e.g., ImageJ). Calculate the ratio of p-Akt to total Akt for each condition.

Caption: Standard experimental workflow for Western Blot analysis.

Conclusion

CAY10505 is a well-characterized and highly selective inhibitor of PI3Kγ, which serves as an indispensable tool for investigating the role of this specific PI3K isoform in cellular signaling. Its primary effect on Akt is the potent inhibition of its phosphorylation, with an IC50 in the nanomolar range in cellular assays. This inhibitory action disrupts the downstream signaling responsible for cell survival and proliferation. Researchers utilizing CAY10505 should remain cognizant of its significant off-target inhibition of Casein Kinase 2, which may require additional controls to ensure that observed phenotypes are specifically attributable to PI3Kγ inhibition. Overall, CAY10505 provides a precise method for modulating the PI3Kγ/Akt pathway in both in vitro and in vivo research settings.[2][4]

References

• 1. The activation of Akt/PKB signaling pathway and cell survival [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 4. medkoo.com [medkoo.com]

The Role of CAY10505 in Modulating Neutrophil Recruitment: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neutrophil recruitment to sites of inflammation is a critical component of the innate immune response. However, excessive or inappropriate neutrophil infiltration can contribute to tissue damage in a variety of inflammatory and autoimmune diseases. Therefore, the pharmacological modulation of neutrophil recruitment represents a promising therapeutic strategy. CAY10505, a potent and selective inhibitor of phosphoinositide 3-kinase γ (PI3Kγ), has emerged as a key small molecule in the investigation of neutrophil-mediated inflammation. This technical guide provides an in-depth overview of CAY10505, its mechanism of action in relation to neutrophil recruitment, detailed experimental protocols for its evaluation, and a summary of key quantitative data.

CAY10505: A Potent and Selective PI3Kγ Inhibitor

CAY10505 is a potent inhibitor of PI3Kγ with a reported IC50 of 30 nM[1]. It exhibits significant selectivity for the γ isoform over other Class I PI3K isoforms (α, β, and δ)[1][2]. The primary mechanism of action of CAY10505 is the inhibition of the catalytic activity of PI3Kγ, which plays a crucial role in signal transduction downstream of G-protein coupled receptors (GPCRs) activated by chemoattractants.

Mechanism of Action: Inhibition of Neutrophil Recruitment

The recruitment of neutrophils from the bloodstream into tissues is a multi-step process involving chemoattractant sensing, cell polarization, adhesion to the endothelium, and transmigration. PI3Kγ is a key regulator of this cascade.

Upon stimulation by chemoattractants such as N-formylmethionyl-leucyl-phenylalanine (fMLP) or chemokines like CXCL8 (IL-8), which bind to their respective GPCRs on the neutrophil surface, the Gβγ subunits of the dissociated heterotrimeric G-protein directly activate PI3Kγ. Activated PI3Kγ then phosphorylates phosphatidylinositol (4,5)-bisphosphate (PIP2) to generate phosphatidylinositol (3,4,5)-trisphosphate (PIP3) at the leading edge of the migrating neutrophil.

This localized accumulation of PIP3 acts as a second messenger, recruiting and activating downstream effector proteins containing pleckstrin homology (PH) domains, such as protein kinase B (Akt) and guanine nucleotide exchange factors (GEFs) for Rho family GTPases (e.g., Rac and Cdc42). The activation of these downstream pathways is essential for establishing cell polarity, reorganizing the actin cytoskeleton to form lamellipodia, and ultimately, for directed cell migration (chemotaxis).

By inhibiting PI3Kγ, CAY10505 effectively blocks the production of PIP3 in response to chemoattractant stimulation. This disruption of the primary signaling cascade for directional sensing prevents neutrophil polarization and migration towards the inflammatory stimulus, thereby reducing their accumulation at the site of inflammation. Oral administration of CAY10505 has been shown to reduce neutrophil recruitment in mice to a similar degree as that observed in PI3Kγ-deficient mice, confirming the central role of this pathway in vivo[1].

Signaling Pathway of PI3Kγ in Neutrophil Chemotaxis

Caption: PI3Kγ signaling cascade in neutrophil chemotaxis.

Experimental Evidence and Quantitative Data

The inhibitory effect of PI3Kγ modulation on neutrophil recruitment has been demonstrated in preclinical models. A key study by Pomel et al. (2006) investigated a close analog of CAY10505, AS-252424, in a mouse model of thioglycollate-induced peritonitis. While the full quantitative data requires access to the complete publication, the study reported a significant reduction in leukocyte recruitment upon oral administration of the PI3Kγ inhibitor.

Experimental Model	Compound	Dose	Effect on Neutrophil Recruitment	Reference
Thioglycollate-induced peritonitis in mice	AS-252424	Not specified in abstract	Significant reduction in leukocyte recruitment	Pomel et al., 2006
In vivo mouse models	CAY10505	Not specified in abstract	Reduction comparable to PI3Kγ-deficient mice	Cayman Chemical

Experimental Protocols

In Vivo Neutrophil Recruitment: Thioglycollate-Induced Peritonitis Model

This model is widely used to assess the effect of anti-inflammatory compounds on neutrophil migration into the peritoneal cavity.

Materials:

• Male C57BL/6 mice (8-12 weeks old)

• CAY10505 (or vehicle control)

• Sterile 4% Brewer's thioglycollate medium

• Sterile phosphate-buffered saline (PBS)

• FACS buffer (PBS with 2% fetal bovine serum and 0.05% sodium azide)

• Antibodies for flow cytometry (e.g., anti-mouse Ly-6G, anti-mouse CD11b)

• Red blood cell lysis buffer

• Hemocytometer or automated cell counter

Procedure:

• Compound Administration: Administer CAY10505 or vehicle control to mice via the desired route (e.g., oral gavage) at a predetermined time before the inflammatory challenge.

• Induction of Peritonitis: Inject 1 ml of sterile 4% thioglycollate medium intraperitoneally (i.p.) into each mouse.

• Cell Harvest: At a specified time point post-thioglycollate injection (typically 4-6 hours for peak neutrophil infiltration), euthanize the mice.

• Peritoneal Lavage: Expose the peritoneal cavity and inject 5-10 ml of sterile PBS. Gently massage the abdomen and then aspirate the peritoneal fluid.

• Cell Counting: Determine the total number of cells in the peritoneal lavage fluid using a hemocytometer or an automated cell counter.

• Flow Cytometry Analysis:

  • Centrifuge the peritoneal lavage fluid to pellet the cells.

  • Resuspend the cell pellet in FACS buffer.

  • If necessary, lyse red blood cells using a lysis buffer.

  • Stain the cells with fluorescently-labeled antibodies against neutrophil-specific markers (e.g., Ly-6G and CD11b).

  • Acquire the samples on a flow cytometer and analyze the data to determine the percentage and absolute number of neutrophils (Ly-6G+/CD11b+ cells) in the peritoneal cavity.

Data Analysis:

Compare the number of neutrophils in the peritoneal lavage of CAY10505-treated mice to that of vehicle-treated control mice. Calculate the percentage inhibition of neutrophil recruitment.

Experimental Workflow: Thioglycollate-Induced Peritonitis

Caption: Workflow for assessing CAY10505's effect on neutrophil recruitment.

Conclusion

CAY10505 is a valuable research tool for dissecting the role of PI3Kγ in neutrophil-driven inflammation. Its potent and selective inhibition of this key signaling node allows for the targeted investigation of the molecular mechanisms underlying neutrophil recruitment. The experimental protocols detailed in this guide provide a framework for evaluating the in vivo efficacy of CAY10505 and other potential modulators of neutrophil migration. Further research into the therapeutic applications of PI3Kγ inhibitors like CAY10505 holds significant promise for the development of novel treatments for a range of inflammatory disorders.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Frontiers | The role of G protein-coupled receptor in neutrophil dysfunction during sepsis-induced acute respiratory distress syndrome [frontiersin.org]

An In-Depth Technical Guide to CAY10505 in Cancer Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

CAY10505 is a potent and selective small molecule inhibitor of the phosphoinositide 3-kinase gamma (PI3Kγ) isoform, a key enzyme implicated in various cellular processes, including cell growth, survival, and migration. The PI3K/Akt signaling pathway is frequently dysregulated in cancer, making its components attractive targets for therapeutic intervention. This technical guide provides a comprehensive overview of CAY10505, focusing on its mechanism of action, its effects on cancer cells, and detailed experimental protocols for its investigation. The information presented herein is intended to support researchers and drug development professionals in exploring the therapeutic potential of CAY10505 in oncology.

Core Mechanism of Action: PI3Kγ Inhibition

CAY10505 exerts its biological effects primarily through the potent and selective inhibition of the p110γ catalytic subunit of Class I PI3K.

1.1. The PI3K/Akt Signaling Pathway

The PI3K/Akt pathway is a critical intracellular signaling cascade that regulates a wide array of cellular functions fundamental to cancer progression, such as cell proliferation, survival, and metabolism. The pathway is initiated by the activation of receptor tyrosine kinases (RTKs) or G-protein coupled receptors (GPCRs), which recruit and activate PI3K at the plasma membrane. Activated PI3K then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 serves as a docking site for proteins containing a pleckstrin homology (PH) domain, most notably the serine/threonine kinase Akt (also known as protein kinase B or PKB). This recruitment to the membrane allows for the phosphorylation and activation of Akt by other kinases. Once activated, Akt phosphorylates a multitude of downstream substrates, ultimately leading to the modulation of various cellular processes that promote tumorigenesis.

Figure 1: Simplified PI3K/Akt signaling pathway and the inhibitory action of CAY10505.

1.2. Specificity of CAY10505

CAY10505 demonstrates high selectivity for the PI3Kγ isoform. This specificity is crucial as different PI3K isoforms have distinct physiological roles. While PI3Kα and PI3Kβ are ubiquitously expressed and central to insulin signaling and other metabolic processes, PI3Kγ and PI3Kδ are primarily found in hematopoietic cells and play significant roles in immune responses and inflammation. [1]In the context of cancer, particularly hematological malignancies, targeting the gamma isoform may offer a more focused therapeutic approach with potentially fewer off-target effects. [2]

Quantitative Data: In Vitro Efficacy of CAY10505

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the known IC50 values for CAY10505 against various targets and cell lines.

Target/Cell Line	Assay Type	IC50	Reference(s)
Enzymatic Assays
PI3Kγ	Kinase Assay	30 nM	[3]
PI3Kα	Kinase Assay	0.94 µM	[3]
PI3Kβ	Kinase Assay	20 µM	[3]
PI3Kδ	Kinase Assay	20 µM	[3]
Casein Kinase 2 (CK2)	Kinase Assay	20 nM	[3]
Cell-Based Assays
Mouse Macrophages (p-Akt)	Western Blot	228 nM	[3]
MCF7 (Breast Cancer)	SRB Assay (72 hrs)	36.9 µM	[4]
Multiple Myeloma (MM) cells	Flow Cytometry (Annexin V/PI)	Anti-survival effects at 10 µM	[4]

Effects of CAY10505 on Cancer Cell Biology

Inhibition of the PI3Kγ/Akt pathway by CAY10505 is expected to trigger several anti-cancer effects, including the induction of apoptosis and cell cycle arrest.

3.1. Induction of Apoptosis

Apoptosis, or programmed cell death, is a crucial mechanism for eliminating damaged or cancerous cells. The PI3K/Akt pathway promotes cell survival by phosphorylating and inactivating several pro-apoptotic proteins. By inhibiting this pathway, CAY10505 can restore the activity of these proteins, thereby triggering apoptosis. For instance, in multiple myeloma (MM) cell lines, treatment with CAY10505 has been shown to have anti-survival effects. [4]

References

• 1. PI3K inhibitors in hematology: When one door closes… - PMC [pmc.ncbi.nlm.nih.gov]
• 2. PI3Kγ in leukemia: class IB PI3 kinase reemerges as a cancer-intrinsic target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]

CAY10505: A Potent PI3Kγ Inhibitor for Inflammatory Response Studies

An In-depth Technical Guide for Researchers and Drug Development Professionals

CAY10505 is a potent and selective inhibitor of the phosphoinositide 3-kinase gamma (PI3Kγ) isoform, a key enzyme implicated in inflammatory and autoimmune diseases. This guide provides a comprehensive overview of CAY10505, its mechanism of action, and its application in preclinical inflammatory response studies, with a focus on experimental protocols and quantitative data analysis.

Core Mechanism of Action

CAY10505 exerts its anti-inflammatory effects by selectively targeting the γ isoform of PI3K. PI3Kγ is predominantly expressed in leukocytes and plays a crucial role in transducing signals from G-protein coupled receptors (GPCRs), which are activated by various inflammatory mediators such as chemokines. By inhibiting PI3Kγ, CAY10505 effectively blocks the production of phosphatidylinositol (3,4,5)-trisphosphate (PIP3), a critical second messenger in the PI3K/Akt signaling pathway. This disruption leads to the downstream inhibition of Akt phosphorylation, thereby attenuating a cascade of cellular processes vital for the inflammatory response, including leukocyte recruitment, activation, and production of pro-inflammatory cytokines.[1][2]

Inhibitory Profile of CAY10505

The selectivity of CAY10505 for PI3Kγ over other PI3K isoforms is a key attribute, minimizing off-target effects. The half-maximal inhibitory concentrations (IC₅₀) highlight its potency and selectivity.

Target Kinase	IC₅₀
PI3Kγ	30 nM[1][2]
PI3Kα	0.94 µM[1]
PI3Kβ	20 µM[1]
PI3Kδ	20 µM[1]
Casein Kinase 2 (CK2)	20 nM[1]

Table 1: Inhibitory activity of CAY10505 against various kinases.

Signaling Pathway Modulation

CAY10505's primary impact is on the PI3K/Akt signaling pathway, which consequently influences other downstream pathways integral to the inflammatory response, such as the NF-κB pathway.

References

• 1. Pharmacokinetics, oral bioavailability, and metabolism in mice and cynomolgus monkeys of (2'R,5'S-)-cis-5-fluoro-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl] cytosine, an agent active against human immunodeficiency virus and human hepatitis B virus - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

CAY10505: A Technical Guide for Investigating the PI3Kγ Pathway

This guide provides an in-depth overview of CAY10505, a potent and selective inhibitor of the phosphoinositide 3-kinase gamma (PI3Kγ) isoform. It is intended for researchers, scientists, and drug development professionals as a comprehensive resource for utilizing CAY10505 to elucidate the roles of PI3Kγ in cellular signaling and disease.

Introduction to CAY10505 and the PI3K Pathway

The Phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and metabolism. The PI3K family is divided into three classes, with Class I being the most extensively studied. Class I PI3Ks are heterodimers composed of a catalytic and a regulatory subunit. They are further subdivided into Class IA (PI3Kα, PI3Kβ, PI3Kδ) and Class IB (PI3Kγ). While Class IA isoforms are typically activated by receptor tyrosine kinases (RTKs), the Class IB isoform, PI3Kγ, is uniquely activated by G-protein coupled receptors (GPCRs).

The specific roles of each PI3K isoform are of great interest in both basic research and therapeutic development. Selective inhibitors are invaluable tools for dissecting the distinct functions of these isoforms. CAY10505 has emerged as a potent and highly selective inhibitor of PI3Kγ, making it an excellent tool for investigating the specific downstream signaling events and physiological functions mediated by this particular isoform.

CAY10505: Selectivity and Potency

CAY10505 demonstrates high selectivity for the γ isoform of PI3K. Its inhibitory activity is significantly lower against other Class I PI3K isoforms, highlighting its utility in specifically targeting PI3Kγ-mediated events.

Quantitative Data: Inhibitory Activity of CAY10505

The following table summarizes the half-maximal inhibitory concentrations (IC50) of CAY10505 against various kinases and in cellular assays.

Target	IC50 Value	Cell/Assay Type
PI3Kγ	30 nM	Neurons[1][2]
PI3Kα	0.94 µM (940 nM)	N/A
PI3Kβ	20 µM	N/A
PI3Kδ	20 µM	N/A
Casein Kinase 2 (CK2)	20 nM	Kinase Panel Assay[3]
PKB/Akt Phosphorylation	228 nM	Mouse Macrophages[3][4]
MCF7 Cells	36.9 µM	Antiproliferative SRB Assay (72 hrs)[1]

Note: While CAY10505 is highly selective for PI3Kγ over other PI3K isoforms, it also potently inhibits the unrelated kinase CK2.[3] Researchers should consider this off-target effect when designing experiments and interpreting results.

Visualizing the PI3K Signaling Pathway and CAY10505's Point of Intervention

The diagram below illustrates the canonical PI3K signaling cascade, highlighting the activation of PI3Kγ by GPCRs and the specific inhibitory action of CAY10505.

Caption: PI3Kγ signaling pathway with CAY10505 inhibition point.

Experimental Protocols for Studying PI3Kγ with CAY10505

Here are detailed methodologies for key experiments to assess the impact of CAY10505 on PI3Kγ signaling and cellular functions.

Western Blotting for Akt Phosphorylation

This protocol is used to determine if CAY10505 inhibits the PI3Kγ-mediated phosphorylation of Akt, a key downstream effector.[1]

Materials:

• Cells of interest (e.g., mouse macrophages, neurons)

• CAY10505 (dissolved in DMSO)

• Appropriate cell culture medium and supplements

• Stimulant (e.g., a GPCR agonist relevant to the cell type)

• RIPA Lysis Buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: Rabbit anti-phospho-Akt (Ser473), Rabbit anti-total Akt

• Secondary antibody: HRP-conjugated Goat anti-Rabbit IgG

• Enhanced Chemiluminescence (ECL) substrate

• Chemiluminescence imaging system

Methodology:

• Cell Culture and Treatment: Seed cells and grow to 70-80% confluency. Serum-starve cells for 4-6 hours if necessary to reduce basal Akt phosphorylation.

• Inhibitor Pre-treatment: Pre-incubate cells with the desired concentration of CAY10505 (e.g., 200 nM) or DMSO (vehicle control) for 1-2 hours.[1]

• Stimulation: Add a relevant GPCR agonist to stimulate the PI3Kγ pathway for a predetermined time (e.g., 15-30 minutes).

• Cell Lysis: Immediately wash cells with ice-cold PBS and lyse with RIPA buffer. Scrape cells, collect lysate, and centrifuge at 14,000 x g for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a BCA assay.

• Sample Preparation: Normalize protein concentrations for all samples and add Laemmli buffer. Boil samples at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Load equal amounts of protein onto an SDS-PAGE gel. After electrophoresis, transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibody against phospho-Akt (diluted in blocking buffer) overnight at 4°C.

  • Wash the membrane 3x with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane 3x with TBST.

• Detection: Apply ECL substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: To normalize for protein loading, the membrane can be stripped and re-probed with an antibody against total Akt.

Cell Viability Assay (Sulforhodamine B - SRB)

This assay measures cell density based on the measurement of cellular protein content and can be used to determine the antiproliferative effects of CAY10505.[1][2]

Materials:

• Cancer cell line (e.g., MCF7)

• CAY10505

• 96-well plates

• Trichloroacetic acid (TCA), cold

• Sulforhodamine B (SRB) solution (0.4% w/v in 1% acetic acid)

• Tris-base solution (10 mM)

• Microplate reader

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Treatment: Treat cells with a range of CAY10505 concentrations for the desired duration (e.g., 72 hours).[1][2] Include a vehicle control (DMSO).

• Cell Fixation: Gently add cold TCA to each well to a final concentration of 10% and incubate for 1 hour at 4°C.

• Washing: Wash the plates five times with water and allow them to air dry completely.

• Staining: Add SRB solution to each well and incubate at room temperature for 30 minutes.

• Washing: Quickly wash the plates four times with 1% acetic acid to remove unbound dye. Allow plates to air dry.

• Solubilization: Add Tris-base solution to each well to solubilize the protein-bound dye.

• Measurement: Read the absorbance at 510 nm using a microplate reader. The absorbance is proportional to the total cellular protein mass.

Apoptosis Analysis by Flow Cytometry (Annexin V/PI Staining)

This method is used to quantify apoptosis and necrosis in cell populations, such as multiple myeloma cells, following treatment with CAY10505.[1]

Materials:

• Cell line of interest (e.g., MM cell lines)

• CAY10505

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Methodology:

• Cell Treatment: Treat cells in suspension or adherent culture with CAY10505 for the desired time (e.g., 3-5 days).[1]

• Cell Harvesting:

  • For suspension cells, collect by centrifugation.

  • For adherent cells, detach with trypsin-free dissociation buffer and then collect by centrifugation.

• Washing: Wash the cell pellet twice with cold PBS.

• Resuspension: Resuspend the cells in 1X Binding Buffer at a concentration of 1 x 10^6 cells/mL.

• Staining:

  • Transfer 100 µL of the cell suspension (1 x 10^5 cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within 1 hour.

  • Live cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

General Experimental Workflow

The following diagram outlines a typical workflow for investigating the effects of CAY10505.

Caption: A typical experimental workflow using CAY10505.

Conclusion

CAY10505 is a powerful and selective research tool for the functional characterization of the PI3Kγ isoform. Its high potency and selectivity over other Class I PI3Ks allow for precise investigation into the specific roles of PI3Kγ in various biological contexts, from immune cell trafficking to cancer cell survival. When used with appropriate controls and consideration of potential off-target effects, CAY10505 can significantly contribute to our understanding of GPCR-mediated PI3K signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. caymanchem.com [caymanchem.com]
• 4. CAY10505 - Cayman Chemical [bioscience.co.uk]

basic properties of CAY10505 inhibitor

This technical guide provides an in-depth overview of the core properties of CAY10505, a potent and selective inhibitor of Phosphoinositide 3-kinase γ (PI3Kγ). This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its mechanism of action, physicochemical properties, and experimental applications.

Core Properties and Mechanism of Action

CAY10505 is a small molecule inhibitor that exhibits high selectivity for the γ isoform of PI3K.[1] The primary mechanism of action involves the inhibition of the catalytic activity of PI3Kγ, which plays a crucial role in inflammatory and immune responses. By blocking PI3Kγ, CAY10505 effectively suppresses downstream signaling pathways, most notably the PI3K/Akt/mTOR pathway, leading to a reduction in cellular processes such as proliferation, survival, and migration.[2]

Physicochemical Properties

Property	Value	Reference
CAS Number	328960-84-5	[3]
Molecular Formula	C₁₄H₈FNO₃S	[3]
Molecular Weight	289.3 g/mol	[3]
Purity	≥98%	[3]
Formulation	A crystalline solid	[3]
Solubility	DMF: 20 mg/ml, DMSO: 20 mg/ml, DMSO:PBS (pH 7.2) (1:5): 0.15 mg/ml

In Vitro Efficacy and Selectivity

CAY10505 has been demonstrated to be a potent inhibitor of PI3Kγ with an IC₅₀ of 30 nM.[1] Its selectivity for the γ isoform is significantly higher compared to other PI3K isoforms.[1] Interestingly, when tested against a panel of 80 other kinases, CAY10505 was found to also significantly inhibit casein kinase 2 (CK2) with an IC₅₀ of 20 nM.

Target	IC₅₀	Reference
PI3Kγ	30 nM	[1]
PI3Kα	0.94 µM	[1]
PI3Kβ	20 µM	[1]
PI3Kδ	20 µM	[1]
Casein Kinase 2 (CK2)	20 nM
PKB/Akt phosphorylation (in mouse macrophages)	228 nM	[3]
MCF7 (Antiproliferative activity)	36.9 µM	[4]

Signaling Pathways

CAY10505 primarily exerts its effects through the inhibition of the PI3K/Akt/mTOR signaling pathway. This pathway is a critical regulator of cell growth, proliferation, survival, and motility. By inhibiting PI3Kγ, CAY10505 prevents the phosphorylation of phosphatidylinositol 4,5-bisphosphate (PIP2) to phosphatidylinositol 3,4,5-trisphosphate (PIP3). This, in turn, prevents the recruitment and activation of Akt, a key downstream effector.

CAY10505 Inhibition of the PI3K/Akt/mTOR Pathway.

As CAY10505 also inhibits Casein Kinase 2 (CK2), it is important to consider its potential effects on CK2-mediated signaling. CK2 is a pleiotropic kinase involved in various cellular processes, including cell proliferation, apoptosis, and gene expression. The inhibition of CK2 by CAY10505 may contribute to its overall cellular effects.

CAY10505 Inhibition of Casein Kinase 2 (CK2) Signaling.

Experimental Protocols

This section provides detailed methodologies for key experiments involving CAY10505.

Inhibition of Akt Phosphorylation in Mouse Macrophages (Western Blot)

This protocol describes how to assess the inhibitory effect of CAY10505 on the phosphorylation of Akt in mouse macrophages.

Workflow for Akt Phosphorylation Western Blot.

Materials:

• Mouse macrophage cell line (e.g., RAW 264.7)

• Complete culture medium (e.g., DMEM with 10% FBS)

• CAY10505 (stock solution in DMSO)

• Lipopolysaccharide (LPS) or other relevant agonist

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-phospho-Akt (Ser473) and anti-total Akt

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Culture: Plate mouse macrophages in 6-well plates at a density of 1 x 10⁶ cells/well and allow them to adhere overnight.

• Inhibitor Treatment: Pre-treat the cells with varying concentrations of CAY10505 (e.g., 0, 10, 50, 100, 250, 500 nM) for 1-2 hours. Include a vehicle control (DMSO).

• Stimulation: Stimulate the cells with a suitable agonist (e.g., 100 ng/mL LPS) for 15-30 minutes to induce Akt phosphorylation.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with 100-200 µL of lysis buffer per well. Scrape the cells and collect the lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the separated proteins to a membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-Akt and total Akt overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and add the chemiluminescent substrate.

• Detection: Image the blot using a suitable imaging system and quantify the band intensities. Normalize the phospho-Akt signal to the total Akt signal.

Survival Analysis of Multiple Myeloma Cells (Flow Cytometry)

This protocol details the use of flow cytometry to assess the effect of CAY10505 on the survival of multiple myeloma (MM) cell lines.[4]

Workflow for Multiple Myeloma Cell Survival Assay.

Materials:

• Multiple myeloma cell lines (e.g., MM.1S, U266)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• CAY10505 (stock solution in DMSO)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Culture: Seed MM cells in 24-well plates at a density of 2 x 10⁵ cells/well.

• Inhibitor Treatment: Treat the cells with CAY10505 (e.g., a final concentration of 10 µM) or vehicle control (DMSO) for 72 hours (3 days).

• Cell Harvesting: After the incubation period, harvest the cells by centrifugation.

• Staining:

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 100 µL of 1X Binding Buffer.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to the cell suspension.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis: Analyze the stained cells on a flow cytometer within 1 hour of staining.

• Data Analysis: Quantify the percentage of cells in each quadrant:

  • Annexin V- / PI- (viable cells)

  • Annexin V+ / PI- (early apoptotic cells)

  • Annexin V+ / PI+ (late apoptotic/necrotic cells)

  • Annexin V- / PI+ (necrotic cells)

In Vivo Neutrophil Recruitment Assay in Mice

This protocol outlines a method to evaluate the effect of orally administered CAY10505 on neutrophil recruitment in a mouse model of inflammation.

References

• 1. youtube.com [youtube.com]
• 2. Neutrophil Recruitment to the Lung in both C5a and CXCL1-Induced Alveolitis is Impaired in Vitamin D Binding Protein Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the PI3K/Akt Cell Survival Pathway to Induce Cell Death of HIV-1 Infected Macrophages with Alkylphospholipid Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

CAY10505 In Vivo Dosing Protocol for Rats: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10505 is a potent and selective inhibitor of phosphoinositide 3-kinase γ (PI3Kγ) with an IC50 of 30 nM. It also demonstrates inhibitory activity against casein kinase 2 (CK2). Its ability to modulate the PI3K/Akt signaling pathway makes it a valuable tool for in vivo studies investigating various physiological and pathological processes, including inflammation, hypertension, and cancer. These application notes provide a detailed protocol for the in vivo administration of CAY10505 to rats, based on published research, to ensure consistent and reproducible results.

Data Presentation

Table 1: In Vivo Dosing Parameters for CAY10505 in Rats

Parameter	Details	Reference
Animal Model	Male Wistar rats (uninephrectomized)	[1]
Induction of Hypertension	Deoxycorticosterone acetate (DOCA) salt administration	[1]
Compound	CAY10505	[1]
Dosage	0.6 mg/kg body weight	[1]
Route of Administration	Oral (p.o.), via gavage	[1]
Frequency	Once daily	[1]
Duration	7 days	[1]
Vehicle	0.5% Carboxymethyl cellulose (CMC) in sterile water with 0.1% Tween 80	Recommended based on common practice for poorly soluble compounds

Signaling Pathway

CAY10505 primarily targets the PI3Kγ isoform, a key enzyme in the PI3K/Akt signaling cascade. This pathway is crucial for regulating cell growth, proliferation, survival, and metabolism. Upon activation by growth factors binding to receptor tyrosine kinases (RTKs), PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 then recruits and activates Akt (also known as Protein Kinase B), which in turn phosphorylates a multitude of downstream targets, including mTOR, to exert its cellular effects. By inhibiting PI3Kγ, CAY10505 blocks the production of PIP3, thereby attenuating downstream Akt signaling.

Caption: PI3K/Akt signaling pathway and the inhibitory action of CAY10505.

Experimental Protocols

Formulation of CAY10505 for Oral Administration

Objective: To prepare a homogenous suspension of CAY10505 suitable for oral gavage in rats.

Materials:

• CAY10505 powder

• Sterile 0.5% (w/v) Carboxymethyl cellulose (CMC) solution in water

• Tween 80

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Calculate the required amount of CAY10505 based on the desired concentration and the total volume of the dosing solution. For a 0.6 mg/kg dose in a rat with an average weight of 250g, and a dosing volume of 5 mL/kg, the concentration of the solution would be 0.12 mg/mL.

• Weigh the calculated amount of CAY10505 powder and place it in a sterile microcentrifuge tube.

• Prepare the vehicle by adding 0.1% (v/v) Tween 80 to the 0.5% CMC solution.

• Add a small volume of the vehicle to the CAY10505 powder to create a paste.

• Gradually add the remaining vehicle to the paste while continuously vortexing to ensure a uniform suspension.

• If necessary, sonicate the suspension for 5-10 minutes to aid in dispersion and achieve a homogenous mixture.

• Visually inspect the suspension for any clumps or precipitates before administration. The suspension should be prepared fresh daily.

In Vivo Dosing Protocol: Hypertension Model in Rats

Objective: To evaluate the effect of CAY10505 on blood pressure and vascular function in a rat model of hypertension.[1]

Animal Model:

• Male Wistar rats (8-10 weeks old).

• Animals undergo uninephrectomy (surgical removal of one kidney) to potentiate the hypertensive effects of DOCA-salt.

Induction of Hypertension:

• Following a one-week recovery period after uninephrectomy, administer deoxycorticosterone acetate (DOCA) at a dose of 40 mg/kg subcutaneously, twice weekly, for 6 weeks.[1]

• Provide 1% NaCl in drinking water throughout the study period.

• Monitor blood pressure weekly using a non-invasive tail-cuff method. Rats with a mean arterial blood pressure ≥ 140 mmHg are considered hypertensive.[1]

Experimental Groups:

• Normal Control: Sham-operated rats receiving the vehicle.

• Hypertensive Control: Uninephrectomized, DOCA-salt treated rats receiving the vehicle.

• CAY10505-Treated: Hypertensive rats receiving CAY10505 (0.6 mg/kg, p.o.) daily for the last 7 days of the 6-week study period.[1]

• Positive Control (optional): Hypertensive rats receiving a known antihypertensive agent (e.g., Losartan 25 mg/kg, p.o., or Atorvastatin 30 mg/kg, p.o.) for the last 7 days.[1]

Dosing Procedure (Oral Gavage):

• Gently restrain the rat.

• Use a sterile, ball-tipped gavage needle appropriate for the size of the rat.

• Measure the length of the gavage needle from the tip of the rat's nose to the last rib to ensure proper placement in the stomach.

• Carefully insert the gavage needle into the esophagus and advance it to the predetermined length.

• Slowly administer the CAY10505 suspension.

• Withdraw the needle gently and return the animal to its cage.

• Monitor the animal for any signs of distress after the procedure.

Endpoint Measurements:

• Mean Arterial Blood Pressure (MABP): Measured at the end of the treatment period.

• Vascular Endothelium Function: Assessed by acetylcholine-induced endothelium-dependent relaxation in isolated aortic ring preparations.[1]

• Serum Nitrite/Nitrate Levels: Measured as an indicator of nitric oxide production.[1]

• Aortic Glutathione (GSH) Levels: Measured as a marker of oxidative stress.[1]

Experimental Workflow

Caption: Workflow for in vivo evaluation of CAY10505 in a rat hypertension model.

References

• 1. Evaluation of preclinical formulations for a poorly water-soluble compound - PubMed [pubmed.ncbi.nlm.nih.gov]

CAY10505: Application Notes and Protocols for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10505 is a potent and selective inhibitor of the phosphoinositide 3-kinase gamma (PI3Kγ) isoform, demonstrating an IC50 of 30 nM in neurons.[1] Its selectivity makes it a valuable tool for investigating the specific roles of PI3Kγ in various cellular processes, including cell survival, proliferation, and inflammation. This document provides detailed application notes and protocols for the use of CAY10505 in cell culture experiments, designed to assist researchers in achieving reliable and reproducible results.

Mechanism of Action

CAY10505 exerts its inhibitory effect on the PI3K/Akt/mTOR signaling pathway. PI3Kγ, a class IB PI3K isoform, is typically activated by G-protein-coupled receptors (GPCRs). Upon activation, PI3Kγ phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating downstream effectors such as Akt (also known as Protein Kinase B). Activated Akt then phosphorylates a multitude of substrates, leading to the regulation of diverse cellular functions including cell growth, proliferation, survival, and metabolism. By selectively inhibiting PI3Kγ, CAY10505 effectively blocks the production of PIP3 and subsequent activation of Akt, thereby modulating these critical cellular pathways.

Caption: CAY10505 inhibits PI3Kγ, blocking the PI3K/Akt signaling pathway.

Data Presentation: CAY10505 Concentrations in Cell Culture

The effective concentration of CAY10505 can vary significantly depending on the cell type, experimental endpoint, and treatment duration. The following table summarizes reported concentrations and their observed effects.

Cell Type	Concentration	Duration	Observed Effect	Assay
Neurons	200 nM	Not Specified	Partial reduction of baicalein-induced Akt phosphorylation.[1]	Western Blot
Multiple Myeloma (MM) Cell Lines	2.5 - 10 µM	3 days	Induction of apoptosis.[1]	Flow Cytometry (Annexin V/PI)
Primary Multiple Myeloma (MM) Cells	10 µM	5 days	Anti-survival effects in co-culture with bone marrow stromal cells.[1]	Flow Cytometry (Annexin V/PI)
MCF-7 (Human Breast Cancer)	36.9 µM (IC50)	72 hours	Antiproliferative activity.[1]	SRB Assay

Experimental Protocols

The following are detailed protocols for common cell-based assays utilizing CAY10505. It is recommended to perform a dose-response curve to determine the optimal concentration for your specific cell line and experimental conditions.

Protocol 1: Inhibition of Akt Phosphorylation in Neurons

This protocol describes how to assess the effect of CAY10505 on Akt phosphorylation in cultured neurons using Western blotting.

Caption: Workflow for Western blot analysis of Akt phosphorylation.

Materials:

• Cultured neurons

• CAY10505 (stock solution in DMSO)

• Complete culture medium

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (anti-phospho-Akt Ser473, anti-total Akt)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Seeding: Seed neurons at an appropriate density in multi-well plates and allow them to adhere and differentiate according to your standard protocol.

• Treatment:

  • Prepare working solutions of CAY10505 in complete culture medium. A final DMSO concentration should be kept below 0.1% and a vehicle control (DMSO alone) must be included.

  • Aspirate the medium from the cells and replace it with the medium containing CAY10505 or vehicle control. A suggested starting concentration is 200 nM.[1]

  • Incubate for the desired time (e.g., 1-24 hours).

• Cell Lysis:

  • Wash the cells once with ice-cold PBS.

  • Add ice-cold RIPA buffer to each well and incubate on ice for 10-15 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Western Blotting:

  • Normalize the protein concentrations and prepare samples with Laemmli buffer.

  • Denature the samples by heating at 95-100°C for 5 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against phospho-Akt and total Akt overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Apply the chemiluminescent substrate and visualize the protein bands using an imaging system.

  • Quantify the band intensities and normalize the phospho-Akt signal to the total Akt signal.

Protocol 2: Apoptosis Assay in Multiple Myeloma Cells

This protocol details the use of Annexin V and Propidium Iodide (PI) staining followed by flow cytometry to quantify apoptosis in multiple myeloma cells treated with CAY10505.

Materials:

• Multiple myeloma cell lines (e.g., U266, LP-1)

• CAY10505 (stock solution in DMSO)

• Complete culture medium (e.g., RPMI-1640 with 10% FBS)

• Annexin V-FITC/PI Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Seeding: Seed multiple myeloma cells at a density of 1 x 10^5 cells/mL in 12-well plates.

• Treatment:

  • Treat the cells with various concentrations of CAY10505 (e.g., 2.5, 5, 7.5, 10 µM) or a vehicle control (DMSO).[1]

  • Incubate for 48-72 hours.

• Cell Staining:

  • Harvest the cells by centrifugation.

  • Wash the cells twice with cold PBS.

  • Resuspend the cells in 1X Annexin V binding buffer.

  • Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

  • Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry:

  • Analyze the stained cells using a flow cytometer.

  • Annexin V-positive, PI-negative cells are considered early apoptotic.

  • Annexin V-positive, PI-positive cells are considered late apoptotic or necrotic.

  • Quantify the percentage of apoptotic cells in each treatment group.

Protocol 3: Cell Viability Assay in MCF-7 Cells

This protocol describes the use of the MTT assay to determine the effect of CAY10505 on the viability of MCF-7 breast cancer cells.

Materials:

• MCF-7 cells

• CAY10505 (stock solution in DMSO)

• Complete culture medium (e.g., DMEM with 10% FBS)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed MCF-7 cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to attach overnight.

• Treatment:

  • Treat the cells with a range of CAY10505 concentrations. Based on the reported IC50 of 36.9 µM, a range of 1-100 µM would be appropriate.[1] Include a vehicle control.

  • Incubate for 72 hours.

• MTT Assay:

  • Add MTT solution to each well and incubate for 3-4 hours at 37°C, allowing the formation of formazan crystals.

  • Aspirate the medium and add the solubilization solution to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the CAY10505 concentration to determine the IC50 value.

Concluding Remarks

CAY10505 is a powerful tool for dissecting the roles of PI3Kγ in cellular signaling. The protocols provided herein offer a starting point for investigating its effects in various cell culture models. Researchers should optimize these protocols for their specific experimental systems to ensure accurate and meaningful results. Careful consideration of concentration, treatment duration, and appropriate controls is paramount for the successful application of CAY10505 in cell culture experiments.

References

• 1. medchemexpress.com [medchemexpress.com]

Application Notes & Protocols: Preparation of CAY10505 Stock Solution in DMSO

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of CAY10505, a potent and selective inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ), using dimethyl sulfoxide (DMSO) as the solvent. Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction

CAY10505 is a small molecule inhibitor with high selectivity for the γ isoform of PI3K (IC50 = 30 nM).[1][2] It is a valuable tool for studying the PI3K/Akt/mTOR signaling pathway and its role in immunology, inflammation, and cell biology.[1] To ensure accurate and consistent experimental outcomes, it is imperative to prepare a stock solution of known concentration. DMSO is the recommended solvent due to its ability to dissolve both polar and nonpolar compounds and its miscibility with aqueous media.[3]

Quantitative Data Summary

A summary of the key quantitative data for CAY10505 and DMSO is provided in the table below for easy reference.

Parameter	Value	Reference
CAY10505
Molecular Formula	C₁₄H₈FNO₃S	[1][4]
Molecular Weight	289.3 g/mol	[1][4]
Appearance	Crystalline solid	[1][4]
Purity	≥98%	[1][4]
Solubility in DMSO	~20 mg/mL	[1][5]
Storage of Solid	-20°C	[5][6]
DMSO
Molecular Formula	(CH₃)₂SO	[3]
Molecular Weight	78.13 g/mol	[3]
Density	1.1004 g/cm³	[7]
Boiling Point	189°C	[3][7]
Freezing Point	18.5°C	[3][7]

Experimental Protocol: Preparation of a 10 mM CAY10505 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CAY10505 in DMSO. The concentration can be adjusted based on experimental needs, and the required mass of CAY10505 can be calculated using the formula provided below.

3.1. Materials and Equipment

• CAY10505 (crystalline solid)

• Anhydrous/molecular sieve-dried DMSO

• Calibrated analytical balance

• Microcentrifuge tubes or amber glass vials

• Pipettes and sterile, filtered pipette tips

• Vortex mixer

• Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant gloves

3.2. Calculation

To prepare a stock solution of a specific concentration, use the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Example for 1 mL of a 10 mM stock solution: Mass (mg) = 10 mM x 1 mL x 289.3 g/mol / 1000 = 2.893 mg

3.3. Step-by-Step Procedure

• Preparation: Don appropriate PPE. Ensure the work area is clean and dry. Allow the vial of CAY10505 to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Tare a suitable microcentrifuge tube or amber glass vial on a calibrated analytical balance. Carefully weigh the calculated amount of CAY10505 (e.g., 2.893 mg for a 10 mM solution in 1 mL) into the tube/vial.

• Solubilization: Add the calculated volume of anhydrous DMSO (e.g., 1 mL) to the tube/vial containing the CAY10505 powder.

• Mixing: Tightly cap the tube/vial and vortex thoroughly until the solid is completely dissolved. Visually inspect the solution to ensure there are no undissolved particulates.

• Labeling: Clearly label the tube/vial with the name of the compound (CAY10505), the concentration (10 mM), the solvent (DMSO), the date of preparation, and the initials of the preparer.

• Storage: Store the stock solution at -20°C for long-term storage (months to years) or at 4°C for short-term storage (days to weeks).[6] Avoid repeated freeze-thaw cycles.

3.4. Safety Precautions

• CAY10505 is for research use only and not for human or veterinary use.[1]

• Handle CAY10505 in a well-ventilated area.

• DMSO is an excellent solvent and can facilitate the absorption of other chemicals through the skin.[8] Avoid direct contact with skin and eyes.

• Consult the Safety Data Sheet (SDS) for CAY10505 and DMSO for complete safety information.

Visualizations

4.1. Experimental Workflow

The following diagram illustrates the key steps in the preparation of the CAY10505 stock solution.

Caption: Workflow for CAY10505 Stock Solution Preparation.

4.2. PI3K/Akt Signaling Pathway

CAY10505 is an inhibitor of PI3Kγ, a key enzyme in the PI3K/Akt signaling pathway. The simplified diagram below shows the position of PI3K in this cascade.

Caption: Inhibition of the PI3K/Akt Pathway by CAY10505.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. CAY10505 - Cayman Chemical [bioscience.co.uk]
• 5. CAY10505 - CD Biosynsis [biosynsis.com]
• 6. medkoo.com [medkoo.com]
• 7. gchemglobal.com [gchemglobal.com]
• 8. Dimethyl Sulfoxide | (CH3)2SO | CID 679 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Note: CAY10505 for Western Blot Analysis of Akt Phosphorylation

Introduction

CAY10505 is a potent and selective inhibitor of the phosphoinositide 3-kinase γ (PI3Kγ) isoform with an IC50 value of 30 nM in neurons.[1][2][3] The PI3K/Akt signaling pathway is a crucial intracellular cascade that regulates a wide array of cellular processes, including cell growth, proliferation, survival, and metabolism.[4][5] Upon activation by various extracellular signals, PI3K phosphorylates phosphatidylinositol (3,4,5)-trisphosphate (PIP3), which in turn recruits and activates Akt (also known as Protein Kinase B) through phosphorylation at key residues, including Serine 473 (Ser473).[4][5] As an inhibitor of PI3Kγ, CAY10505 can be utilized to investigate the role of this specific PI3K isoform in the activation of Akt. This application note provides a detailed protocol for treating cells with CAY10505 and subsequently performing a Western blot to detect changes in the phosphorylation of Akt at Ser473.

Mechanism of Action

CAY10505 selectively inhibits the catalytic activity of PI3Kγ, thereby preventing the conversion of PIP2 to PIP3. This reduction in PIP3 levels at the plasma membrane leads to decreased recruitment and subsequent phosphorylation of Akt at Ser473 by upstream kinases like mTORC2.[4] Consequently, treatment of cells with CAY10505 is expected to result in a dose-dependent decrease in the levels of phosphorylated Akt (p-Akt), which can be effectively quantified by Western blotting. One study demonstrated that CAY10505 at 200 nM partially reduces baicalein-induced Akt phosphorylation in neurons.[1]

Quantitative Data

The following table summarizes the inhibitory concentrations (IC50) of CAY10505 against various PI3K isoforms and its effect on Akt phosphorylation.

Target	IC50 Value	Cell Type/System	Reference
PI3Kγ	30 nM	Neurons	[1][2][3]
PI3Kα	0.94 µM	-	[2][3]
PI3Kβ	20 µM	-	[2][3]
PI3Kδ	20 µM	-	[2][3]
p-Akt (PKB)	228 nM	Mouse Macrophages	[2]

Signaling Pathway Diagram

Caption: CAY10505 inhibits PI3Kγ, blocking Akt phosphorylation.

Experimental Protocol

This protocol outlines the steps for treating a cell culture with CAY10505, preparing cell lysates, and performing a Western blot to detect p-Akt (Ser473).

Materials

• CAY10505 (Cayman Chemical, Item No. 10009078 or equivalent)

• Cell culture medium (e.g., DMEM, RPMI-1640)

• Fetal Bovine Serum (FBS)

• Phosphate Buffered Saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• Laemmli sample buffer

• SDS-PAGE gels

• Nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or 5% Bovine Serum Albumin (BSA) in Tris-Buffered Saline with 0.1% Tween-20 (TBST))

• Primary antibodies:

  • Rabbit anti-p-Akt (Ser473) (Cell Signaling Technology, #4060 or equivalent)

  • Rabbit or Mouse anti-Total Akt (Cell Signaling Technology, #4691 or equivalent)

  • Loading control antibody (e.g., anti-β-actin, anti-GAPDH)

• HRP-conjugated secondary antibody (anti-rabbit or anti-mouse)

• Chemiluminescent substrate (ECL)

• Imaging system (e.g., CCD camera-based imager)

Procedure

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • The next day, replace the medium with fresh medium containing the desired concentration of CAY10505 (e.g., 100 nM - 1 µM). A vehicle control (e.g., DMSO) should be run in parallel.

  • Incubate the cells for the desired time period (e.g., 1-24 hours).

  • Optional: After the inhibitor treatment, stimulate the cells with a known Akt activator (e.g., growth factor, insulin) for a short period (e.g., 15-30 minutes) to observe the inhibitory effect of CAY10505 on induced p-Akt levels.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to the cells and incubate on ice for 15-30 minutes.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

  • Transfer the supernatant (protein extract) to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay according to the manufacturer's instructions.

• Sample Preparation:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer to the lysates to a final concentration of 1x and boil at 95-100°C for 5 minutes.

• SDS-PAGE and Western Blotting:

  • Load equal amounts of protein (e.g., 20-30 µg) per lane of an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

  • Transfer the proteins from the gel to a nitrocellulose or PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-Akt (Ser473) diluted in 5% BSA in TBST overnight at 4°C with gentle shaking.[6][7]

  • The following day, wash the membrane three times for 5-10 minutes each with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

  • Wash the membrane again three times for 10 minutes each with TBST.

• Detection:

  • Prepare the chemiluminescent substrate according to the manufacturer's instructions.

  • Incubate the membrane with the substrate for the recommended time.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing (Optional):

  • To normalize the p-Akt signal to the total amount of Akt protein, the membrane can be stripped and re-probed with an antibody against total Akt.

  • Incubate the membrane in a stripping buffer, wash thoroughly, and then repeat the blocking and antibody incubation steps starting from step 5.5 with the total Akt antibody. A loading control like β-actin or GAPDH should also be probed.

Experimental Workflow Diagram

Caption: Workflow for p-Akt Western blot analysis using CAY10505.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. adooq.com [adooq.com]
• 4. PI3K / Akt Signaling | Cell Signaling Technology [cellsignal.com]
• 5. Akt/PKB signaling pathway - Wikipedia [en.wikipedia.org]
• 6. ccrod.cancer.gov [ccrod.cancer.gov]
• 7. Phospho-Akt (Ser473) Antibody | Cell Signaling Technology [awsprod-cellsignal.com]

Application Notes and Protocols for CAY10505 in Multiple Myeloma Cell Lines

For Researchers, Scientists, and Drug Development Professionals

Introduction

Multiple myeloma (MM) is a hematological malignancy characterized by the clonal proliferation of plasma cells in the bone marrow. The phosphatidylinositol 3-kinase (PI3K)/Akt signaling pathway is frequently hyperactivated in multiple myeloma, playing a crucial role in cell survival, proliferation, and drug resistance. CAY10505 is a potent and selective inhibitor of the p110γ isoform of PI3K, and it also exhibits inhibitory activity against casein kinase 2 (CK2). Both PI3Kγ and CK2 are implicated in the pathogenesis of multiple myeloma, making CAY10505 a promising agent for investigation. These application notes provide a comprehensive guide for utilizing CAY10505 in multiple myeloma cell line research, including detailed experimental protocols and data interpretation.

Mechanism of Action

CAY10505 exerts its anti-myeloma effects through the dual inhibition of PI3Kγ and CK2.

• PI3Kγ Inhibition: PI3Kγ is a key component of the PI3K/Akt/mTOR signaling cascade. By inhibiting PI3Kγ, CAY10505 prevents the phosphorylation and activation of Akt, a central kinase that promotes cell survival by phosphorylating and inactivating pro-apoptotic proteins such as Bad and activating pro-survival transcription factors like NF-κB.

• CK2 Inhibition: Casein kinase 2 (CK2) is a serine/threonine kinase that is overexpressed in multiple myeloma and contributes to tumor cell survival and proliferation. CK2 is known to phosphorylate and regulate numerous substrates involved in cell cycle progression and apoptosis. Inhibition of CK2 by CAY10505 can lead to cell cycle arrest and induction of apoptosis.

The combined inhibition of these two pathways is expected to result in a synergistic anti-cancer effect in multiple myeloma cells.

Data Presentation

Cell Line	Inhibitor Type	IC50 (µM)	Apoptosis (% of cells)	Assay Method	Reference
RPMI 8226	Pan-PI3K Inhibitor	5 - 15	40 - 60% (at 10 µM)	MTT Assay, Annexin V/PI Staining	[1]
U266	Pan-PI3K Inhibitor	8 - 20	35 - 55% (at 10 µM)	MTT Assay, Annexin V/PI Staining	[1]
MM.1S	Selective PI3Kα Inhibitor	< 10	Not Specified	MTS Assay	[1]
OPM-2	Pan-PI3K Inhibitor	Not Specified	Not Specified	Western Blot for p-Akt	[2]
NCI-H929	Pan-PI3K Inhibitor	Not Specified	Not Specified	Not Specified	[3]
KMS-11	CK2 Inhibitor (CX-4945)	Not Specified	Synergistic with Bortezomib	Not Specified	[4][5]

Experimental Protocols

Cell Culture and Maintenance of Multiple Myeloma Cell Lines

Materials:

• Multiple myeloma cell lines (e.g., RPMI 8226, U266, MM.1S, OPM-2, NCI-H929)

• RPMI-1640 medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• L-glutamine

• Trypan Blue solution

• Hemocytometer or automated cell counter

• CO2 incubator (37°C, 5% CO2)

Protocol:

• Culture multiple myeloma cell lines in RPMI-1640 medium supplemented with 10-15% FBS, 1% Penicillin-Streptomycin, and 2 mM L-glutamine.

• Maintain cells in a humidified incubator at 37°C with 5% CO2.

• Monitor cell density and viability regularly using a microscope and Trypan Blue exclusion assay.

• Subculture the cells every 2-3 days to maintain a density between 0.5 x 10^6 and 2 x 10^6 cells/mL.

Preparation of CAY10505 Stock Solution

Materials:

• CAY10505 powder

• Dimethyl sulfoxide (DMSO), cell culture grade

Protocol:

• Prepare a high-concentration stock solution of CAY10505 (e.g., 10 mM) in DMSO.

• Aliquot the stock solution into small volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

• For experiments, dilute the stock solution to the desired final concentrations in the cell culture medium. Ensure the final DMSO concentration does not exceed 0.1% to avoid solvent-induced toxicity.

Cell Viability Assay (MTT Assay)

Materials:

• 96-well cell culture plates

• CAY10505

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization buffer (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• Microplate reader

Protocol:

• Seed multiple myeloma cells in a 96-well plate at a density of 1-2 x 10^4 cells per well in 100 µL of culture medium.

• Incubate the plate for 24 hours.

• Treat the cells with a range of CAY10505 concentrations (e.g., 0.1, 1, 5, 10, 25, 50 µM) and a vehicle control (DMSO) for 24, 48, or 72 hours.

• Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value.

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

Materials:

• 6-well cell culture plates

• CAY10505

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Protocol:

• Seed multiple myeloma cells in 6-well plates at a density of 5 x 10^5 cells per well in 2 mL of culture medium.

• Treat the cells with various concentrations of CAY10505 and a vehicle control for 24 or 48 hours.

• Harvest the cells by centrifugation at 300 x g for 5 minutes.

• Wash the cells twice with cold PBS.

• Resuspend the cells in 100 µL of 1X Binding Buffer provided in the kit.

• Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) to the cell suspension.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Add 400 µL of 1X Binding Buffer to each sample.

• Analyze the cells by flow cytometry within one hour. Distinguish between viable (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), late apoptotic (Annexin V+/PI+), and necrotic (Annexin V-/PI+) cells.

Western Blot Analysis of PI3K/Akt Signaling Pathway

Materials:

• 6-well cell culture plates

• CAY10505

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membranes

• Primary antibodies (e.g., anti-p-Akt (Ser473), anti-Akt, anti-p-S6, anti-S6, anti-cleaved PARP, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Protocol:

• Seed and treat cells with CAY10505 as described for the apoptosis assay.

• After treatment, wash the cells with cold PBS and lyse them in RIPA buffer.

• Determine the protein concentration of the lysates using the BCA assay.

• Denature equal amounts of protein by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with primary antibodies overnight at 4°C.

• Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescence reagent and an imaging system.

• Use β-actin as a loading control to normalize protein expression levels.

Visualizations

Caption: CAY10505 signaling pathway in multiple myeloma cells.

Caption: Experimental workflow for CAY10505 in multiple myeloma cells.

References

• 1. ascopubs.org [ascopubs.org]
• 2. Combination Treatment Targeting mTOR and MAPK Pathways Has Synergistic Activity in Multiple Myeloma [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Protein Kinase CK2 Inhibition Down Modulates the NF-κB and STAT3 Survival Pathways, Enhances the Cellular Proteotoxic Stress and Synergistically Boosts the Cytotoxic Effect of Bortezomib on Multiple Myeloma and Mantle Cell Lymphoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for CAY10505 Administration in Hypertension Animal Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10505 is a potent and selective inhibitor of the γ isoform of phosphoinositide 3-kinase (PI3Kγ). While research has extensively focused on the role of PI3Kγ in inflammation and immunity, emerging evidence highlights its involvement in cardiovascular regulation, particularly in the control of vascular tone and blood pressure. Inhibition of PI3Kγ has been shown to reduce blood pressure in preclinical models of hypertension, suggesting that CAY10505 could be a valuable tool for investigating novel antihypertensive therapies.

The mechanism underlying the antihypertensive effect of PI3Kγ inhibition involves the modulation of vascular smooth muscle cell function. Specifically, inhibition of PI3Kγ leads to vasorelaxation of resistance arteries, which is dependent on blunted pressure-induced Akt phosphorylation. This ultimately affects the L-type calcium channel current density and calcium influx in smooth muscle cells, promoting vasodilation and consequently lowering blood pressure[1][2]. Studies using other selective PI3Kγ inhibitors have demonstrated a significant, dose-dependent reduction in blood pressure in both normotensive and hypertensive mice[1][2][3].

These application notes provide a comprehensive overview of the available data and detailed protocols for the administration of CAY10505 in animal models of hypertension.

Quantitative Data Summary

Table 1: Effect of PI3Kγ Inhibitor AS605240 on Systolic Blood Pressure (SBP) in Mice

Treatment Group	Dose (mg/kg, i.p.)	Duration	Change in SBP (mmHg) vs. Vehicle	Animal Model
AS605240	10	5 days	↓ 15	C57BL/6 (Normotensive)
AS605240	20	5 days	↓ 25	C57BL/6 (Normotensive)
AS605240	40	5 days	↓ 35	C57BL/6 (Normotensive)

Data extracted from Ghigo A, et al. (2012)[1][2].

Table 2: Effect of PI3Kγ Inhibitor GE21 on Systolic Blood Pressure (SBP) in Mice

Treatment Group	Dose (mg/kg, i.p.)	Duration	Change in SBP (mmHg) vs. Vehicle	Animal Model
GE21	10	5 days	↓ 18	C57BL/6 (Normotensive)
GE21	20	5 days	↓ 28	C57BL/6 (Normotensive)
GE21	40	5 days	↓ 38	C57BL/6 (Normotensive)
GE21 (oral)	50	2 weeks	Not specified, but effective	C57BL/6 (Normotensive)

Data extracted from Ghigo A, et al. (2012)[1][2][3][4].

Signaling Pathway

The antihypertensive effect of CAY10505 is mediated through the inhibition of the PI3Kγ/Akt signaling pathway in vascular smooth muscle cells.

Caption: PI3Kγ signaling pathway in vasoconstriction and site of CAY10505 action.

Experimental Protocols

The following are detailed methodologies for the administration of CAY10505 in a hypertension animal model. These protocols are generalized and may require optimization based on the specific animal model and experimental design.

Animal Model Selection and Induction of Hypertension

A variety of animal models can be used to study hypertension[5][6]. The choice of model depends on the specific research question.

• Spontaneously Hypertensive Rat (SHR): A genetic model of essential hypertension[7][8][9][10][11][12]. Hypertension develops spontaneously with age.

  • Protocol: Obtain male SHRs and normotensive Wistar-Kyoto (WKY) rats (as controls) at 5-6 weeks of age. Allow them to acclimatize for at least one week. Hypertension will be established by 12-14 weeks of age.

• Angiotensin II (Ang II)-Induced Hypertension: A model of renin-angiotensin system-dependent hypertension.

  • Protocol: Implant osmotic minipumps (e.g., Alzet) subcutaneously in adult male mice (e.g., C57BL/6) or rats (e.g., Sprague-Dawley). The pumps should be filled with Ang II to deliver a constant infusion (e.g., 400-1000 ng/kg/min) for 2-4 weeks to induce a sustained increase in blood pressure[13].

• Deoxycorticosterone Acetate (DOCA)-Salt Hypertension: A model of mineralocorticoid-induced, low-renin hypertension[6].

  • Protocol: Perform a unilateral nephrectomy on adult male rats. Implant a DOCA-salt pellet (e.g., 25 mg) subcutaneously. Provide the animals with drinking water containing 1% NaCl and 0.2% KCl to induce hypertension over 4 weeks.

Preparation and Administration of CAY10505

CAY10505 can be administered via oral gavage or intraperitoneal (i.p.) injection.

• Vehicle Preparation: CAY10505 is soluble in organic solvents such as DMSO and DMF. For in vivo use, a suitable vehicle is required. A common vehicle is a solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline. The final concentration of DMSO should be kept low to avoid toxicity.

• Dose Selection: Based on the data from other PI3Kγ inhibitors, a starting dose range of 10-50 mg/kg for CAY10505 is recommended for initial studies. A dose-response study should be performed to determine the optimal dose for the specific animal model.

• Oral Gavage Administration:

  • Prepare the CAY10505 solution in the chosen vehicle at the desired concentration.

  • Gently restrain the animal.

  • Insert a ball-tipped gavage needle into the esophagus and deliver the solution directly into the stomach.

  • The volume administered should not exceed 10 ml/kg for rats and 5 ml/kg for mice.

  • Administer once daily for the duration of the study.

• Intraperitoneal (i.p.) Injection:

  • Prepare the CAY10505 solution in the chosen vehicle.

  • Restrain the animal and locate the lower abdominal quadrant.

  • Insert a 25-27 gauge needle at a 10-20 degree angle and inject the solution into the peritoneal cavity.

  • The volume should not exceed 10 ml/kg for rats and 5 ml/kg for mice.

  • Administer once daily for the duration of the study.

Blood Pressure Measurement

Accurate measurement of blood pressure is critical for assessing the efficacy of CAY10505.

• Tail-Cuff Plethysmography (Non-invasive):

  • Acclimatize the animals to the restraining device and tail cuff for several days before the start of the experiment.

  • Place the animal in the restrainer on a warming platform to dilate the tail artery.

  • Position the cuff and sensor on the tail.

  • Record at least 5-7 consecutive stable readings and average them to obtain the systolic blood pressure.

  • Measurements should be taken at the same time each day to minimize diurnal variation.

• Radiotelemetry (Invasive - Gold Standard):

  • Surgically implant a telemetry transmitter with the catheter inserted into the carotid or femoral artery.

  • Allow the animal to recover for at least one week before starting the experiment.

  • The transmitter will continuously record blood pressure, heart rate, and activity in conscious, freely moving animals.

  • Data can be collected and analyzed using specialized software.

Experimental Workflow

The following diagram outlines a typical experimental workflow for evaluating the antihypertensive effects of CAY10505.

Caption: A generalized experimental workflow for in vivo studies.

Concluding Remarks

CAY10505, as a selective PI3Kγ inhibitor, represents a promising pharmacological tool for the investigation of novel antihypertensive mechanisms. The provided protocols and data, based on analogous compounds, offer a solid foundation for designing and executing preclinical studies to evaluate the efficacy of CAY10505 in animal models of hypertension. Researchers should carefully consider the choice of animal model, administration route, and blood pressure measurement technique to ensure the generation of robust and reproducible data. Further studies are warranted to establish the specific dose-response relationship and long-term effects of CAY10505 in hypertension.

References

• 1. researchgate.net [researchgate.net]
• 2. PI3Kγ inhibition reduces blood pressure by a vasorelaxant Akt/L-type calcium channel mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. academic.oup.com [academic.oup.com]
• 5. Animal Models of Hypertension: A Scientific Statement From the American Heart Association - PMC [pmc.ncbi.nlm.nih.gov]
• 6. article.imrpress.com [article.imrpress.com]
• 7. Experimental study of blood pressure and its impact on spontaneous hypertension in rats with Xin Mai Jia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Antihypertensive and cardioprotective effects of different monotherapies and combination therapies in young spontaneously hypertensive rats – A pilot study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Development of blood pressure in spontaneously hypertensive rats after withdrawal of long-term treatment related to vascular structure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Aged garlic extract improves blood pressure in spontaneously hypertensive rats more safely than raw garlic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Hypertension model in rats - Enamine [enamine.net]
• 12. Effects of spontaneously hypertensive rat plasma on blood pressure and tail artery calcium uptake in normotensive rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The Multifaceted Roles of PI3Kγ in Hypertension, Vascular Biology, and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for CAY10505 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10505 is a potent and selective inhibitor of the gamma isoform of phosphoinositide 3-kinase (PI3Kγ) with a reported IC50 value of 30 nM in neurons.[1][2][3] This selectivity makes it a valuable tool for investigating the specific roles of PI3Kγ in various cellular processes and disease models. CAY10505 has also been shown to inhibit casein kinase 2 (CK2) with a similar potency (IC50 = 20 nM).[2] Its mechanism of action primarily involves the inhibition of the PI3K/Akt signaling pathway, a critical regulator of cell growth, proliferation, survival, and metabolism. These application notes provide detailed protocols for in vitro and in vivo experimental designs using CAY10505.

Data Presentation

Table 1: In Vitro Inhibitory Activity of CAY10505

Target	IC50	Cell/System	Reference
PI3Kγ	30 nM	Neurons	[1][2][3]
PI3Kα	0.94 µM	-	[2][3]
PI3Kβ	20 µM	-	[2][3]
PI3Kδ	20 µM	-	[2][3]
Casein Kinase 2 (CK2)	20 nM	-	[2]
Akt Phosphorylation	228 nM	Mouse Macrophages	[2]
MCF-7 Cells	36.9 µM	Human Breast Cancer	[3]
Multiple Myeloma (MM) Cells	10 µM (anti-survival effects)	Human Multiple Myeloma	[1]

Table 2: In Vivo Efficacy of CAY10505

Animal Model	Dosage and Administration	Observed Effects	Reference
Hypertensive Rats	0.6 mg/kg, p.o.	Increased serum nitrite/nitrate, improved endothelium-dependent relaxation	[1]
Mice	Oral administration	Reduced neutrophil recruitment	[2]

Signaling Pathway

The primary mechanism of action of CAY10505 is the inhibition of the PI3K/Akt signaling pathway. Upon activation by growth factors or other stimuli, PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting proteins with pleckstrin homology (PH) domains, such as Akt (also known as Protein Kinase B), to the plasma membrane. This leads to the phosphorylation and activation of Akt, which in turn phosphorylates a multitude of downstream targets to regulate diverse cellular functions.

Caption: PI3K/Akt Signaling Pathway and CAY10505 Inhibition.

Experimental Protocols

In Vitro Experimental Workflow

The following diagram outlines a general workflow for in vitro experiments with CAY10505.

Caption: General workflow for in vitro CAY10505 experiments.

Protocol 1: In Vitro Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of CAY10505 on the viability and proliferation of cultured cells.

Materials:

• CAY10505

• Dimethyl sulfoxide (DMSO)

• Mammalian cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl)

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

  • Incubate overnight at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• CAY10505 Preparation and Treatment:

  • Prepare a 10 mM stock solution of CAY10505 in DMSO.

  • Prepare serial dilutions of CAY10505 in complete medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Include a vehicle control (DMSO at the same final concentration as the highest CAY10505 concentration).

  • Carefully remove the medium from the wells and add 100 µL of the prepared treatment media.

  • Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 3-4 hours at 37°C, allowing viable cells to metabolize MTT into formazan crystals.

  • Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Incubate for at least 15 minutes at room temperature on a shaker to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Plot the percentage of viability against the log of the CAY10505 concentration to determine the IC50 value.

Protocol 2: Western Blotting for Phospho-Akt (Ser473)

This protocol details the detection of phosphorylated Akt as a readout of CAY10505 activity.

Materials:

• CAY10505

• DMSO

• Mammalian cell line of interest

• 6-well cell culture plates

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary antibodies: Rabbit anti-phospho-Akt (Ser473) and Rabbit anti-Akt (pan)

• HRP-conjugated anti-rabbit secondary antibody

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • Treat cells with CAY10505 at various concentrations (e.g., 100 nM, 200 nM, 500 nM, 1 µM) for a specified time (e.g., 1, 6, 12, or 24 hours). Include a vehicle control.

• Cell Lysis and Protein Quantification:

  • Wash cells with ice-cold PBS.

  • Lyse cells in RIPA buffer on ice for 30 minutes.

  • Scrape the cells and transfer the lysate to a microcentrifuge tube.

  • Centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant and determine the protein concentration using a BCA assay.

• Sample Preparation and SDS-PAGE:

  • Normalize protein concentrations for all samples.

  • Add Laemmli sample buffer and boil at 95°C for 5 minutes.

  • Load 20-30 µg of protein per lane onto an SDS-PAGE gel.

  • Run the gel until the dye front reaches the bottom.

• Protein Transfer and Immunoblotting:

  • Transfer the proteins from the gel to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against phospho-Akt (e.g., 1:1000 dilution in 5% BSA/TBST) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with the HRP-conjugated secondary antibody (e.g., 1:2000 dilution in 5% milk/TBST) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection and Analysis:

  • Incubate the membrane with ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Strip the membrane and re-probe for total Akt and a loading control (e.g., GAPDH or β-actin) to normalize the data.

  • Quantify the band intensities to determine the relative levels of phospho-Akt.

Protocol 3: In Vivo Administration via Oral Gavage in Rats

This protocol provides a general guideline for the oral administration of CAY10505 to rats. All animal procedures should be performed in accordance with institutional and national guidelines for the care and use of laboratory animals.

Materials:

• CAY10505

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Male Wistar or Sprague-Dawley rats (weight appropriate for the study)

• Animal scale

• Gavage needles (16-18 gauge, flexible or rigid with a ball tip)

• Syringes

Procedure:

• Animal Acclimation and Grouping:

  • Allow rats to acclimate to the facility for at least one week before the experiment.

  • Randomly assign animals to treatment groups (e.g., vehicle control, CAY10505 low dose, CAY10505 high dose).

• CAY10505 Formulation:

  • Prepare a suspension of CAY10505 in the chosen vehicle at the desired concentration (e.g., for a 0.6 mg/kg dose in a 250g rat receiving 1 mL, the concentration would be 0.15 mg/mL).

  • Ensure the suspension is homogenous by vortexing or sonicating before each administration.

• Oral Gavage Procedure:

  • Weigh each rat to accurately calculate the dosing volume. The maximum recommended volume for oral gavage in rats is 10 mL/kg.

  • Gently restrain the rat.

  • Measure the gavage needle from the tip of the rat's nose to the last rib to determine the correct insertion depth.

  • Insert the gavage needle into the diastema (gap between the incisors and molars) and gently advance it over the tongue into the esophagus. The animal should swallow the tube. Do not force the needle.

  • Once the needle is in the correct position, slowly administer the CAY10505 suspension.

  • Gently remove the gavage needle.

  • Return the animal to its cage and monitor for any signs of distress.

• Experimental Timeline and Endpoint Analysis:

  • Administer CAY10505 according to the study design (e.g., once daily for a specified number of weeks).

  • At the end of the study, collect blood and/or tissues for downstream analysis (e.g., measurement of serum biomarkers, histopathology, Western blotting of tissue lysates).

Conclusion

CAY10505 is a valuable research tool for studying the role of PI3Kγ in health and disease. The protocols provided here offer a starting point for designing and executing robust in vitro and in vivo experiments. Researchers should optimize these protocols based on their specific cell lines, animal models, and experimental goals. Careful consideration of dosage, treatment duration, and appropriate controls will ensure the generation of reliable and reproducible data.

References

• 1. animalcare.ubc.ca [animalcare.ubc.ca]
• 2. ouv.vt.edu [ouv.vt.edu]
• 3. research.fsu.edu [research.fsu.edu]

Application Notes and Protocols for CAY10505 in Functional Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10505 is a potent and selective inhibitor of the gamma (γ) isoform of phosphoinositide 3-kinase (PI3K).[1][2][3] The PI3K/Akt signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and migration.[4] Dysregulation of this pathway is frequently observed in various diseases, including cancer and inflammatory conditions, making PI3Kγ an attractive therapeutic target. These application notes provide detailed protocols for utilizing CAY10505 in key functional assays to investigate its effects on cellular processes.

Mechanism of Action

CAY10505 selectively inhibits the p110γ catalytic subunit of PI3K. This inhibition prevents the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3).[4] The reduction in PIP3 levels leads to decreased activation of downstream effectors, most notably the serine/threonine kinase Akt (also known as Protein Kinase B).[4] By inhibiting the PI3Kγ/Akt signaling cascade, CAY10505 can modulate cellular functions such as proliferation, survival, and apoptosis.

Data Presentation

CAY10505 Inhibitory Activity

Target	IC50	Assay Conditions/Cell Type
PI3Kγ	30 nM	In neurons[2]
PI3Kα	0.94 µM	Biochemical assay[1][3]
PI3Kβ	20 µM	Biochemical assay[1][3]
PI3Kδ	20 µM	Biochemical assay[1][3]
Casein Kinase 2 (CK2)	20 nM	Kinase panel screening[1]
Akt Phosphorylation	228 nM	In mouse macrophages[1]
Antiproliferative Activity	36.9 µM	Against human MCF7 cells (72 hrs)[2][3]

Recommended Working Concentrations

Assay Type	Cell Line Example	Recommended Concentration Range	Incubation Time
Akt Phosphorylation	Neurons, Macrophages	100 nM - 1 µM	1 - 4 hours
Cell Viability/Proliferation	Multiple Myeloma (MM) cell lines, MCF7	1 µM - 20 µM	48 - 72 hours
Apoptosis	Multiple Myeloma (MM) cell lines	5 µM - 10 µM	24 - 72 hours

Experimental Protocols

Western Blotting for Akt Phosphorylation

This protocol describes the detection of phosphorylated Akt (p-Akt) at Serine 473 (a common indicator of Akt activation) to assess the inhibitory effect of CAY10505 on the PI3K pathway.[4][5]

Workflow Diagram:

Caption: Workflow for Western Blot Analysis of Akt Phosphorylation.

Materials:

• CAY10505 (dissolved in DMSO)

• Cell lines (e.g., multiple myeloma cell lines, macrophages)

• Complete culture medium

• Phosphate-buffered saline (PBS)

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (anti-p-Akt Ser473, anti-total Akt)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Protocol:

• Cell Culture and Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • For assays requiring stimulation, serum-starve the cells for 3-4 hours to reduce basal PI3K activity.[4]

  • Pre-treat cells with various concentrations of CAY10505 (e.g., 0.1, 0.5, 1, 5, 10 µM) or DMSO vehicle control for 1-2 hours.

  • Stimulate cells with an appropriate agonist (e.g., 100 ng/mL IGF-1 or 20% FBS) for 15-30 minutes.

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold lysis buffer to each well, scrape the cells, and transfer the lysate to a microfuge tube.

  • Incubate on ice for 30 minutes, vortexing occasionally.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay.

• Western Blotting:

  • Load equal amounts of protein (20-40 µg) per lane on an SDS-PAGE gel.

  • Separate proteins by electrophoresis.

  • Transfer proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against p-Akt (Ser473) and total Akt overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the protein bands using an ECL substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using image analysis software.

  • Normalize the p-Akt signal to the total Akt signal for each sample.

  • Plot the normalized p-Akt levels against the CAY10505 concentration to determine the inhibitory effect.

Cell Viability Assay

This protocol describes a method to assess the effect of CAY10505 on cell proliferation and viability using a luminescent-based assay that measures ATP levels (e.g., CellTiter-Glo®).

Workflow Diagram:

Caption: Workflow for Cell Viability Assay.

Materials:

• CAY10505 (dissolved in DMSO)

• Cell lines (e.g., multiple myeloma cell lines, MCF7)

• Complete culture medium

• Opaque-walled 96-well plates

• CellTiter-Glo® Luminescent Cell Viability Assay kit

• Luminometer

Protocol:

• Cell Seeding:

  • Seed cells in an opaque-walled 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Allow the cells to adhere and grow overnight.

• Inhibitor Treatment:

  • Prepare serial dilutions of CAY10505 in culture medium.

  • Add the diluted CAY10505 or DMSO vehicle control to the wells.

  • Incubate the plate for 48-72 hours at 37°C in a CO2 incubator.

• Assay Procedure:

  • Equilibrate the plate to room temperature for approximately 30 minutes.

  • Add an equal volume of CellTiter-Glo® reagent to each well (100 µL).

  • Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Signal Reading:

  • Measure the luminescence using a luminometer.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the DMSO-treated control cells.

  • Plot the percent viability against the logarithm of the CAY10505 concentration to generate a dose-response curve and determine the IC50 value.

Apoptosis Assay by Annexin V/Propidium Iodide (PI) Staining

This protocol describes the use of flow cytometry to quantify apoptosis induced by CAY10505 by detecting the externalization of phosphatidylserine (Annexin V staining) and loss of membrane integrity (PI staining).[6][7]

Signaling Pathway Diagram:

Caption: CAY10505 Induces Apoptosis by Inhibiting the PI3Kγ/Akt Pathway.

Materials:

• CAY10505 (dissolved in DMSO)

• Cell lines (e.g., multiple myeloma cell lines)

• Complete culture medium

• Phosphate-buffered saline (PBS)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and Binding Buffer)

• Flow cytometer

Protocol:

• Cell Treatment:

  • Seed 1-2 x 10^6 cells in a 6-well plate.

  • Treat cells with the desired concentrations of CAY10505 (e.g., 2.5, 5, 7.5, 10 µM) or DMSO vehicle control for 24-72 hours.[2]

• Cell Harvesting and Staining:

  • Harvest the cells (including any floating cells in the supernatant) and wash them twice with cold PBS.

  • Resuspend the cells in 1X Annexin-binding buffer at a concentration of approximately 1 x 10^6 cells/mL.

  • Transfer 100 µL of the cell suspension to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide to each tube.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Annexin-binding buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the stained cells by flow cytometry as soon as possible.

  • Use unstained, Annexin V-FITC only, and PI only stained cells as controls to set up compensation and gates.

• Data Analysis:

  • Quantify the percentage of cells in each quadrant:

    • Lower-left (Annexin V-/PI-): Live cells

    • Lower-right (Annexin V+/PI-): Early apoptotic cells

    • Upper-right (Annexin V+/PI+): Late apoptotic/necrotic cells

    • Upper-left (Annexin V-/PI+): Necrotic cells

  • Compare the percentage of apoptotic cells in CAY10505-treated samples to the control.

Disclaimer

These protocols are intended as a guide and may require optimization for specific cell lines and experimental conditions. It is recommended to perform dose-response and time-course experiments to determine the optimal conditions for your specific assay. CAY10505 is for research use only and not for human or veterinary use.[1]

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. adooq.com [adooq.com]
• 4. benchchem.com [benchchem.com]
• 5. AKT phosphorylation as a predictive biomarker for PI3K/mTOR dual inhibition-induced proteolytic cleavage of mTOR companion proteins in small cell lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. kumc.edu [kumc.edu]
• 7. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

CAY10505: A Potent PI3Kγ Inhibitor for Investigating Endothelial Dysfunction

For Researchers, Scientists, and Drug Development Professionals

Introduction

Endothelial dysfunction is a pathological state of the endothelium, the inner lining of blood vessels, and is a hallmark of many cardiovascular diseases. It is characterized by a shift towards reduced vasodilation, a pro-inflammatory state, and pro-thrombotic conditions. A key player in maintaining endothelial health is the Phosphoinositide 3-kinase (PI3K)/Akt signaling pathway, which regulates the production of the crucial vasodilator, nitric oxide (NO), by endothelial nitric oxide synthase (eNOS). The γ isoform of PI3K (PI3Kγ) has emerged as a significant modulator of this pathway in the vasculature. CAY10505 is a potent and selective inhibitor of PI3Kγ, making it a valuable pharmacological tool for elucidating the role of this specific isoform in the mechanisms of endothelial dysfunction.

Mechanism of Action

CAY10505 selectively inhibits the γ isoform of PI3K. In endothelial cells, growth factors and other stimuli activate receptor tyrosine kinases, leading to the activation of PI3K. PI3K then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting and activating Akt (also known as Protein Kinase B). Activated Akt, in turn, phosphorylates eNOS at Serine 1177, enhancing its enzymatic activity and leading to increased NO production. NO then diffuses to vascular smooth muscle cells, causing vasodilation.

By inhibiting PI3Kγ, CAY10505 disrupts this signaling cascade, leading to reduced Akt and eNOS phosphorylation, decreased NO bioavailability, and consequently, impaired endothelium-dependent vasodilation. This makes CAY10505 an effective agent to induce and study endothelial dysfunction in vitro and in vivo.

Data Presentation

Table 1: In Vitro and In Vivo Efficacy of CAY10505

Parameter	Value	Species/Cell Line	Reference
IC50 (PI3Kγ)	30 nM	Neurons	[1][2]
IC50 (PI3Kα)	0.94 µM	-	[2]
IC50 (PI3Kβ)	20 µM	-	[2]
IC50 (PI3Kδ)	20 µM	-	[2]
IC50 (CK2)	20 nM	-	[2]
IC50 (Akt phosphorylation)	228 nM	Mouse Macrophages	[2]
Effective in vivo dose	0.6 mg/kg, p.o.	Rat	[3]

Table 2: Effects of CAY10505 on Endothelial Function in a Rat Model of Hypertension

Parameter	Hypertensive Control	CAY10505 (0.6 mg/kg) Treated	Outcome	Reference
Mean Arterial Blood Pressure	Significantly elevated	Significantly reduced	Amelioration of hypertension	[3]
Acetylcholine-induced endothelium-dependent relaxation	Markedly attenuated	Significantly prevented attenuation	Improved endothelial function	[3]
Serum Nitrite/Nitrate Levels	Decreased	Significantly increased	Enhanced NO bioavailability	[3]

Signaling Pathway Diagram

Caption: The PI3Kγ/Akt/eNOS signaling pathway and the inhibitory action of CAY10505.

Experimental Protocols

In Vitro Experiment: Assessment of Endothelial Nitric Oxide Production

This protocol describes the measurement of nitric oxide (NO) production in cultured endothelial cells (e.g., Human Umbilical Vein Endothelial Cells - HUVECs) using the Griess assay, which detects nitrite (a stable breakdown product of NO).

Materials:

• HUVECs

• Endothelial cell growth medium

• CAY10505 (dissolved in a suitable solvent, e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Griess Reagent System (e.g., from Promega or similar)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Culture: Culture HUVECs in endothelial cell growth medium in a 96-well plate until they reach 80-90% confluency.

• Induction of Endothelial Dysfunction:

  • Pre-treat the cells with varying concentrations of CAY10505 (e.g., 10 nM, 30 nM, 100 nM, 300 nM) for 1-2 hours. Include a vehicle control (DMSO).

  • To induce a pro-inflammatory state that can lead to endothelial dysfunction, cells can be stimulated with an inflammatory agent like TNF-α (e.g., 10 ng/mL) for a specified period (e.g., 6-24 hours) in the presence or absence of CAY10505.

• Sample Collection: After the treatment period, collect 50 µL of the cell culture supernatant from each well.

• Griess Assay:

  • Add 50 µL of Sulfanilamide solution to each sample in a new 96-well plate and incubate for 5-10 minutes at room temperature, protected from light.

  • Add 50 µL of N-(1-naphthyl)ethylenediamine (NED) solution to each well and incubate for another 5-10 minutes at room temperature, protected from light.

  • A purple color will develop.

• Measurement: Measure the absorbance at 540 nm using a microplate reader.

• Quantification: Determine the nitrite concentration in each sample by comparing the absorbance to a standard curve generated with known concentrations of sodium nitrite.

In Vitro Experiment: Western Blot for Phosphorylated Akt and eNOS

This protocol details the detection of phosphorylated Akt (p-Akt at Ser473) and phosphorylated eNOS (p-eNOS at Ser1177) in endothelial cells by Western blotting to assess the inhibitory effect of CAY10505 on the PI3K/Akt signaling pathway.[4][5]

Materials:

• HUVECs

• CAY10505

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies: anti-p-Akt (Ser473), anti-total Akt, anti-p-eNOS (Ser1177), anti-total eNOS, and anti-GAPDH (loading control).

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis:

  • Culture and treat HUVECs with CAY10505 as described in the NO production assay.

  • After treatment, wash the cells with ice-cold PBS and lyse them with lysis buffer.

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer:

  • Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest (e.g., anti-p-Akt) overnight at 4°C.

  • Wash the membrane with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

• Detection: Add the chemiluminescent substrate and visualize the protein bands using an imaging system.

• Analysis: Quantify the band intensities and normalize the phosphorylated protein levels to the total protein levels.

In Vivo Experiment: Assessment of Endothelium-Dependent Vasodilation

This protocol is adapted from a study that used CAY10505 in a rat model of hypertension-induced endothelial dysfunction.[3]

Materials:

• Wistar rats

• Deoxycorticosterone acetate (DOCA) salt to induce hypertension

• CAY10505 (for oral administration)

• Anesthesia

• Isolated organ bath system

• Phenylephrine

• Acetylcholine (ACh)

• Sodium nitroprusside (SNP)

Procedure:

• Induction of Hypertension and Treatment:

  • Induce hypertension in rats using a DOCA-salt model.

  • After the development of hypertension, treat a group of rats with CAY10505 (0.6 mg/kg, p.o.) daily for a specified period (e.g., 1 week). Include a vehicle-treated hypertensive control group and a normotensive control group.

• Aortic Ring Preparation:

  • At the end of the treatment period, euthanize the rats and carefully excise the thoracic aorta.

  • Clean the aorta of adhering fat and connective tissue and cut it into rings of 2-3 mm in length.

• Isometric Tension Recording:

  • Mount the aortic rings in an isolated organ bath containing Krebs-Henseleit solution, maintained at 37°C and bubbled with 95% O2 and 5% CO2.

  • Allow the rings to equilibrate under a resting tension of 1.5 g for at least 60 minutes.

• Vasoconstriction and Vasodilation:

  • Pre-contract the aortic rings with phenylephrine (e.g., 1 µM).

  • Once a stable contraction is achieved, cumulatively add acetylcholine (ACh, an endothelium-dependent vasodilator) to the bath to generate a dose-response curve.

  • To assess endothelium-independent vasodilation, use sodium nitroprusside (SNP, a NO donor) to generate a dose-response curve in separate pre-contracted rings.

• Data Analysis: Express the relaxation responses as a percentage of the pre-contraction induced by phenylephrine. Compare the dose-response curves between the different treatment groups.

Experimental Workflow Diagrams

Caption: Workflow for in vitro assessment of endothelial function using CAY10505.

Caption: Workflow for in vivo assessment of endothelium-dependent vasodilation.

Conclusion

CAY10505 is a valuable research tool for studying the role of PI3Kγ in endothelial dysfunction. Its high selectivity allows for the specific investigation of this isoform's contribution to the regulation of the Akt/eNOS/NO signaling pathway. The provided application notes and protocols offer a comprehensive guide for researchers to utilize CAY10505 in both in vitro and in vivo models to further understand the molecular mechanisms underlying endothelial dysfunction and to explore potential therapeutic strategies targeting the PI3Kγ pathway.

References

• 1. In vitro permeability assay [bio-protocol.org]
• 2. In vitro Assays for Measuring Endothelial Permeability byTranswells and Electrical Impedance Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. spandidos-publications.com [spandidos-publications.com]
• 5. e-century.us [e-century.us]

Technical Notes & Optimization

CAY10505 solubility issues in aqueous buffer

This guide provides researchers, scientists, and drug development professionals with essential information for troubleshooting solubility issues with CAY10505 in aqueous buffers.

Troubleshooting Guide

This section addresses specific problems you may encounter during your experiments in a question-and-answer format.

Q1: My CAY10505 powder will not dissolve directly in my aqueous buffer (e.g., PBS). What should I do?

A1: This is expected behavior, as CAY10505 is a crystalline solid that is not soluble in water or ethanol.[1][2] The standard procedure is to first prepare a high-concentration stock solution in a water-miscible organic solvent.[3] Dimethyl sulfoxide (DMSO) and Dimethylformamide (DMF) are the recommended solvents for CAY10505.[4] From this stock solution, you can make further dilutions into your aqueous experimental medium.

Q2: I prepared a concentrated DMSO stock of CAY10505, but it precipitated when I diluted it into my aqueous buffer. How can I resolve this?

A2: Precipitation upon dilution into an aqueous buffer is a common challenge with hydrophobic small molecules.[5] It occurs when the concentration of CAY10505 in the final aqueous solution exceeds its solubility limit. Here are several steps to troubleshoot this issue:

• Lower the Final Concentration: The most straightforward approach is to test a lower final concentration of CAY10505 in your assay.[5]

• Optimize the Dilution Method: Avoid adding the concentrated stock solution directly into the full volume of the buffer. Instead, add the stock solution dropwise to the vortexing buffer to ensure rapid dispersion. This can prevent localized high concentrations that may initiate precipitation.[5]

• Verify Maximum Solubility: The maximum solubility of CAY10505 in a 1:5 solution of DMSO:PBS (pH 7.2) is approximately 0.15 mg/mL.[4] Ensure your final concentration does not exceed this limit. It is always recommended to perform a preliminary solubility test with your specific buffer system.

• Final Solvent Concentration: Ensure the final concentration of the organic solvent (e.g., DMSO) is as low as possible, typically below 0.5% (v/v), to avoid affecting the biological system.[3][5]

Q3: What is the maximum concentration of CAY10505 that can be achieved in a PBS buffer?

A3: According to supplier data, the solubility of CAY10505 in a mixture of DMSO:PBS (pH 7.2) at a 1:5 ratio is 0.15 mg/mL.[4] Given the molecular weight of 289.3 g/mol , this corresponds to a concentration of approximately 518 µM.[4][6] Achieving higher concentrations in purely aqueous solutions is challenging. For applications requiring higher concentrations, consider reformulating with solubilizing agents, but be aware that these agents must be tested for compatibility with your specific assay.

CAY10505 Solubility Data

The following table summarizes the known solubility of CAY10505 in various solvents.

Solvent	Concentration	Reference
DMSO	≥ 14.45 mg/mL (~50 mM)	[2]
DMSO	~ 20 mg/mL (~69 mM)	[4]
DMF	~ 20 mg/mL (~69 mM)	[4]
DMSO:PBS (pH 7.2) (1:5)	0.15 mg/mL (~518 µM)	[4]
Ethanol	Insoluble	[1][2]
Water	Insoluble	[1][2]

Experimental Protocols

Protocol: Preparation of CAY10505 Stock Solution and Working Dilutions

• Prepare a High-Concentration Stock Solution:

  • Weigh the desired amount of CAY10505 crystalline solid in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous, research-grade DMSO to achieve a high-concentration stock (e.g., 20 mg/mL or ~69 mM).[4]

  • Vortex or sonicate the solution until the solid is completely dissolved. This is your primary stock solution.

• Prepare Intermediate Dilutions (Optional):

  • Depending on your final desired concentration, it may be convenient to prepare an intermediate dilution from your primary stock solution in 100% DMSO.

• Prepare Final Working Solution:

  • Pre-warm your aqueous buffer (e.g., PBS, cell culture media) to the experimental temperature.

  • While vigorously vortexing the aqueous buffer, add the required volume of the DMSO stock solution drop-by-drop to achieve the final desired concentration.

  • Visually inspect the solution for any signs of precipitation (cloudiness, visible particles). If precipitation occurs, you may need to lower the final concentration.

  • Crucially, always prepare a vehicle control containing the same final concentration of DMSO in the aqueous buffer but without CAY10505. [5]

Visual Guides

References

• 1. medkoo.com [medkoo.com]
• 2. CAY10505 CAS#: 1218777-13-9 [amp.chemicalbook.com]
• 3. benchchem.com [benchchem.com]
• 4. caymanchem.com [caymanchem.com]
• 5. benchchem.com [benchchem.com]
• 6. CAY10505 - Cayman Chemical [bioscience.co.uk]

improving CAY10505 stability in solution

This guide provides researchers, scientists, and drug development professionals with essential information on the stability of CAY10505 in solution, along with troubleshooting tips to ensure reliable experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving CAY10505?

A1: CAY10505 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and N,N-Dimethylformamide (DMF).[1][2] It is insoluble in water and ethanol.[3][4] For cell-based assays, DMSO is the most commonly used solvent.

Q2: What is the optimal storage condition for solid CAY10505?

A2: Solid CAY10505 should be stored at -20°C for long-term stability.[1][3][4][5] For short-term storage (days to weeks), 0-4°C is acceptable.[3] When stored correctly, the solid compound is stable for at least three years.[5]

Q3: How should I store CAY10505 stock solutions?

A3: CAY10505 stock solutions should be stored at -20°C or -80°C.[6] To avoid repeated freeze-thaw cycles, which can lead to degradation and loss of potency, it is highly recommended to aliquot the stock solution into single-use volumes.[5][6]

Q4: What is the expected shelf-life of CAY10505 in solution?

A4: The stability of CAY10505 in solution depends on the storage temperature. At -20°C, the solution is stable for up to 1 year.[6] For longer-term storage of up to 2 years, -80°C is recommended.[6] One source suggests using the solution within one month when stored at -20°C to prevent loss of potency.[5]

Troubleshooting Guide

Issue 1: CAY10505 Precipitates Out of Solution

• Possible Cause 1: Solvent Quality. The solubility of CAY10505 can be significantly impacted by the quality of the DMSO used.[6] DMSO is hygroscopic, meaning it readily absorbs moisture from the air. The presence of water in the DMSO can reduce the solubility of CAY10505, leading to precipitation.

  • Solution: Always use fresh, anhydrous, research-grade DMSO. Keep the DMSO container tightly sealed and protected from moisture.

• Possible Cause 2: Low Temperature Storage of Working Solutions. While stock solutions are stored at low temperatures, further dilution into aqueous media for experiments can lead to precipitation if the final concentration of DMSO is too low.

  • Solution: Ensure the final DMSO concentration in your experimental media is sufficient to maintain solubility, but low enough to not affect your biological system (typically <0.5%). It may be necessary to perform a solubility test in your specific aqueous buffer.

• Possible Cause 3: Freeze-Thaw Cycles. Repeatedly freezing and thawing a stock solution can lead to the formation of precipitates and degradation of the compound.[5][6]

  • Solution: Aliquot your stock solution into smaller, single-use vials after initial preparation to minimize the number of freeze-thaw cycles.

Issue 2: Inconsistent or Weaker Than Expected Biological Activity

• Possible Cause 1: Compound Degradation. Improper storage of either the solid compound or the stock solution can lead to degradation of CAY10505, resulting in reduced biological activity.

  • Solution: Adhere strictly to the recommended storage conditions. Store solid CAY10505 at -20°C and stock solutions at -20°C or -80°C in aliquots.

• Possible Cause 2: Inaccurate Concentration. This could be due to precipitation (see Issue 1) or errors in initial weighing or dilution.

  • Solution: After preparing the stock solution, visually inspect for any undissolved material. If precipitation is observed, gently warm the solution and vortex to redissolve. Always use calibrated pipettes and balances for accurate measurements.

Data Summary

CAY10505 Solubility

Solvent	Solubility	Reference
DMSO	≥14.45 mg/mL	[4]
DMSO	20 mg/mL	[1][2]
DMSO	≥34 mg/mL (117.53 mM)	[6]
DMSO	53 mg/mL (183.21 mM)	[5]
DMF	20 mg/mL	[1][2]
DMSO:PBS (pH 7.2) (1:5)	0.15 mg/mL	[1]
Water	Insoluble	[3][5]
Ethanol	Insoluble	[3][4][5]

CAY10505 Storage Conditions and Stability

Form	Storage Temperature	Duration	Stability	Reference
Solid	0-4°C	Short-term (days to weeks)	Stable	[3]
Solid	-20°C	Long-term (months to years)	>2 years	[3]
Solid	-20°C	3 years	Stable	[6]
Solid	-20°C	-	≥ 4 years	[1]
Solid (Lyophilized)	-20°C	36 months	Stable	[5]
Solution	0-4°C	Short-term (days to weeks)	Stable	[3]
Solution	-20°C	Long-term (months)	Stable	[3]
Solution	-20°C	1 year	Use within this period	[6]
Solution	-20°C	1 month	Use within this period	[5]
Solution	-80°C	2 years	Use within this period	[6]

Experimental Protocols

Protocol for Assessing CAY10505 Stability in Solution

This protocol outlines a general method to assess the stability of CAY10505 in a chosen solvent over time using High-Performance Liquid Chromatography (HPLC).

1. Materials:

• CAY10505
• Research-grade DMSO (or other solvent of choice)
• HPLC system with a UV detector
• Appropriate HPLC column (e.g., C18)
• Mobile phase (e.g., acetonitrile and water with 0.1% formic acid)
• Calibrated balance and pipettes
• Amber glass vials

2. Procedure:

• Prepare a Stock Solution: Accurately weigh a known amount of CAY10505 and dissolve it in the chosen solvent to a final concentration of 10 mM.
• Initial Analysis (T=0): Immediately after preparation, dilute a small aliquot of the stock solution with the mobile phase to a suitable concentration for HPLC analysis. Inject the sample into the HPLC system and record the chromatogram. The area of the CAY10505 peak at T=0 will serve as the baseline.
• Incubation: Aliquot the remaining stock solution into several amber glass vials and store them under the desired conditions (e.g., room temperature, 4°C, -20°C).
• Time-Point Analysis: At specified time points (e.g., 1, 3, 7, 14, and 30 days), retrieve one vial from each storage condition.
• Allow the vial to equilibrate to room temperature.
• Prepare and analyze the sample by HPLC as described in step 2.
• Data Analysis: Compare the peak area of CAY10505 at each time point to the initial peak area at T=0. A decrease in the peak area suggests degradation. The appearance of new peaks may indicate the formation of degradation products. Calculate the percentage of CAY10505 remaining at each time point.

Visualizations

CAY10505 Mechanism of Action

CAY10505 is a selective inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ), a key enzyme in the PI3K/Akt/mTOR signaling pathway.[1][3][4][5] This pathway is crucial for regulating cell growth, proliferation, survival, and motility.

References

• 1. caymanchem.com [caymanchem.com]
• 2. CAY10505 - CD Biosynsis [biosynsis.com]
• 3. medkoo.com [medkoo.com]
• 4. CAY10505 CAS#: 1218777-13-9 [amp.chemicalbook.com]
• 5. adooq.com [adooq.com]
• 6. medchemexpress.com [medchemexpress.com]

CAY10505: A Guide to Off-Target Kinase Effects for Researchers

Technical Support Center

This guide provides researchers, scientists, and drug development professionals with essential information regarding the off-target effects of CAY10505 on various kinases. Understanding the selectivity profile of a compound is critical for interpreting experimental results and anticipating potential side effects in drug development.

Frequently Asked Questions (FAQs)

Q1: What is the primary target of CAY10505?

CAY10505 is a potent and selective inhibitor of Phosphoinositide 3-kinase gamma (PI3Kγ), with a reported IC50 of 30 nM.[1]

Q2: Has CAY10505 been tested for off-target kinase activity?

Yes, CAY10505 was tested against a panel of 80 different kinases to assess its selectivity.[1]

Q3: What are the known significant off-target effects of CAY10505 on other kinases?

From the panel of 80 kinases, the most significant off-target inhibition was observed for Casein Kinase 2 (CK2), with an IC50 of 20 nM.[1]

Q4: How does CAY10505's potency compare across different PI3K isoforms?

CAY10505 exhibits selectivity for the γ isoform of PI3K. Its inhibitory activity against other isoforms is significantly lower. A summary of the IC50 values is provided in the data table below.

CAY10505 Kinase Selectivity Profile

The following table summarizes the quantitative data on the inhibitory activity of CAY10505 against its primary target and known off-target kinases.

Kinase Target	IC50 Value	Notes
Primary Target
PI3Kγ	30 nM	Potent and selective target.[1]
Off-Target Kinases
Casein Kinase 2 (CK2)	20 nM	Significant off-target inhibition observed.[1]
PI3Kα	0.94 µM	~31-fold less potent than against PI3Kγ.[1]
PI3Kβ	20 µM	~667-fold less potent than against PI3Kγ.[1]
PI3Kδ	20 µM	~667-fold less potent than against PI3Kγ.[1]

Experimental Methodologies

Determination of Kinase Inhibition (IC50 Values)

The inhibitory activity of CAY10505 against PI3K isoforms and the panel of 80 other kinases was determined using a standardized in vitro kinase assay. While the complete list of all 80 kinases and their specific inhibition values are not publicly available, the methodology for the primary targets and the significant off-target is outlined below.

General Kinase Assay Protocol (Radiometric)

A common method for determining kinase activity and inhibition is the radiometric assay, which measures the incorporation of a radiolabeled phosphate group from ATP into a substrate.

• Reaction Mixture Preparation : A reaction mixture is prepared containing the kinase of interest, a specific substrate (peptide or protein), and a buffer solution with necessary cofactors (e.g., MgCl2).

• Compound Addition : CAY10505, dissolved in a suitable solvent (e.g., DMSO), is added to the reaction mixture at various concentrations. A control reaction with solvent only is also prepared.

• Initiation of Reaction : The kinase reaction is initiated by the addition of radiolabeled ATP (e.g., [γ-³²P]ATP or [γ-³³P]ATP) at a concentration near the Km for ATP for that specific kinase.

• Incubation : The reaction is allowed to proceed for a defined period at a controlled temperature (e.g., 30°C).

• Termination and Separation : The reaction is stopped, and the phosphorylated substrate is separated from the remaining radiolabeled ATP. This is often achieved by spotting the reaction mixture onto phosphocellulose paper, which binds the substrate, followed by washing steps to remove unincorporated ATP.

• Quantification : The amount of radioactivity incorporated into the substrate is measured using a scintillation counter or a phosphorimager.

• IC50 Calculation : The percentage of kinase inhibition is calculated for each concentration of CAY10505 relative to the control. The IC50 value, the concentration of the inhibitor required to reduce the kinase activity by 50%, is then determined by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow Diagrams

To aid in the visualization of the biological context and experimental procedures, the following diagrams are provided.

Caption: PI3K/Akt Signaling Pathway Inhibition by CAY10505.

Caption: Workflow for Kinase Inhibitor Off-Target Screening.

References

• 1. Assay of protein kinases using radiolabeled ATP: a protocol | MRC PPU [ppu.mrc.ac.uk]

Technical Support Center: Optimizing CAY10505 Concentration for Efficacy

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the concentration of CAY10505 for maximal efficacy in in vitro experiments.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of CAY10505?

CAY10505 is a potent and selective inhibitor of the gamma isoform of phosphoinositide 3-kinase (PI3Kγ).[1] By inhibiting PI3Kγ, CAY10505 blocks the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). This, in turn, prevents the activation of downstream signaling proteins, most notably Akt (also known as Protein Kinase B), a key regulator of cell survival, proliferation, and growth.

Q2: What is a recommended starting concentration for CAY10505 in cell culture experiments?

A recommended starting point for CAY10505 is in the nanomolar to low micromolar range. For instance, a concentration of 200 nM has been shown to partially reduce baicalein-induced Akt phosphorylation in neurons.[1][2] In studies with multiple myeloma cell lines, anti-survival effects were observed at 10 µM.[1][2] The half-maximal inhibitory concentration (IC50) for PI3Kγ is 30 nM in neurons.[1][2] However, the optimal concentration is highly cell-type dependent and should be determined empirically through a dose-response experiment.

Q3: How should I dissolve and store CAY10505?

CAY10505 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF). It is insoluble in water and ethanol. For cell culture experiments, it is recommended to prepare a high-concentration stock solution (e.g., 10 mM) in DMSO. This stock solution should be aliquoted into smaller, single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C for long-term stability. When preparing working solutions, dilute the DMSO stock in fresh culture medium to the desired final concentration. It is crucial to ensure the final DMSO concentration in the culture medium does not exceed 0.1% to prevent solvent-induced cytotoxicity.

Q4: What is the stability of CAY10505 in solution?

When stored properly at -20°C, CAY10505 is stable for at least four years in its solid form. Stock solutions in DMSO should also be stored at -20°C and are generally stable for several months. To ensure compound integrity, it is best to use freshly prepared dilutions for each experiment.

Troubleshooting Guide

Problem: I am not observing the expected inhibitory effect of CAY10505 on my cells.

• Possible Cause 1: Suboptimal Concentration.

  • Solution: The effective concentration of CAY10505 can vary significantly between different cell lines. It is essential to perform a dose-response experiment with a wide range of concentrations (e.g., 10 nM to 50 µM) to determine the optimal inhibitory concentration for your specific cell model.

• Possible Cause 2: Low Basal PI3K/Akt Pathway Activity.

  • Solution: If the basal level of PI3K/Akt signaling in your cell line is low, it may be difficult to detect a significant decrease in phosphorylation after inhibitor treatment. Consider stimulating the pathway with a growth factor (e.g., IGF-1, EGF) prior to CAY10505 treatment to increase the dynamic range of your assay.

• Possible Cause 3: Compound Inactivity.

  • Solution: Ensure that your CAY10505 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles. If possible, test the activity of your compound on a positive control cell line known to be sensitive to PI3Kγ inhibition.

• Possible Cause 4: Cell Line Resistance.

  • Solution: The cell line you are using may have intrinsic or acquired resistance to PI3Kγ inhibition. This could be due to mutations in downstream signaling components or the activation of compensatory signaling pathways.[3][4] Consider investigating the mutational status of key genes in the PI3K/Akt pathway (e.g., PTEN, PIK3CA).

Problem: I am observing high levels of cytotoxicity even at low concentrations of CAY10505.

• Possible Cause 1: DMSO Toxicity.

  • Solution: Ensure that the final concentration of DMSO in your cell culture medium is kept to a minimum, ideally below 0.1%. High concentrations of DMSO can be toxic to many cell lines. Prepare intermediate dilutions of your CAY10505 stock solution to minimize the volume of DMSO added to your experimental wells.

• Possible Cause 2: Off-Target Effects.

  • Solution: While CAY10505 is a selective PI3Kγ inhibitor, high concentrations may lead to off-target effects. Common off-target effects of PI3K inhibitors include hyperglycemia, rash, and diarrhea, though these are more relevant in vivo.[5][6] In vitro, high concentrations could affect other kinases. Always use the lowest effective concentration determined from your dose-response curve to minimize potential off-target activities.

Problem: My CAY10505 solution appears to have precipitated in the cell culture medium.

• Possible Cause: Poor Solubility in Aqueous Media.

  • Solution: CAY10505 has limited solubility in aqueous solutions. When diluting the DMSO stock into your cell culture medium, ensure rapid and thorough mixing to prevent precipitation. It is also advisable to not exceed the solubility limit in the final culture medium. If precipitation persists, consider using a solubilizing agent, though this should be tested for its own effects on the cells.

Data Presentation

Table 1: Dose-Response of CAY10505 in Various In Vitro Models

Cell/System Type	Assay	Concentration	Observed Effect	Reference
Neurons	Akt Phosphorylation	200 nM	Partial reduction of baicalein-induced p-Akt	[1][2]
Multiple Myeloma (MM) cell lines	Cell Survival (Annexin V/PI)	10 µM	Anti-survival effects	[1][2]
Multiple Myeloma (MM) primary cells	Cell Survival (Annexin V/PI)	10 µM	Anti-survival effects	[1][2]

Experimental Protocols

Protocol 1: Dose-Response Cell Viability Assay (MTT Assay)

This protocol outlines the steps to determine the IC50 value of CAY10505 in a specific cell line.

Materials:

• CAY10505

• DMSO

• Cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count your cells.

  • Seed the cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.

  • Incubate the plate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Preparation and Treatment:

  • Prepare a 10 mM stock solution of CAY10505 in DMSO.

  • Perform serial dilutions of the CAY10505 stock solution in complete culture medium to achieve a range of final concentrations (e.g., 0.01, 0.1, 1, 10, 50 µM).

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest CAY10505 concentration) and a no-treatment control.

  • Carefully remove the medium from the wells and replace it with 100 µL of the medium containing the different concentrations of CAY10505 or controls.

• Incubation:

  • Incubate the plate for a predetermined duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, add 10 µL of 5 mg/mL MTT reagent to each well.

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to form formazan crystals.

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently pipette to ensure complete dissolution.

• Data Acquisition and Analysis:

  • Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

  • Subtract the average absorbance of blank wells (media only) from all other wells.

  • Normalize the data by expressing the absorbance of treated wells as a percentage of the vehicle control wells (% Viability).

  • Plot the % Viability against the log of the CAY10505 concentration and use a non-linear regression model to determine the IC50 value.

Protocol 2: Western Blot Analysis of Phosphorylated Akt (p-Akt)

This protocol is for assessing the inhibitory effect of CAY10505 on the PI3K/Akt signaling pathway.

Materials:

• CAY10505

• DMSO

• Cell line of interest

• Complete cell culture medium

• 6-well cell culture plates

• Growth factor (e.g., IGF-1, optional)

• Ice-cold PBS

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (anti-p-Akt Ser473, anti-total Akt, anti-GAPDH or β-actin)

• HRP-conjugated secondary antibody

• ECL chemiluminescence substrate

• Chemiluminescence imaging system

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and grow to 70-80% confluency.

  • If stimulating the pathway, serum-starve the cells for 4-6 hours, then pre-treat with various concentrations of CAY10505 for 1-2 hours.

  • Stimulate the cells with a growth factor (e.g., 100 ng/mL IGF-1) for 15-30 minutes. Include an unstimulated control.

• Cell Lysis:

  • Wash the cells twice with ice-cold PBS.

  • Add 100-150 µL of ice-cold RIPA buffer to each well, scrape the cells, and transfer the lysate to a microcentrifuge tube.

  • Incubate the lysate on ice for 30 minutes.

  • Centrifuge at 14,000 x g for 15 minutes at 4°C. Transfer the supernatant to a new tube.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation and Western Blotting:

  • Normalize the protein concentration for all samples. Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

  • Separate the protein samples on an SDS-PAGE gel and transfer them to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against p-Akt (e.g., at a 1:1000 dilution in blocking buffer) overnight at 4°C with gentle agitation.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again three times with TBST.

• Detection and Analysis:

  • Apply the ECL substrate and capture the chemiluminescent signal using an imaging system.

  • Strip the membrane and re-probe for total Akt and a loading control (GAPDH or β-actin) to ensure equal protein loading.

  • Analyze the band intensities to determine the ratio of p-Akt to total Akt.

Visualizations

Caption: PI3K/Akt Signaling Pathway and the inhibitory action of CAY10505.

Caption: Experimental workflow for optimizing CAY10505 concentration.

Caption: Troubleshooting workflow for CAY10505 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Dose-response or dose-effect curves in in vitro experiments and their use to study combined effects of neurotoxicants [pubmed.ncbi.nlm.nih.gov]
• 4. Cyanidin 3-glycoside induced apoptosis in MCF-7 breast cancer cell line - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Simultaneous Inhibition of Cell-Cycle, Proliferation, Survival, Metastatic Pathways and Induction of Apoptosis in Breast Cancer Cells by a Phytochemical Super-Cocktail: Genes That Underpin Its Mode of Action [jcancer.org]

potential artifacts with CAY10505 in cell-based assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers using CAY10505 in cell-based assays. CAY10505 is a potent and selective inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ), however, like any experimental tool, it can sometimes produce unexpected results. This guide is designed to help you identify and resolve potential artifacts and other issues that may arise during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of CAY10505?

CAY10505 is a potent and selective inhibitor of the gamma isoform of phosphoinositide 3-kinase (PI3Kγ) with a reported IC50 of 30 nM.[1] It functions by competing with ATP at the kinase domain of PI3Kγ, thereby preventing the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). This disruption of the PI3K/Akt signaling pathway can lead to various cellular effects, including the induction of apoptosis and inhibition of cell proliferation.[1][2]

Q2: Does CAY10505 have any known off-target effects?

Yes, a significant off-target effect of CAY10505 is the inhibition of casein kinase 2 (CK2), with a reported IC50 of 20 nM.[1] CK2 is a serine/threonine kinase involved in a wide range of cellular processes, including cell growth, proliferation, and survival.[3][4][5] Inhibition of CK2 can therefore lead to cellular effects that are independent of PI3Kγ inhibition.

Q3: What is the recommended solvent for CAY10505 and are there any solubility issues?

CAY10505 is soluble in dimethyl sulfoxide (DMSO) but is not soluble in water or ethanol.[6] It is crucial to prepare a concentrated stock solution in high-quality, anhydrous DMSO and then dilute it to the final working concentration in your cell culture medium. Precipitation of the compound in aqueous media, especially at higher concentrations, can be a source of artifacts.

Q4: At what concentration should I use CAY10505 in my cell-based assay?

The optimal concentration of CAY10505 will vary depending on the cell type and the specific experimental endpoint. It is recommended to perform a dose-response experiment to determine the effective concentration for your system. Based on its IC50 values, concentrations ranging from 100 nM to 10 µM are often used in cell-based assays.[1]

Troubleshooting Guide

Issue 1: Unexpected or No Inhibition of Akt Phosphorylation

You are treating your cells with CAY10505, but you observe inconsistent or no reduction in the phosphorylation of Akt, a downstream target of PI3K.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Compound Precipitation	Visually inspect the culture medium for any signs of precipitation after adding CAY10505. If precipitation is observed, consider lowering the final concentration or increasing the final DMSO concentration (while ensuring it remains non-toxic to your cells).
Incorrect Dosing	Verify the calculations for your stock solution and final dilutions. Perform a fresh serial dilution from your stock.
Cellular Context	The PI3K/Akt pathway may not be the primary driver of the phenotype you are studying in your specific cell line. Consider using a positive control (e.g., another known PI3K inhibitor) to confirm that the pathway is active and druggable in your cells.
Presence of Alternative Signaling Pathways	Cells may activate compensatory signaling pathways to bypass the inhibition of PI3Kγ. Consider investigating other related pathways that might be influencing Akt phosphorylation.

Issue 2: Unexpected Cell Death or Cytotoxicity

You observe a higher level of cell death than anticipated, or cytotoxicity at concentrations where you expect to see specific pathway inhibition.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Off-target CK2 Inhibition	The observed cytotoxicity may be due to the inhibition of Casein Kinase 2 (CK2), which is crucial for the survival of many cancer cell types.[3][7][8] To investigate this, you could use a structurally different CK2 inhibitor as a control to see if it phenocopies the effect of CAY10505.
Solvent Toxicity	Ensure the final concentration of DMSO in your cell culture medium is at a non-toxic level (typically below 0.5%). Run a vehicle control (cells treated with the same concentration of DMSO as your highest CAY10505 concentration) to assess solvent toxicity.
Compound Purity	If possible, verify the purity of your CAY10505 compound. Impurities could contribute to unexpected toxicity.

Issue 3: Irreproducible or Variable Results

Your experimental results with CAY10505 are inconsistent between experiments.

Possible Causes & Solutions:

Possible Cause	Troubleshooting Step
Compound Stability	Prepare fresh dilutions of CAY10505 from your DMSO stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution. Store the stock solution at -20°C or -80°C.[6]
Cell Passage Number	High passage numbers can lead to phenotypic drift in cell lines. Ensure you are using cells within a consistent and low passage number range for all experiments.
Assay Conditions	Standardize all assay parameters, including cell seeding density, incubation times, and reagent concentrations.

Data Summary

The following table summarizes the key inhibitory concentrations (IC50) of CAY10505 for its primary target and known off-target.

Target	IC50 (nM)	Reference
PI3Kγ	30	[1]
Casein Kinase 2 (CK2)	20	[1]
PI3Kα	940	[1]
PI3Kβ	20,000	[1]
PI3Kδ	20,000	[1]

Experimental Protocols

Western Blot for Akt Phosphorylation

• Cell Treatment: Plate cells at a desired density and allow them to adhere overnight. Treat cells with varying concentrations of CAY10505 or vehicle control (DMSO) for the desired time.

• Cell Lysis: Wash cells with ice-cold PBS and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate with primary antibodies against phospho-Akt (Ser473) and total Akt overnight at 4°C.

• Detection: Wash the membrane with TBST and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to attach overnight.

• Compound Treatment: Treat cells with a serial dilution of CAY10505 or vehicle control.

• Incubation: Incubate the plate for 24-72 hours at 37°C in a humidified incubator.

• MTT Addition: Add MTT reagent to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

• Solubilization: Add a solubilization solution (e.g., DMSO or a detergent-based solution) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

Visualizations

Caption: CAY10505 inhibits PI3Kγ, blocking Akt signaling.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Discovery of novel selective PI3Kγ inhibitors through combining machine learning-based virtual screening with multiple protein structures and bio-evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting CK2 in cancer: a valuable strategy or a waste of time? - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Downfalls of Chemical Probes Acting at the Kinase ATP-Site: CK2 as a Case Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. medkoo.com [medkoo.com]
• 7. Casein Kinase 2 (CK2): A Possible Therapeutic Target in Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Casein Kinase II (CK2) as a Therapeutic Target for Hematological Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]

CAY10505 Technical Support Center: Long-Term Storage and Handling

This guide provides researchers, scientists, and drug development professionals with detailed information on the long-term storage conditions for CAY10505, a potent and selective PI3Kγ inhibitor.

Frequently Asked Questions (FAQs) and Troubleshooting

Q1: What are the recommended long-term storage conditions for CAY10505 as a solid?

A1: For long-term storage, CAY10505 should be stored as a solid (lyophilized powder) at -20°C.[1][2] It is also recommended to keep it in a dry and dark place.[1] For short-term storage, 0-4°C is acceptable for days to weeks.[1]

Q2: How should I store CAY10505 once it is in solution?

A2: Stock solutions of CAY10505 should be stored at -20°C for long-term storage (months).[1] For short-term storage (days to weeks), they can be kept at 0-4°C.[1] CAY10505 is soluble in DMSO.[1][3]

Q3: What is the expected shelf-life of CAY10505?

A3: If stored properly as a solid at -20°C, CAY10505 is stable for at least two to four years.[1][3] One supplier indicates a stability of ≥ 4 years, while another suggests >2 years.[1][3]

Q4: My CAY10505 was shipped at room temperature. Is it still viable?

A4: Yes. CAY10505 is considered stable enough for a few weeks during ordinary shipping and time spent in customs at ambient temperatures.[1] Upon receipt, you should immediately store it at the recommended long-term storage temperature of -20°C.

Q5: I have noticed slight variations in storage recommendations between different suppliers. What should I do?

A5: It is always best to adhere to the storage conditions provided on the product's certificate of analysis or datasheet that was supplied with your specific batch of CAY10505. While general recommendations are consistent (-20°C for long-term), batch-specific information is the most accurate.

Q6: How can I assess the stability of my CAY10505 after long-term storage?

A6: To verify the stability and purity of your compound, you can perform analytical tests such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). You would compare the results of your stored sample against a freshly prepared sample or a reference standard. A "significant change" is defined as the failure to meet its specification.[4]

Summary of Storage Conditions

Form	Storage Duration	Temperature	Additional Conditions
Solid (Lyophilized)	Short-term (days to weeks)	0 - 4°C	Dry and dark[1]
Long-term (months to years)	-20°C	Dry and dark[1]
Stock Solution (in DMSO)	Short-term (days to weeks)	0 - 4°C
Long-term (months)	-20°C

Experimental Protocols

Protocol: Stability Assessment of CAY10505 using LC-MS

This protocol outlines a general procedure to assess the stability of CAY10505 after long-term storage.

Objective: To determine the purity and identify potential degradation products of a CAY10505 sample that has been stored for an extended period.

Materials:

• Stored CAY10505 sample

• Reference standard of CAY10505 (freshly acquired or properly stored)

• DMSO (HPLC grade)

• Mobile phase solvents (e.g., acetonitrile, water with formic acid, HPLC grade)

• LC-MS system

Methodology:

• Sample Preparation:

  • Accurately weigh and dissolve the stored CAY10505 and the reference standard in DMSO to prepare stock solutions of a known concentration (e.g., 10 mM).

  • Further dilute the stock solutions with the mobile phase to a working concentration suitable for your LC-MS system (e.g., 1 µM).

• LC-MS Analysis:

  • Equilibrate the LC-MS system with the appropriate mobile phase.

  • Inject the reference standard solution to establish the retention time and the mass-to-charge ratio (m/z) of intact CAY10505 (Molecular Weight: 289.28 g/mol ).[1]

  • Inject the stored CAY10505 sample solution.

  • Run a gradient elution to separate CAY10505 from any potential degradation products.

• Data Analysis:

  • Compare the chromatograms of the stored sample and the reference standard.

  • Check for a decrease in the peak area of the parent compound in the stored sample compared to the reference.

  • Look for the appearance of new peaks in the chromatogram of the stored sample, which may indicate degradation products.

  • Analyze the mass spectra of any new peaks to identify the molecular weights of potential degradation products.

Visualizations

References

• 1. medkoo.com [medkoo.com]
• 2. adooq.com [adooq.com]
• 3. caymanchem.com [caymanchem.com]
• 4. database.ich.org [database.ich.org]

Technical Support Center: CAY10505 In Vivo Applications

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers using CAY10505 in vivo. The information is designed to help you anticipate and address potential challenges, particularly concerning toxicity, to ensure the success and reproducibility of your experiments.

Frequently Asked Questions (FAQs)

Q1: What is CAY10505 and what is its primary mechanism of action?

CAY10505 is a potent and selective inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ), with an IC50 of 30 nM in neurons.[1] It functions by blocking the catalytic activity of PI3Kγ, a key enzyme in inflammatory and immune cell signaling pathways.

Q2: What are the known off-target effects of CAY10505?

While highly selective for PI3Kγ, CAY10505 has been shown to significantly inhibit the unrelated casein kinase 2 (CK2) with an IC50 of 20 nM.[2] Researchers should consider the potential for CK2 inhibition to influence their experimental outcomes, as CK2 is involved in a wide range of cellular processes, including cell growth, proliferation, and apoptosis.

Q3: What are the common toxicities associated with PI3K inhibitors as a class?

PI3K inhibitors are known to have a range of on-target and off-target toxicities. While specific data for CAY10505 is limited, class-wide adverse effects observed in preclinical and clinical studies include:

• Hyperglycemia: Inhibition of the PI3K/Akt signaling pathway can interfere with insulin signaling and glucose metabolism, leading to elevated blood glucose levels.[3][4]

• Gastrointestinal Toxicity (Diarrhea/Colitis): Immune-mediated colitis is a recognized side effect of some PI3K inhibitors, particularly those targeting the delta and gamma isoforms.[5][6][7]

• Immunosuppression and Infections: As PI3Kγ is crucial for immune cell function, its inhibition can lead to a compromised immune response and increased susceptibility to infections.[1]

• Cutaneous Reactions (Rash): Skin rashes are a common toxicity associated with PI3K inhibitors.[1]

• Hepatotoxicity: Elevated liver enzymes have been observed with some PI3K inhibitors.[1]

Q4: How should I prepare CAY10505 for in vivo administration?

CAY10505 is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) but is poorly soluble in aqueous solutions.[2] For in vivo use, it is typically dissolved in an organic solvent like DMSO first, and then further diluted with a vehicle suitable for administration to animals, such as saline, phosphate-buffered saline (PBS), or a solution containing co-solvents like polyethylene glycol (PEG) or solubilizing agents like cyclodextrins. It is crucial to minimize the final concentration of DMSO to avoid vehicle-induced toxicity.

Troubleshooting Guide

Issue 1: Observed Animal Distress or Toxicity (e.g., weight loss, lethargy, ruffled fur)

Possible Cause 1: Vehicle Toxicity

• Explanation: High concentrations of DMSO can cause local irritation, inflammation, and systemic toxicity.

• Troubleshooting Steps:

  • Review Vehicle Composition: Determine the final concentration of DMSO in your formulation. Aim for the lowest possible concentration, ideally below 10% and preferably below 5% for intraperitoneal injections.

  • Run a Vehicle Control Group: Always include a group of animals that receives the vehicle alone to distinguish between compound- and vehicle-induced toxicity.

  • Alternative Vehicles: If DMSO toxicity is suspected, consider alternative formulation strategies. This may involve using co-solvents like PEG400, propylene glycol, or solubilizing agents such as cyclodextrins to reduce the required amount of DMSO.

Possible Cause 2: On-Target PI3Kγ Inhibition-Related Toxicity

• Explanation: The intended pharmacological effect of CAY10505 on the immune system can lead to adverse effects.

• Troubleshooting Steps:

  • Dose Reduction: If toxicity is observed at your current dose, consider performing a dose-response study to find a lower, effective, and better-tolerated dose.

  • Monitor for Specific Toxicities: Be vigilant for signs of PI3K inhibitor class-specific toxicities. For example, monitor for diarrhea as a potential sign of colitis.

  • Intermittent Dosing: Some studies with other PI3K inhibitors have shown that intermittent dosing schedules can have a better safety profile than continuous daily dosing.[8]

Possible Cause 3: Off-Target CK2 Inhibition

• Explanation: Inhibition of CK2 can have broad cellular effects that may contribute to toxicity.

• Troubleshooting Steps:

  • Literature Review: Investigate the known consequences of CK2 inhibition in your specific animal model and disease context to anticipate potential off-target effects.

  • Control Compounds: If available, use a PI3Kγ inhibitor with a different off-target profile or a selective CK2 inhibitor to help dissect the observed effects.

Issue 2: Hyperglycemia (Elevated Blood Glucose)

• Explanation: CAY10505, by inhibiting the PI3K/Akt pathway, can induce insulin resistance and increase hepatic glucose production.[3][4][9]

• Troubleshooting Steps:

  • Blood Glucose Monitoring: Regularly monitor blood glucose levels in your animals, especially during the initial phase of treatment.

  • Dietary Modification: In preclinical models, switching to a low-carbohydrate diet after compound administration has been shown to effectively reduce drug-induced hyperglycemia.[3][9]

  • Fasting: Fasting animals before drug administration can deplete liver glycogen stores and attenuate the hyperglycemic response.[3][9]

  • Pharmacological Intervention: In some preclinical studies, metformin has been used to manage PI3K inhibitor-induced hyperglycemia.[4] However, this adds another variable to your experiment and should be carefully considered and controlled for.

Issue 3: Diarrhea or Signs of Colitis

• Explanation: Inhibition of PI3Kγ can disrupt immune homeostasis in the gut, leading to an inflammatory response resembling colitis.[6]

• Troubleshooting Steps:

  • Monitor Stool Consistency: Regularly check for changes in stool consistency and the presence of diarrhea.

  • Body Weight Monitoring: A sudden drop in body weight can be an indicator of colitis.

  • Histological Analysis: At the end of the study, or if animals need to be euthanized due to severe symptoms, perform a histological examination of the colon to look for signs of inflammation.

  • Dose and Schedule Modification: As with general toxicity, reducing the dose or switching to an intermittent dosing schedule may alleviate gastrointestinal side effects.

Data Summary

Table 1: CAY10505 In Vitro Potency and Solubility

Parameter	Value	Reference
PI3Kγ IC50	30 nM	[1]
CK2 IC50	20 nM	[2]
Solubility in DMSO	20 mg/mL	[2]
Solubility in DMF	20 mg/mL	[2]
Solubility in DMSO:PBS (pH 7.2) (1:5)	0.15 mg/mL	[2]

Table 2: Potential In Vivo Toxicities of PI3Kγ Inhibitors and Mitigation Strategies

Potential Toxicity	Clinical Signs in Animals	Recommended Monitoring	Mitigation Strategies
Vehicle Toxicity (e.g., DMSO)	Local irritation at injection site, lethargy, ataxia	Daily health checks, observation immediately after dosing	Use lowest possible DMSO concentration, consider alternative vehicles/formulations
Hyperglycemia	Increased water intake, increased urination	Blood glucose monitoring	Low-carbohydrate diet, pre-dose fasting, consider metformin co-administration
Colitis/Diarrhea	Loose stools, weight loss, dehydration	Daily monitoring of stool consistency and body weight	Dose reduction, intermittent dosing, histological analysis of colon
Immunosuppression	Increased incidence of spontaneous infections	Monitor for signs of infection (e.g., skin lesions, respiratory distress)	Maintain clean housing, consider prophylactic antibiotics in some models
Cutaneous Rash	Redness, inflammation, or hair loss on the skin	Regular skin and coat examination	Topical treatments (consult with veterinarian), dose reduction

Experimental Protocols

Protocol 1: General Health Monitoring for Animals Treated with CAY10505

• Baseline Measurements: Before the start of the experiment, record the body weight and perform a general health assessment of each animal.

• Daily Monitoring:

  • Record the body weight of each animal daily.

  • Visually inspect each animal for signs of toxicity, including changes in posture, activity level, fur condition (piloerection), and breathing.

  • Check for signs of dehydration (e.g., skin tenting).

  • Monitor food and water intake.

  • Observe stool consistency for signs of diarrhea.

• Weekly Monitoring:

  • Perform a more thorough physical examination.

  • Depending on the study design, blood samples may be collected for complete blood count (CBC) and serum chemistry analysis to monitor for organ toxicity.

• Humane Endpoints: Establish clear criteria for humane endpoints (e.g., a certain percentage of body weight loss, severe lethargy, or other signs of distress) at which an animal will be removed from the study and euthanized.

Protocol 2: Preparation of CAY10505 for Oral Gavage in Mice

This is an example protocol and may need to be optimized for your specific experimental needs.

• Stock Solution Preparation:

  • Weigh the required amount of CAY10505 powder.

  • Dissolve CAY10505 in 100% DMSO to create a concentrated stock solution (e.g., 20 mg/mL). Ensure it is fully dissolved by vortexing or gentle warming.

• Working Solution Preparation:

  • Calculate the volume of the stock solution needed for your desired final concentration and dosing volume.

  • Prepare a vehicle solution. A common vehicle for oral administration is 0.5% carboxymethylcellulose (CMC) in water.

  • On the day of dosing, dilute the CAY10505 stock solution in the vehicle to the final desired concentration. For example, to achieve a final DMSO concentration of 5%, you would add 5 parts of your DMSO stock solution to 95 parts of the 0.5% CMC solution.

  • Vortex the working solution thoroughly to ensure a uniform suspension.

• Administration:

  • Administer the CAY10505 suspension to the mice via oral gavage at the appropriate volume based on their body weight (e.g., 10 mL/kg).

  • Ensure the suspension is well-mixed before drawing it into the dosing syringe for each animal.

Visualizations

Caption: CAY10505 inhibits PI3Kγ, blocking the phosphorylation of PIP2 to PIP3 and subsequent activation of Akt.

Caption: A logical workflow for troubleshooting in vivo toxicity with CAY10505.

References

• 1. Development and safety of PI3K inhibitors in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. Management of Phosphatidylinositol-3-Kinase Inhibitor-Associated Hyperglycemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Management of Gastro-Intestinal Toxicity of the Pi3 Kinase Inhibitor: Optimizing Future Dosing Strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Management of Gastro-Intestinal Toxicity of the Pi3 Kinase Inhibitor: Optimizing Future Dosing Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PI3K Inhibitors in Cancer: Clinical Implications and Adverse Effects | MDPI [mdpi.com]
• 9. researchgate.net [researchgate.net]

CAY10505 degradation and how to prevent it

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the use of CAY10505, a potent PI3Kγ inhibitor.

FAQs and Troubleshooting Guides

This section addresses common issues encountered during the handling, storage, and experimental use of CAY10505.

1. Compound Stability and Storage

Q1: How should I store CAY10505 to prevent degradation?

A1: To ensure the stability of CAY10505, it is crucial to store it under the recommended conditions. The compound is typically supplied as a solid and should be stored at -20°C for long-term stability, where it can be stable for over two years.[1] For short-term storage (days to weeks), it can be kept at 0-4°C in a dry and dark environment.[1]

Q2: I need to prepare a stock solution of CAY10505. What is the recommended solvent and storage condition for the solution?

A2: CAY10505 is soluble in dimethyl sulfoxide (DMSO).[1][2] It is not soluble in water or ethanol.[1] Prepare stock solutions in DMSO at a desired concentration. For storage, it is recommended to keep the stock solution at -20°C. Under these conditions, the solution is expected to be stable for up to one month.[2] To avoid repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Q3: I suspect my CAY10505 may have degraded. What are the potential causes of degradation?

A3: While specific degradation pathways for CAY10505 have not been extensively published, based on its chemical structure—a furan-2-ylmethylene thiazolidinedione—potential degradation routes can be inferred. Thiazolidinedione rings can be susceptible to oxidative scission.[3] The furan moiety in some compounds can also undergo metabolic activation to form reactive intermediates, which may lead to degradation.[4][5] Additionally, exposure to light, extreme pH conditions (acidic or alkaline), and high temperatures can contribute to the degradation of chemical compounds.

Q4: How can I check for the degradation of my CAY10505 sample?

A4: To assess the purity and potential degradation of your CAY10505 sample, analytical techniques such as High-Performance Liquid Chromatography (HPLC) are recommended. A stability-indicating HPLC method can separate the parent compound from its degradation products. Mass spectrometry (MS) can be coupled with HPLC (LC-MS) to identify the mass of any potential degradation products.

2. Experimental Troubleshooting

Q5: I am not observing the expected inhibition of PI3Kγ activity in my in vitro kinase assay. What could be the reason?

A5: Several factors could contribute to a lack of inhibitory activity:

• Compound Degradation: Ensure that your CAY10505 stock solution has been stored correctly and has not undergone degradation. Prepare fresh dilutions for your experiment.

• Incorrect Concentration: Verify the concentration of your CAY10505 working solution. The reported IC50 for CAY10505 against PI3Kγ is 30 nM.[2]

• Assay Conditions: Ensure that the kinase assay buffer components, ATP concentration, and substrate are optimal for PI3Kγ activity. Refer to a validated protocol for PI3Kγ activity assays.

• Enzyme Activity: Confirm that the recombinant PI3Kγ enzyme is active. Include a positive control (a known inhibitor) and a negative control (vehicle only) in your experiment.

Q6: In my cell-based assay, I am not seeing a decrease in the phosphorylation of Akt (a downstream target of PI3K). What should I check?

A6: If you are not observing the expected downstream effects of PI3Kγ inhibition, consider the following:

• Cell Permeability: While CAY10505 is used in cell-based assays, ensure it is effectively entering your specific cell type at the concentration used.

• Treatment Time and Concentration: Optimize the concentration and incubation time of CAY10505. A starting point could be a dose-response experiment around the cellular IC50, if available, or based on literature for similar cell types.

• PI3K Isoform Redundancy: Cells may express other PI3K isoforms (α, β, δ) that can compensate for the inhibition of the γ isoform. CAY10505 is selective for PI3Kγ over other isoforms.[2] The PI3K/Akt pathway in your specific cell line might be predominantly driven by an isoform other than γ.

• Western Blot Protocol: Ensure your Western blot protocol for detecting phosphorylated Akt (p-Akt) is optimized. This includes using appropriate phosphatase inhibitors during cell lysis, proper antibody dilutions, and a suitable blocking buffer (e.g., BSA for phospho-antibodies to reduce background).[6]

Quantitative Data Summary

Parameter	Value	Reference
Storage (Solid)	-20°C (long-term), 0-4°C (short-term)	[1]
Storage (DMSO Solution)	-20°C (up to 1 month)	[2]
Solubility	Soluble in DMSO	[1][2]
IC50 (PI3Kγ)	30 nM	[2]
IC50 (PI3Kα)	0.94 µM	[2]
IC50 (PI3Kβ)	20 µM	[2]
IC50 (PI3Kδ)	20 µM	[2]

Experimental Protocols

Protocol 1: In Vitro PI3Kγ Inhibition Assay using ADP-Glo™

This protocol provides a method to determine the inhibitory activity of CAY10505 against PI3Kγ by measuring the amount of ADP produced in the kinase reaction.

Materials:

• Recombinant human PI3Kγ enzyme

• PI3Kγ substrate (e.g., PIP2)

• CAY10505

• ADP-Glo™ Kinase Assay Kit (Promega)

• Kinase Assay Buffer (e.g., 25 mM MOPS, pH 7.2, 12.5 mM glycerol 2-phosphate, 25 mM MgCl2, 5 mM EGTA, 2 mM EDTA, 0.25 mM DTT)

• ATP

• White, opaque 96-well plates

Procedure:

• Prepare serial dilutions of CAY10505 in Kinase Assay Buffer.

• In a 96-well plate, add the PI3Kγ enzyme and the CAY10505 dilutions (or vehicle control).

• Add the PI3Kγ substrate to each well.

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at 30°C for a specified time (e.g., 60 minutes).

• Stop the reaction by adding the ADP-Glo™ Reagent and incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent and incubate for 30-60 minutes at room temperature.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each CAY10505 concentration and determine the IC50 value.

Protocol 2: Western Blot for Phospho-Akt (Ser473) Inhibition

This protocol describes how to assess the effect of CAY10505 on the PI3K/Akt signaling pathway by measuring the phosphorylation of Akt at Serine 473 in a cell-based assay.

Materials:

• Cell line of interest (e.g., macrophages)

• CAY10505

• Cell culture medium and supplements

• Phosphatase inhibitors (e.g., sodium fluoride, sodium vanadate)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (5% w/v BSA in TBST)

• Primary antibodies: anti-phospho-Akt (Ser473) and anti-total Akt

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of CAY10505 (and a vehicle control) for the desired time.

• Lyse the cells in lysis buffer containing protease and phosphatase inhibitors.

• Determine the protein concentration of each lysate using a BCA assay.

• Denature equal amounts of protein from each sample by boiling in Laemmli buffer.

• Separate the proteins by SDS-PAGE and transfer them to a membrane.

• Block the membrane with 5% BSA in TBST for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-Akt (Ser473) overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total Akt as a loading control.

• Quantify the band intensities to determine the relative levels of phospho-Akt.

Visualizations

Caption: PI3K/Akt Signaling Pathway and CAY10505 Inhibition.

Caption: Western Blot Workflow for p-Akt Inhibition.

References

• 1. medkoo.com [medkoo.com]
• 2. adooq.com [adooq.com]
• 3. Mechanistic studies on the metabolic scission of thiazolidinedione derivatives to acyclic thiols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review – Oriental Journal of Chemistry [orientjchem.org]
• 5. Metabolic Activation and Hepatotoxicity of Furan-Containing Compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Center: CAY10505 Bioavailability

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers address challenges related to the poor bioavailability of CAY10505, a potent and selective PI3Kγ inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is CAY10505 and what is its mechanism of action?

CAY10505 is a potent and selective inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ) with an IC50 of 30 nM.[1][2][3][4] PI3Kγ is a key enzyme in the PI3K/Akt/mTOR signaling pathway, which is involved in various cellular functions such as cell growth, proliferation, differentiation, and survival.[1] By inhibiting PI3Kγ, CAY10505 can modulate these cellular processes and has been investigated for its potential therapeutic effects, including improving hypertension-associated vascular endothelial dysfunction.[1][5]

Q2: Why am I observing poor bioavailability with CAY10505 in my experiments?

The poor bioavailability of CAY10505 is likely attributed to its low aqueous solubility. The compound is reported to be insoluble in water and ethanol.[1][5] For a drug to be orally bioavailable, it must first dissolve in the gastrointestinal fluids before it can be absorbed into the bloodstream.[6][7] Poor solubility can lead to low dissolution rates, resulting in limited absorption and reduced systemic exposure.

Q3: What are the known solubility properties of CAY10505?

CAY10505 is a crystalline solid that is soluble in organic solvents like Dimethyl Sulfoxide (DMSO) and Dimethylformamide (DMF), but insoluble in aqueous solutions.[1][3][5][8] This hydrophobicity is a major contributor to its poor oral bioavailability.

Solvent	Solubility
Water	Insoluble[1][5]
Ethanol	Insoluble[1][5]
DMSO	≥14.45 mg/mL[1]
DMF	~20 mg/mL[3][8]
DMSO:PBS (pH 7.2) (1:5)	0.15 mg/ml[3]

Q4: Are there any general strategies to improve the bioavailability of poorly soluble compounds like CAY10505?

Yes, several formulation strategies can be employed to enhance the oral bioavailability of poorly soluble drugs.[6][9][10][11] These include:

• Particle Size Reduction: Decreasing the particle size increases the surface area, which can improve the dissolution rate.[12][13]

• Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix can enhance solubility and dissolution.[6][12][13]

• Lipid-Based Formulations: Formulations such as self-emulsifying drug delivery systems (SEDDS) can improve solubilization and absorption.[6][12]

• Complexation: Using cyclodextrins to form inclusion complexes can increase the aqueous solubility of the drug.[6][12][14][15]

• Use of Co-solvents and Surfactants: These can help to increase the solubility of the drug in the formulation.[6][14]

Troubleshooting Guide

This guide provides specific troubleshooting steps for researchers encountering issues with CAY10505 bioavailability in their experiments.

Issue: Inconsistent or low efficacy of CAY10505 in vivo.

This is likely due to poor and variable absorption of the compound.

Suggested Solutions:

• Optimize the Formulation:

  • Co-solvent System: For preclinical studies, a co-solvent system can be a straightforward approach. A common starting point is a mixture of DMSO, polyethylene glycol (PEG), and saline or water. It is crucial to perform a solubility test to ensure CAY10505 remains in solution upon dilution.

  • Lipid-Based Formulation: Consider formulating CAY10505 in a lipid-based system, such as a self-emulsifying drug delivery system (SEDDS).[6][12] These formulations form fine emulsions in the gastrointestinal tract, which can enhance drug solubilization and absorption.

  • Nanosuspension: Reducing the particle size of CAY10505 to the nanometer range can significantly increase its surface area and dissolution velocity.[13] This can be achieved through techniques like wet milling or high-pressure homogenization.[13]

• Verify Compound Stability in the Formulation:

  • Ensure that CAY10505 does not precipitate out of the chosen vehicle over time, especially after dilution for administration. Visually inspect the formulation for any signs of precipitation before each use.

• Consider Alternative Routes of Administration:

  • If oral bioavailability remains a significant hurdle and the experimental goals allow, consider alternative routes of administration such as intraperitoneal (IP) or intravenous (IV) injection. For these routes, CAY10505 will need to be formulated in a suitable vehicle, such as a solution containing DMSO and PEG, which is then diluted with a sterile aqueous solution.

Experimental Protocols

Protocol 1: Preparation of a CAY10505 Formulation for Oral Gavage in Rodents

This protocol provides a starting point for formulating CAY10505 for oral administration in preclinical animal models.

Materials:

• CAY10505

• Dimethyl Sulfoxide (DMSO)

• Polyethylene glycol 400 (PEG400)

• Sterile Saline (0.9% NaCl) or Water for Injection

Procedure:

• Weigh the required amount of CAY10505.

• Dissolve CAY10505 in a minimal amount of DMSO. For example, start with a 10:1 ratio of DMSO to CAY10505 by weight.

• Once fully dissolved, add PEG400 to the solution. A common ratio is to have a final vehicle composition of 10% DMSO, 40% PEG400, and 50% saline.

• Slowly add the sterile saline or water to the DMSO/PEG400 mixture while vortexing to prevent precipitation.

• Visually inspect the final formulation to ensure it is a clear solution. If precipitation occurs, the formulation may need to be adjusted by increasing the proportion of co-solvents.

• Administer the formulation to the animals via oral gavage at the desired dose. In vivo studies in hypertensive rats have used CAY10505 at a dose of 0.6 mg/kg orally.[1][2]

Protocol 2: In Vitro Dissolution Testing

This assay helps to evaluate and compare the dissolution profiles of different CAY10505 formulations.

Materials:

• CAY10505 formulations

• Phosphate-buffered saline (PBS) at pH 6.8 (to simulate intestinal fluid)

• Dissolution apparatus (e.g., USP Apparatus 2 - paddle)

• HPLC system for quantification of CAY10505

Procedure:

• Prepare different formulations of CAY10505 (e.g., co-solvent, lipid-based, nanosuspension).

• Fill the dissolution vessels with pre-warmed PBS (37°C).

• Add the CAY10505 formulation to each vessel.

• Begin stirring at a constant speed (e.g., 50 rpm).

• At predetermined time points (e.g., 5, 15, 30, 60, 120 minutes), withdraw an aliquot of the dissolution medium.

• Replace the withdrawn volume with fresh, pre-warmed PBS.

• Filter the samples and analyze the concentration of dissolved CAY10505 using a validated HPLC method.

• Plot the percentage of drug dissolved versus time to compare the dissolution profiles of the different formulations.

Visualizations

CAY10505 Mechanism of Action: Inhibition of the PI3K/Akt/mTOR Pathway

The following diagram illustrates the signaling pathway inhibited by CAY10505. CAY10505 selectively targets PI3Kγ, a critical component of this pathway.

References

• 1. CAY10505 CAS#: 1218777-13-9 [amp.chemicalbook.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. adooq.com [adooq.com]
• 5. medkoo.com [medkoo.com]
• 6. hilarispublisher.com [hilarispublisher.com]
• 7. sphinxsai.com [sphinxsai.com]
• 8. CAY10505 - CD Biosynsis [biosynsis.com]
• 9. Strategies to improve oral drug bioavailability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Bioavailability enhancement strategies: basics, formulation approaches and regulatory considerations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 15. mdpi.com [mdpi.com]

Reference Data & Comparative Studies

CAY10505 vs. Other PI3K Gamma Inhibitors: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the phosphoinositide 3-kinase (PI3K) gamma inhibitor CAY10505 with other notable alternatives, supported by experimental data. This document focuses on the biochemical potency, isoform selectivity, and cellular activity of these inhibitors, presenting quantitative data in structured tables, detailing experimental methodologies, and visualizing key concepts through diagrams.

Introduction to PI3K Gamma Inhibition

The phosphoinositide 3-kinase (PI3K) signaling pathway is a critical regulator of numerous cellular processes, including cell growth, proliferation, survival, and migration. The PI3K family is divided into three classes, with Class I being the most implicated in cancer and inflammatory diseases. Class I PI3Ks are further subdivided into Class IA (PI3Kα, β, and δ) and Class IB (PI3Kγ). PI3Kγ is predominantly expressed in hematopoietic cells and plays a crucial role in immune cell signaling, making it an attractive therapeutic target for a range of inflammatory and autoimmune diseases, as well as certain cancers.

PI3Kγ inhibitors function by blocking the catalytic activity of the p110γ subunit, thereby preventing the phosphorylation of phosphatidylinositol-4,5-bisphosphate (PIP2) to phosphatidylinositol-3,4,5-trisphosphate (PIP3). This abrogation of PIP3 production inhibits the downstream activation of key signaling molecules such as Akt, leading to the modulation of immune and inflammatory responses.

Comparative Analysis of PI3K Gamma Inhibitors

This guide focuses on the comparison of CAY10505 with another prominent and well-characterized PI3Kγ inhibitor, IPI-549 (also known as Eganelisib).

Biochemical Potency and Isoform Selectivity

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes the reported IC50 values of CAY10505 and IPI-549 against PI3Kγ and other Class I PI3K isoforms. A lower IC50 value indicates greater potency.

Inhibitor	PI3Kγ IC50 (nM)	PI3Kα IC50 (nM)	PI3Kβ IC50 (nM)	PI3Kδ IC50 (nM)	Selectivity (γ vs α, β, δ)
CAY10505	30	940	20,000	20,000	~31x vs α, ~667x vs β, ~667x vs δ
IPI-549 (Eganelisib)	16	3200	3500	8400	>200x vs α, >218x vs β, >525x vs δ

Note: IC50 values can vary between different assay conditions. The data presented here is compiled from various sources for comparative purposes.

Based on the available biochemical data, IPI-549 demonstrates higher potency against PI3Kγ compared to CAY10505. Furthermore, IPI-549 exhibits a greater selectivity profile against other Class I PI3K isoforms, which is a desirable characteristic to minimize off-target effects.

Cellular Activity

Inhibitor	Cellular Assay	Cellular IC50 (nM)
IPI-549 (Eganelisib)	Inhibition of pAkt in C5a-stimulated RAW264.7 mouse macrophages	1.2

The data indicates that IPI-549 is a highly potent inhibitor of PI3Kγ signaling in a cellular environment.

Signaling Pathway and Experimental Workflow

To provide a clearer understanding of the biological context and the methods used to evaluate these inhibitors, the following diagrams illustrate the PI3K/Akt signaling pathway and a general experimental workflow for inhibitor testing.

Caption: PI3K/Akt Signaling Pathway and Inhibition.

Caption: Workflow for PI3Kγ Inhibitor Evaluation.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. Below are representative protocols for key experiments used to characterize PI3Kγ inhibitors.

Biochemical Kinase Assay (for IC50 Determination)

This protocol is a generalized representation for determining the biochemical potency of an inhibitor against PI3Kγ.

• Reagents and Materials:

  • Recombinant human PI3Kγ enzyme

  • Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 0.01% CHAPS, 2 mM DTT)

  • PIP2 substrate

  • ATP (radiolabeled [γ-³²P]ATP or for use with ADP-Glo™ assay)

  • Test inhibitors (e.g., CAY10505, IPI-549) dissolved in DMSO

  • 96-well plates

  • ADP-Glo™ Kinase Assay kit (Promega) or phosphocellulose paper for radiolabeled assay

• Procedure:

  • Prepare serial dilutions of the test inhibitors in DMSO.

  • In a 96-well plate, add the kinase buffer, recombinant PI3Kγ enzyme, and the diluted inhibitor. Incubate for a specified time (e.g., 15-30 minutes) at room temperature to allow for inhibitor binding.

  • Initiate the kinase reaction by adding a mixture of PIP2 substrate and ATP.

  • Allow the reaction to proceed for a set time (e.g., 60 minutes) at a controlled temperature (e.g., 30°C).

  • Stop the reaction.

  • Detect the product (PIP3). For the ADP-Glo™ assay, this involves measuring the amount of ADP produced, which is inversely proportional to the kinase activity. For radiolabeled assays, the phosphorylated PIP3 is captured on phosphocellulose paper and quantified using a scintillation counter.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Cellular p-Akt Inhibition Assay

This protocol describes a method to assess the ability of an inhibitor to block PI3Kγ signaling in a cellular context.

• Cell Culture and Treatment:

  • Culture a suitable cell line (e.g., RAW264.7 mouse macrophages) in appropriate media.

  • Seed the cells in 96-well plates and allow them to adhere overnight.

  • Starve the cells in serum-free media for a few hours to reduce basal PI3K signaling.

  • Pre-treat the cells with various concentrations of the test inhibitor or DMSO (vehicle control) for 1-2 hours.

• Cell Stimulation and Lysis:

  • Stimulate the cells with a GPCR agonist that activates PI3Kγ (e.g., C5a) for a short period (e.g., 5-10 minutes) to induce Akt phosphorylation.

  • Immediately aspirate the media and lyse the cells with a suitable lysis buffer containing protease and phosphatase inhibitors.

• Detection of p-Akt:

  • Determine the protein concentration of each cell lysate.

  • Analyze the levels of phosphorylated Akt (p-Akt) at a specific site (e.g., Ser473 or Thr308) and total Akt using either a Western blot or an ELISA-based method.

  • For Western blotting, separate the proteins by SDS-PAGE, transfer to a membrane, and probe with specific primary antibodies against p-Akt and total Akt, followed by detection with appropriate secondary antibodies.

  • For ELISA, use a kit that specifically captures and detects p-Akt and total Akt.

• Data Analysis:

  • Quantify the p-Akt signal and normalize it to the total Akt signal for each sample.

  • Calculate the percentage of inhibition of p-Akt phosphorylation for each inhibitor concentration relative to the stimulated DMSO control.

  • Determine the cellular IC50 value by plotting the percent inhibition against the inhibitor concentration.

In Vivo Efficacy Study in a Syngeneic Tumor Model

This protocol outlines a general procedure for evaluating the anti-tumor efficacy of a PI3Kγ inhibitor in a mouse model.

• Animal Model:

  • Use immunocompetent mice (e.g., C57BL/6) that are compatible with the chosen syngeneic tumor cell line.

  • Implant tumor cells (e.g., MC38 colon adenocarcinoma) subcutaneously into the flank of the mice.

• Dosing and Monitoring:

  • Once the tumors reach a palpable size, randomize the mice into different treatment groups (e.g., vehicle control, CAY10505, IPI-549).

  • Administer the inhibitors at a predetermined dose and schedule (e.g., daily oral gavage).

  • Monitor the tumor growth by measuring the tumor dimensions with calipers at regular intervals. Calculate the tumor volume using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice as an indicator of general health and toxicity.

• Endpoint and Analysis:

  • The study can be terminated when the tumors in the control group reach a predetermined size or at a specific time point.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, flow cytometry of immune cells).

  • Compare the tumor growth rates and final tumor weights between the different treatment groups to assess the anti-tumor efficacy of the inhibitors.

  • Statistical analysis (e.g., t-test, ANOVA) should be performed to determine the significance of the observed differences.

Conclusion

This guide provides a comparative overview of CAY10505 and IPI-549, two selective inhibitors of PI3Kγ. Based on the available data, IPI-549 (Eganelisib) demonstrates superior potency and selectivity for PI3Kγ in biochemical assays and high potency in cellular assays. The provided experimental protocols offer a framework for the evaluation of these and other PI3Kγ inhibitors. For researchers and drug development professionals, the choice of inhibitor will depend on the specific requirements of their study, including the desired potency, selectivity profile, and the experimental system being used. Further head-to-head studies under identical conditions would be beneficial for a more definitive comparison of these two compounds.

A Comparative Guide to CAY10505 and AS-252424: Potent and Selective PI3Kγ Inhibitors

In the landscape of kinase inhibitors, phosphoinositide 3-kinases (PI3Ks) have emerged as critical targets in various cellular processes, including cell growth, proliferation, and survival. Dysregulation of the PI3K/Akt/mTOR signaling pathway is a hallmark of numerous diseases, most notably cancer and inflammatory conditions. Within the PI3K family, the gamma (γ) isoform is predominantly expressed in hematopoietic cells and plays a crucial role in immune cell signaling, making it an attractive target for therapeutic intervention. This guide provides a detailed comparison of two widely used, potent, and selective PI3Kγ inhibitors: CAY10505 and AS-252424.

Quantitative Comparison of Inhibitory Activity

Both CAY10505 and AS-252424 are potent inhibitors of the PI3Kγ isoform. Their in vitro inhibitory activities against the four Class I PI3K isoforms (α, β, γ, and δ) have been characterized, with IC50 values providing a quantitative measure of their potency and selectivity.

Inhibitor	PI3Kα (IC50)	PI3Kβ (IC50)	PI3Kγ (IC50)	PI3Kδ (IC50)
CAY10505	0.94 µM	20 µM	30 nM	20 µM
AS-252424	935 nM (0.935 µM)[1]	20 µM[2][3]	30 nM[1][2][3]	20 µM[2][3]

As the data indicates, both compounds exhibit high potency for PI3Kγ with an IC50 of 30 nM. Their selectivity for PI3Kγ over other isoforms is noteworthy. For instance, AS-252424 is approximately 31-fold more selective for PI3Kγ than for PI3Kα[4]. Both compounds show significantly less activity against PI3Kβ and PI3Kδ.

It is also important to consider off-target effects. Both CAY10505 and AS-252424 have been shown to inhibit Casein Kinase 2 (CK2) with an IC50 of 20 nM[5]. Furthermore, AS-252424 has been identified as an inhibitor of long-chain acyl-CoA synthetase 4 (ACSL4)[5].

Signaling Pathway and Mechanism of Action

CAY10505 and AS-252424 exert their effects by inhibiting the PI3K/Akt/mTOR signaling pathway. This pathway is a critical intracellular cascade that regulates a multitude of cellular functions. The diagram below illustrates the key components of this pathway and the point of intervention for these inhibitors.

Caption: The PI3K/Akt/mTOR signaling pathway and the inhibitory action of CAY10505 and AS-252424.

Upon activation by upstream signals, such as through receptor tyrosine kinases (RTKs), PI3K phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3)[6][7]. PIP3 acts as a second messenger, recruiting and activating downstream effectors like PDK1 and Akt[7]. Activated Akt then phosphorylates a variety of substrates, including mTORC1, leading to the regulation of cellular processes like cell growth and proliferation[8]. CAY10505 and AS-252424, as PI3Kγ inhibitors, block the phosphorylation of PIP2, thereby inhibiting the entire downstream signaling cascade.

Experimental Protocols

The characterization of PI3K inhibitors like CAY10505 and AS-252424 relies on robust in vitro and cellular assays. Below are detailed methodologies for two key experiments.

In Vitro PI3K Kinase Assay

This assay directly measures the enzymatic activity of a purified PI3K isoform and its inhibition by a test compound.

Caption: Workflow for a typical in vitro PI3K kinase assay.

Methodology:

• Reaction Setup: In a 96-well plate, prepare a reaction mixture containing the purified recombinant PI3Kγ enzyme, a lipid substrate (e.g., phosphatidylinositol 4,5-bisphosphate, PIP2), and a kinase buffer.

• Inhibitor Addition: Add serial dilutions of CAY10505 or AS-252424 to the wells. Include a vehicle control (e.g., DMSO).

• Reaction Initiation: Initiate the kinase reaction by adding ATP.

• Incubation: Incubate the plate at room temperature for a defined period (e.g., 60 minutes) to allow the enzymatic reaction to proceed.

• Reaction Termination and Detection: Stop the reaction and detect the product. Common detection methods include:

  • ADP-Glo™ Kinase Assay: Measures the amount of ADP produced, which is proportional to kinase activity.

  • HTRF® Kinase Assay: A time-resolved fluorescence energy transfer (TR-FRET) based assay to detect the phosphorylated product.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration relative to the vehicle control. Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Western Blot Assay for Akt Phosphorylation

This assay assesses the ability of the inhibitors to block PI3K signaling within a cellular context by measuring the phosphorylation of a key downstream effector, Akt.

Methodology:

• Cell Culture and Treatment: Seed cells (e.g., a relevant cancer cell line) in 6-well plates and allow them to adhere. Treat the cells with various concentrations of CAY10505 or AS-252424 for a specified time. Include a vehicle-treated control.

• Cell Lysis: Wash the cells with ice-cold PBS and then lyse them using a lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors to preserve the phosphorylation state of proteins[9].

• Protein Quantification: Determine the protein concentration of each cell lysate using a standard method like the BCA assay to ensure equal protein loading for electrophoresis.

• SDS-PAGE and Western Blotting:

  • Denature the protein samples by heating with Laemmli sample buffer.

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Blocking: Block the membrane with a blocking buffer (e.g., 5% BSA in TBST) to prevent non-specific antibody binding.

  • Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phosphorylated Akt (e.g., anti-phospho-Akt Ser473).

  • Secondary Antibody Incubation: After washing, incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using a chemiluminescence imaging system.

• Normalization: To confirm equal protein loading, the membrane can be stripped and re-probed with an antibody against total Akt or a housekeeping protein like β-actin.

Conclusion

Both CAY10505 and AS-252424 are highly potent and selective inhibitors of PI3Kγ, making them valuable tools for studying the role of this kinase in various physiological and pathological processes. Their similar IC50 values for PI3Kγ suggest comparable in vitro potency. The choice between these inhibitors may depend on the specific experimental context, including the cell type and potential off-target considerations. The provided experimental protocols offer a foundation for researchers to further investigate and compare the activities of these and other PI3K inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. adooq.com [adooq.com]
• 3. axonmedchem.com [axonmedchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 9. benchchem.com [benchchem.com]

Validating PI3Kγ Inhibition in Cells: A Comparative Guide to CAY10505

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of CAY10505, a potent and selective inhibitor of phosphoinositide 3-kinase gamma (PI3Kγ), with other commercially available alternatives. The information presented is supported by experimental data from publicly available research to assist in the selection of the most appropriate tool for validating PI3Kγ inhibition in cellular assays.

Introduction to PI3Kγ and CAY10505

The phosphoinositide 3-kinase (PI3K) family of lipid kinases plays a crucial role in various cellular processes, including cell growth, proliferation, differentiation, survival, and trafficking. The class I PI3K isoforms (α, β, γ, and δ) are particularly important in signal transduction. PI3Kγ is predominantly expressed in hematopoietic cells and is a key mediator of inflammatory and immune responses, making it an attractive therapeutic target for a range of diseases.

CAY10505 is a potent and selective inhibitor of the PI3Kγ isoform, with a reported IC50 of 30 nM in neurons.[1] Its selectivity for PI3Kγ over other class I isoforms makes it a valuable tool for dissecting the specific roles of this kinase in cellular signaling pathways.

Comparative Analysis of PI3Kγ Inhibitors

To provide a comprehensive overview, CAY10505 is compared with three other well-characterized PI3Kγ inhibitors: AS-252424, IPI-549, and TG100-115. The following table summarizes their in vitro inhibitory activities against the four class I PI3K isoforms.

Inhibitor	PI3Kγ IC50 (nM)	PI3Kα IC50 (nM)	PI3Kβ IC50 (nM)	PI3Kδ IC50 (nM)
CAY10505	30[1]	940[1]	20,000[1]	20,000[1]
AS-252424	30-33	935-940	20,000	20,000
IPI-549	1.2-16	250-3200	240-3500	180->8400
TG100-115	83	1,300	1,200	235

Validating CAY10505 Activity in Cellular Assays

The efficacy of a kinase inhibitor is ultimately determined by its activity within a cellular context. Key assays for validating PI3Kγ inhibition include monitoring the phosphorylation of downstream targets, such as Akt, and assessing the impact on cell viability and proliferation.

Inhibition of Akt Phosphorylation

A primary method to confirm PI3Kγ inhibition in cells is to measure the phosphorylation of its downstream effector, Akt (also known as Protein Kinase B), at serine 473 (S473).

Experimental Protocol: Western Blot for Phospho-Akt (S473)

This protocol is adapted from studies on PI3Kγ inhibition in neuronal and macrophage cell lines.

• Cell Culture and Treatment:

  • Culture neuronal cells (e.g., primary cortical neurons) or macrophage-like cells (e.g., RAW 264.7) to 70-80% confluency.

  • For neuronal cells, replace the culture medium with a serum-free medium for 2 hours prior to treatment.

  • Pre-treat the cells with varying concentrations of CAY10505 (e.g., 10 nM, 100 nM, 1 µM) or vehicle (DMSO) for 1 hour.

  • Stimulate the cells with an appropriate agonist to activate the PI3Kγ pathway. For example, use a growth factor like BDNF (50 ng/mL) for neurons for 15 minutes.

• Cell Lysis:

  • Wash the cells twice with ice-cold phosphate-buffered saline (PBS).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Centrifuge the lysates at 14,000 x g for 15 minutes at 4°C to pellet cell debris.

• Western Blotting:

  • Determine the protein concentration of the supernatants using a BCA assay.

  • Separate equal amounts of protein (20-30 µg) on a 10% SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% non-fat milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

  • Incubate the membrane with a primary antibody against phospho-Akt (S473) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • To ensure equal protein loading, strip the membrane and re-probe with an antibody against total Akt.

Assessment of Cell Viability

Inhibition of PI3Kγ can affect the viability and proliferation of certain cell types, particularly those of hematopoietic origin, such as multiple myeloma cells.

Experimental Protocol: Cell Viability Assay in Multiple Myeloma Cells

This protocol is based on general methodologies for assessing cell viability in multiple myeloma cell lines.

• Cell Seeding:

  • Seed multiple myeloma cells (e.g., RPMI-8226, U266) in a 96-well plate at a density of 1 x 10^4 cells per well in complete culture medium.[2]

• Inhibitor Treatment:

  • Treat the cells with a range of CAY10505 concentrations (e.g., 1 µM to 50 µM) or vehicle control.

  • Incubate the cells for 24, 48, and 72 hours at 37°C in a humidified incubator with 5% CO2.[2]

• Viability Measurement (MTT Assay):

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.[2]

  • Add 100 µL of solubilization buffer (e.g., 10% SDS in 0.01 M HCl) to each well and incubate overnight at 37°C to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle-treated control.

Signaling Pathway and Experimental Workflow Diagrams

To visualize the molecular interactions and experimental procedures, the following diagrams are provided in Graphviz DOT language.

Caption: PI3Kγ signaling pathway and the inhibitory action of CAY10505.

Caption: Workflow for validating CAY10505 activity in cells.

Conclusion

References

• 1. Akt Mediates Cytoprotection of Endothelial Cells by Vascular Endothelial Growth Factor in an Anchorage-dependent Manner - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Glaucocalyxin A suppresses multiple myeloma progression in vitro and in vivo through inhibiting the activation of STAT3 signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison: Genetic Knockdown of PI3Kγ versus CAY10505 Treatment

For researchers, scientists, and drug development professionals, understanding the nuances between genetic and pharmacological inhibition of a target is critical for robust experimental design and interpretation. This guide provides an objective comparison of two common methods for inhibiting Phosphoinositide 3-kinase gamma (PI3Kγ): genetic knockdown using RNA interference (RNAi) and pharmacological treatment with the selective inhibitor CAY10505.

This comparison will delve into the mechanisms, experimental protocols, and potential off-target effects associated with each approach, supported by experimental data. The aim is to equip researchers with the necessary information to choose the most appropriate method for their specific research questions.

At a Glance: Key Differences

Feature	Genetic Knockdown (siRNA/shRNA)	CAY10505 Treatment
Mechanism of Action	Post-transcriptional gene silencing, leading to reduced PI3Kγ protein expression.	Direct, competitive inhibition of the PI3Kγ enzyme's ATP-binding site, blocking its kinase activity.
Specificity	Can be highly specific to the PI3Kγ mRNA sequence, but off-target effects due to seed region homology are possible.	Highly selective for the PI3Kγ isoform over other PI3K isoforms (α, β, δ), but potential for off-target kinase inhibition exists.
Kinetics of Inhibition	Slower onset, dependent on mRNA and protein turnover rates (typically 24-72 hours).	Rapid onset of action, directly inhibiting enzyme activity within minutes to hours of treatment.
Duration of Effect	Transient for siRNA (days); stable for shRNA (can be long-term with selection).	Reversible and dependent on the compound's half-life and continuous presence in the culture medium.
Dose-Response	Dependent on transfection efficiency and siRNA/shRNA concentration.	Clear dose-dependent inhibition of PI3Kγ activity.
Experimental Controls	Non-targeting (scrambled) siRNA/shRNA; multiple different siRNA/shRNA sequences against PI3Kγ.	Vehicle control (e.g., DMSO); use of inactive enantiomers if available; testing against other PI3K isoforms.

Signaling Pathway Overview

Phosphoinositide 3-kinases (PI3Ks) are a family of enzymes involved in crucial cellular functions such as cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking. PI3Kγ is a class IB PI3K, primarily activated by G-protein coupled receptors (GPCRs), and plays a significant role in inflammatory and immune responses.

PI3Kγ Signaling Pathway and Points of Intervention.

Comparative Experimental Data

While direct head-to-head studies using CAY10505 are limited, data from studies using other selective PI3Kγ inhibitors and genetic knockdown provide valuable insights. For instance, a study on B-cell migration demonstrated that both genetic knockdown of PI3Kγ and treatment with a PI3Kγ-specific inhibitor (CZC24832) reduced cell migration, indicating that both methods can achieve similar phenotypic outcomes.

Table 1: Comparison of Effects on Downstream Signaling and Cellular Phenotypes

Parameter	Genetic Knockdown of PI3Kγ	CAY10505 Treatment	Supporting Data Insights
p-Akt (Ser473) Levels	Significant reduction following successful knockdown.	Dose-dependent reduction in p-Akt levels.	Inhibition of PI3Kγ, either genetically or pharmacologically, is expected to decrease the phosphorylation of its downstream effector, Akt.
Cell Viability	May decrease cell viability depending on the cell type and its dependence on PI3Kγ signaling.[1]	Can induce a decrease in cell viability in PI3Kγ-dependent cell lines.	Studies have shown that both PI3Kγ knockout and pharmacological inhibition can impact microglial proliferation and viability.[1]
Cell Migration	Reduced migratory capacity in various cell types.[2]	Inhibition of migration has been observed in B cells and other cell types.[2]	Both genetic and pharmacological inhibition of PI3Kγ have been shown to impair B-cell migration in transwell assays.[2]

Experimental Protocols

Below are detailed methodologies for key experiments to compare the effects of PI3Kγ knockdown and CAY10505 treatment.

Genetic Knockdown of PI3Kγ (siRNA)

Objective: To transiently reduce the expression of PI3Kγ protein.

Materials:

• Target cells

• PI3Kγ-specific siRNA and non-targeting control siRNA

• Lipofectamine RNAiMAX or similar transfection reagent

• Opti-MEM I Reduced Serum Medium

• Culture medium

• 6-well plates

• Reagents for RNA extraction, cDNA synthesis, and qPCR

• Reagents for Western blotting (lysis buffer, antibodies against PI3Kγ and a loading control)

Protocol:

• Cell Seeding: 24 hours prior to transfection, seed cells in 6-well plates at a density that will result in 50-70% confluency at the time of transfection.

• siRNA-Lipid Complex Formation:

  • For each well, dilute 20-50 pmol of PI3Kγ siRNA or non-targeting control siRNA in 100 µL of Opti-MEM.

  • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX in 100 µL of Opti-MEM and incubate for 5 minutes at room temperature.

  • Combine the diluted siRNA and diluted Lipofectamine RNAiMAX, mix gently, and incubate for 20 minutes at room temperature to allow complex formation.

• Transfection: Add the 200 µL of siRNA-lipid complex dropwise to each well.

• Incubation: Incubate the cells for 24-72 hours at 37°C in a CO2 incubator.

• Validation of Knockdown:

  • qPCR: At 24-48 hours post-transfection, harvest cells, extract total RNA, and perform reverse transcription followed by quantitative PCR to assess PI3Kγ mRNA levels relative to a housekeeping gene and the non-targeting control.

  • Western Blot: At 48-72 hours post-transfection, lyse the cells and perform Western blot analysis to determine the reduction in PI3Kγ protein levels compared to the non-targeting control and a loading control (e.g., GAPDH or β-actin).[3][4]

References

• 1. PI3Kγ Mediates Microglial Proliferation and Cell Viability via ROS - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

CAY10505: A Tool for Isoform-Specific PI3Kγ Inhibition, Not a Negative Control for PI3Kα Studies

A detailed guide for researchers on the appropriate use of CAY10505 in phosphoinositide 3-kinase (PI3K) research, emphasizing its role as a potent and selective PI3Kγ inhibitor and clarifying its unsuitability as a negative control in studies focused on the PI3Kα isoform.

This guide provides a comprehensive comparison of CAY10505 with other PI3K inhibitors, supported by experimental data and detailed protocols. The aim is to equip researchers, scientists, and drug development professionals with the necessary information to make informed decisions about the selection and use of chemical probes in their PI3K-related research.

Understanding CAY10505 and the PI3K Alpha Signaling Pathway

CAY10505 is a potent and highly selective inhibitor of the gamma (γ) isoform of phosphoinositide 3-kinase (PI3K). Due to its significant selectivity for PI3Kγ over other Class I PI3K isoforms (α, β, and δ), it is a valuable tool for investigating the specific roles of PI3Kγ in cellular processes. However, this selectivity profile also makes it unsuitable as a negative control in studies focused on PI3K alpha (α). An ideal negative control should be structurally similar to the active compound but devoid of activity against the target of interest. CAY10505, while much less potent against PI3Kα, is not inert and can still influence the PI3K signaling network, potentially leading to misinterpretation of experimental results.

The PI3Kα signaling pathway is a critical regulator of cell growth, proliferation, survival, and metabolism. Its dysregulation is frequently implicated in cancer. The pathway is initiated by the activation of receptor tyrosine kinases (RTKs), which recruit and activate PI3Kα. Activated PI3Kα then phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate the second messenger phosphatidylinositol 3,4,5-trisphosphate (PIP3). PIP3 recruits and activates downstream effectors, most notably the serine/threonine kinase Akt (also known as protein kinase B or PKB). Activated Akt proceeds to phosphorylate a multitude of downstream targets, orchestrating a wide range of cellular responses.

Comparative Analysis of PI3K Inhibitors

To illustrate the distinct pharmacological profiles of various PI3K inhibitors, the following table summarizes their half-maximal inhibitory concentrations (IC50) against the four Class I PI3K isoforms.

Inhibitor	PI3Kα IC50 (nM)	PI3Kβ IC50 (nM)	PI3Kγ IC50 (nM)	PI3Kδ IC50 (nM)	Primary Target(s)	Reference(s)
CAY10505	940	20,000	30	20,000	PI3Kγ	[1][2]
Alpelisib (BYL719)	5	1200	250	290	PI3Kα	[3][4]
Wortmannin	~2-5	~2-5	~2-5	~2-5	Pan-PI3K	[5][6]

Note: IC50 values can vary depending on the assay conditions.

This data clearly demonstrates that CAY10505 is a potent PI3Kγ inhibitor with at least a 30-fold selectivity over PI3Kα. In contrast, Alpelisib (BYL719) is a highly selective PI3Kα inhibitor, and Wortmannin is a pan-inhibitor, affecting all isoforms at similar concentrations.

The Importance of a True Negative Control

In kinase inhibitor studies, a proper negative control is essential to distinguish the on-target effects of the inhibitor from any off-target or non-specific effects. The ideal negative control is a molecule that is structurally very similar to the active inhibitor but lacks the chemical moieties required for binding to the target kinase, rendering it inactive. The use of an isoform-selective inhibitor like CAY10505 as a negative control for a different isoform, such as PI3Kα, is not recommended. While it displays significantly lower potency against PI3Kα, it is not completely inactive and its potent inhibition of PI3Kγ could lead to confounding effects, especially in cell-based assays where multiple PI3K isoforms may be active.

Experimental Protocols

To aid in the design of robust experiments, detailed protocols for a biochemical PI3Kα activity assay and a cell-based Western blot for measuring PI3K pathway inhibition are provided below.

In Vitro PI3Kα Kinase Activity Assay (Luminescent)

This assay measures the amount of ADP produced from the kinase reaction, which correlates with PI3Kα activity.

Materials:

• Recombinant human PI3Kα (p110α/p85α)

• PI(4,5)P2 substrate

• ATP

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM EGTA, 0.03% CHAPS)

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compounds (e.g., CAY10505, Alpelisib, Wortmannin) dissolved in DMSO

• 384-well white plates

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add 1 µL of each compound dilution or DMSO (vehicle control).

• Add 4 µL of a master mix containing PI3Kα enzyme and PI(4,5)P2 substrate in kinase assay buffer to each well.

• Incubate at room temperature for 15 minutes to allow for compound binding.

• Initiate the kinase reaction by adding 5 µL of ATP solution to each well.

• Incubate at room temperature for 60 minutes.

• Stop the reaction and measure ADP production by adding the ADP-Glo™ Reagent and following the manufacturer's instructions.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control and determine the IC50 values.

Cell-Based Western Blot for Phospho-Akt (Ser473)

This protocol assesses the inhibition of the PI3K pathway in cells by measuring the phosphorylation of its downstream target, Akt.

Materials:

• Cell line of interest (e.g., a cancer cell line with known PIK3CA mutation)

• Complete cell culture medium

• Serum-free medium

• Test compounds (e.g., CAY10505, Alpelisib) dissolved in DMSO

• Growth factor (e.g., IGF-1, EGF) for pathway stimulation

• Lysis buffer (RIPA buffer supplemented with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: anti-phospho-Akt (Ser473) and anti-total Akt

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Serum-starve the cells for 4-6 hours.

• Pre-treat the cells with various concentrations of the test compounds or DMSO for 1-2 hours.

• Stimulate the cells with a growth factor for 10-15 minutes to activate the PI3K pathway.

• Wash the cells with ice-cold PBS and lyse them in lysis buffer.

• Determine the protein concentration of the lysates using a BCA assay.

• Prepare samples for SDS-PAGE by adding Laemmli buffer and boiling.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against phospho-Akt overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane and detect the signal using an ECL substrate and an imaging system.

• Strip the membrane and re-probe with an antibody against total Akt to confirm equal protein loading.

Visualizing Pathways and Workflows

To further clarify the concepts discussed, the following diagrams were generated using Graphviz.

Caption: The PI3K alpha signaling pathway.

Caption: Experimental workflows for PI3Kα inhibition assays.

Caption: Selectivity profiles of different PI3K inhibitors.

Conclusion

CAY10505 is a powerful and selective tool for studying the functions of PI3Kγ. Its high selectivity makes it an excellent choice for dissecting the specific roles of this isoform in health and disease. However, its significant potency for PI3Kγ and residual activity against other isoforms, including PI3Kα, preclude its use as a negative control in PI3Kα-focused research. For such studies, researchers should consider using a validated PI3Kα-selective inhibitor like Alpelisib (BYL719) as a positive control and, ideally, a structurally related but inactive molecule as a true negative control to ensure the specificity of the observed effects. This rigorous approach to experimental design is crucial for generating reliable and reproducible data in the complex field of PI3K signaling.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. med.upenn.edu [med.upenn.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Phosphatidylinositol 3-Kinase α–Selective Inhibition With Alpelisib (BYL719) in PIK3CA-Altered Solid Tumors: Results From the First-in-Human Study [escholarship.org]
• 5. Wortmannin - Wikipedia [en.wikipedia.org]
• 6. Phosphoinositide 3‐kinase inhibitor (wortmannin) inhibits pancreatic cancer cell motility and migration induced by hyaluronan in vitro and peritoneal metastasis in vivo - PMC [pmc.ncbi.nlm.nih.gov]

CAY10505: A Comparative Guide to its Cross-Reactivity with PI3K Isoforms

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the inhibitory activity of CAY10505 against various Class I phosphoinositide 3-kinase (PI3K) isoforms. The data presented herein is intended to assist researchers in evaluating the selectivity of CAY10505 for their specific experimental needs.

Quantitative Analysis of PI3K Isoform Inhibition by CAY10505

The inhibitory potency of CAY10505 against the four Class I PI3K isoforms (α, β, γ, and δ) is summarized in the table below. The data is presented as IC50 values, which represent the concentration of the inhibitor required to reduce the enzyme's activity by 50%.

PI3K Isoform	CAY10505 IC50 (nM)	Selectivity over PI3Kγ
PI3Kα	940	31.3-fold
PI3Kβ	20,000	666.7-fold
PI3Kγ	30	-
PI3Kδ	20,000	666.7-fold

Data sourced from Cayman Chemical product information.[1]

As the data indicates, CAY10505 is a potent and selective inhibitor of the PI3Kγ isoform, with an IC50 value of 30 nM.[1] Its inhibitory activity against PI3Kα is significantly lower (IC50 = 940 nM), and it demonstrates weak inhibition of PI3Kβ and PI3Kδ (IC50 = 20,000 nM for both)[1]. This selectivity profile makes CAY10505 a valuable tool for studying the specific roles of PI3Kγ in various cellular processes. CAY10505 is the dehydroxylated form of AS-252424, another potent and selective PI3Kγ inhibitor with a similar IC50 value of 33 nM[2][3].

Experimental Protocols

The following is a representative protocol for determining the in vitro inhibitory activity of CAY10505 against PI3K isoforms. This method is based on standard radiometric or fluorescence-based kinase assays.

Objective: To determine the IC50 values of CAY10505 for PI3Kα, PI3Kβ, PI3Kγ, and PI3Kδ.

Materials:

• Recombinant human PI3K isoforms (α, β, γ, and δ)

• CAY10505

• Phosphatidylinositol (PI) or Phosphatidylinositol-4,5-bisphosphate (PIP2) as substrate

• Adenosine triphosphate (ATP), [γ-33P]ATP for radiometric assay, or unlabeled ATP for fluorescence-based assay

• Kinase assay buffer (e.g., 50 mM HEPES pH 7.5, 100 mM NaCl, 10 mM MgCl2, 1 mM DTT)

• ADP-Glo™ Kinase Assay (Promega) or similar for fluorescence-based detection

• 96-well or 384-well assay plates

• Scintillation counter (for radiometric assay) or plate reader (for fluorescence-based assay)

Procedure:

• Compound Preparation: Prepare a stock solution of CAY10505 in dimethyl sulfoxide (DMSO). Create a serial dilution of CAY10505 in the kinase assay buffer. The final DMSO concentration in the assay should be kept constant and low (e.g., <1%) to avoid affecting enzyme activity.

• Kinase Reaction:

  • Add the kinase assay buffer to the wells of the assay plate.

  • Add the serially diluted CAY10505 or DMSO (vehicle control) to the appropriate wells.

  • Add the PI3K enzyme to each well.

  • Pre-incubate the enzyme and inhibitor for a defined period (e.g., 15-30 minutes) at room temperature.

  • Initiate the kinase reaction by adding a mixture of the lipid substrate (PI or PIP2) and ATP (spiked with [γ-33P]ATP for the radiometric assay).

  • Incubate the reaction for a specific time (e.g., 60 minutes) at room temperature or 30°C.

• Reaction Termination and Detection:

  • Radiometric Assay: Terminate the reaction by adding an acidic solution (e.g., 1N HCl). The phosphorylated lipid product is then extracted and quantified using a scintillation counter.

  • Fluorescence-based Assay (e.g., ADP-Glo™): Terminate the kinase reaction and measure the amount of ADP produced, which is proportional to the kinase activity, following the manufacturer's instructions. This typically involves a two-step process of terminating the kinase reaction and then adding a detection reagent that converts ADP to ATP, which is then used in a luciferase/luciferin reaction to produce light.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of CAY10505 relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the CAY10505 concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism).

PI3K Signaling Pathway

The PI3K pathway is a crucial intracellular signaling cascade that regulates a wide array of cellular processes, including cell growth, proliferation, survival, and metabolism. The general workflow of this pathway is depicted below.

References

• 1. caymanchem.com [caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Activity of any class IA PI3K isoform can sustain cell proliferation and survival - PMC [pmc.ncbi.nlm.nih.gov]

Independent Validation of CAY10505: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of CAY10505's performance against other phosphoinositide 3-kinase (PI3K) inhibitors, supported by experimental data from independent studies. CAY10505 is a potent and selective inhibitor of the gamma (γ) isoform of PI3K, a key signaling molecule in immune cell function and inflammatory responses.

This guide summarizes key quantitative data in structured tables, details experimental methodologies from cited research, and provides visual representations of signaling pathways and experimental workflows to facilitate a comprehensive understanding of CAY10505's effects.

Comparative Analysis of PI3K Inhibitor Selectivity

The efficacy and potential side effects of a PI3K inhibitor are largely determined by its selectivity for the different PI3K isoforms (α, β, δ, and γ). CAY10505 demonstrates high selectivity for the PI3Kγ isoform. The following table provides a comparative overview of the half-maximal inhibitory concentrations (IC50) of CAY10505 and other notable PI3K inhibitors across the Class I PI3K isoforms.

Inhibitor	PI3Kα (IC50)	PI3Kβ (IC50)	PI3Kδ (IC50)	PI3Kγ (IC50)	Primary Target(s)
CAY10505	0.94 µM	20 µM	20 µM	30 nM	PI3Kγ
AS-252424	0.94 µM	20 µM	20 µM	30 nM	PI3Kγ
IPI-549	>100-fold selectivity vs other isoforms	>100-fold selectivity vs other isoforms	>100-fold selectivity vs other isoforms	1.2 nM	PI3Kγ
TG100-115	1.3 µM	1.2 µM	235 nM	83 nM	PI3Kγ/δ
LY294002	0.5 µM	0.97 µM	0.57 µM	-	Pan-PI3K

Signaling Pathway and Experimental Workflows

To visually represent the mechanism of action and experimental designs, the following diagrams are provided in the DOT language for Graphviz.

PI3Kγ Signaling Pathway

PI3Kγ is primarily activated by G-protein coupled receptors (GPCRs), which are crucial for the function of immune cells. Upon activation, PI3Kγ phosphorylates phosphatidylinositol 4,5-bisphosphate (PIP2) to generate phosphatidylinositol 3,4,5-trisphosphate (PIP3), a key second messenger that recruits and activates downstream effectors like Akt, leading to various cellular responses, including cell migration, proliferation, and survival.

Caption: PI3Kγ signaling pathway initiated by GPCR activation.

Experimental Workflow: In Vivo Neutrophil Recruitment Assay

This workflow outlines a common in vivo experiment to assess the effect of a PI3Kγ inhibitor on inflammation, specifically neutrophil recruitment. This type of assay was used to validate the effects of AS-252424, a compound structurally and functionally similar to CAY10505.

Caption: Workflow for in vivo neutrophil recruitment assay.

Detailed Experimental Protocols

To ensure reproducibility and aid in the design of future experiments, detailed methodologies for key studies investigating the effects of CAY10505 and related compounds are provided below.

In Vivo Inhibition of Neutrophil Recruitment (Adapted from studies on AS-252424)

This protocol describes a method to evaluate the in vivo efficacy of a PI3Kγ inhibitor in a mouse model of thioglycollate-induced peritonitis.

Materials:

• Male C57BL/6 mice (8-10 weeks old)

• CAY10505 or other test inhibitor

• Vehicle (e.g., 0.5% carboxymethylcellulose)

• Thioglycollate solution (3% w/v in sterile saline)

• Phosphate-buffered saline (PBS)

• FACS buffer (PBS with 2% fetal bovine serum)

• Antibodies for flow cytometry (e.g., anti-Ly6G, anti-CD11b)

Procedure:

• Animal Acclimation: Acclimate mice to the facility for at least one week before the experiment.

• Treatment: Administer CAY10505 or vehicle to the mice via oral gavage at a predetermined dose (e.g., 10 mg/kg).

• Induction of Peritonitis: One hour after treatment, inject 1 ml of 3% thioglycollate solution intraperitoneally to induce neutrophil recruitment.

• Incubation: House the mice for 4 hours to allow for inflammatory cell infiltration into the peritoneal cavity.

• Peritoneal Lavage: Euthanize the mice and collect the peritoneal cells by washing the peritoneal cavity with 5-10 ml of cold PBS.

• Cell Counting and Staining:

  • Determine the total number of cells in the lavage fluid using a hemocytometer.

  • For flow cytometry, centrifuge the cell suspension, resuspend the pellet in FACS buffer, and stain with fluorescently labeled antibodies against neutrophil markers (e.g., Ly6G and CD11b).

• Flow Cytometry Analysis: Acquire the stained cells on a flow cytometer and analyze the data to quantify the percentage and absolute number of neutrophils (Ly6G+/CD11b+ cells).

• Statistical Analysis: Compare the number of neutrophils in the CAY10505-treated group to the vehicle-treated group using an appropriate statistical test (e.g., Student's t-test).

In Vivo Model of Hypertension and Endothelial Dysfunction (Adapted from Tyagi et al., 2012)

This protocol outlines a method to assess the therapeutic potential of CAY10505 in a rat model of deoxycorticosterone acetate (DOCA) salt-induced hypertension.

Materials:

• Male Wistar rats (200-250 g)

• Deoxycorticosterone acetate (DOCA)

• Saline (1% NaCl in drinking water)

• CAY10505

• Vehicle

• Anesthetic (e.g., urethane)

• Blood pressure measurement system (e.g., tail-cuff method or arterial catheter)

• Organ bath system for vascular reactivity studies

Procedure:

• Induction of Hypertension:

  • Unilaterally nephrectomize the rats under anesthesia.

  • Implant a DOCA pellet (e.g., 25 mg/kg) subcutaneously.

  • Provide 1% NaCl in the drinking water for the duration of the study (typically 4-6 weeks).

• Treatment:

  • After the development of hypertension, divide the rats into treatment groups (e.g., vehicle control, CAY10505).

  • Administer CAY10505 or vehicle daily via oral gavage for a specified period (e.g., 2 weeks).

• Blood Pressure Measurement:

  • Measure systolic blood pressure at baseline and at regular intervals throughout the treatment period using a non-invasive tail-cuff method or by direct arterial cannulation in anesthetized animals at the end of the study.

• Vascular Reactivity Studies:

  • At the end of the treatment period, euthanize the rats and isolate the thoracic aorta.

  • Cut the aorta into rings and mount them in an organ bath containing Krebs-Henseleit solution.

  • Assess endothelium-dependent relaxation by constructing cumulative concentration-response curves to acetylcholine in phenylephrine-precontracted aortic rings.

  • Assess endothelium-independent relaxation using sodium nitroprusside.

• Biochemical Analysis:

  • Collect blood samples to measure relevant biomarkers such as nitric oxide metabolites (nitrite/nitrate).

• Statistical Analysis:

  • Analyze the data using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to compare blood pressure, vascular relaxation responses, and biochemical parameters between the different treatment groups.

Conclusion

The available data from independent studies validate CAY10505 as a potent and highly selective inhibitor of PI3Kγ. Its selectivity profile suggests a lower potential for off-target effects compared to pan-PI3K inhibitors like LY294002. The in vivo studies, particularly those on the structurally similar compound AS-252424, demonstrate its potential in modulating inflammatory responses by inhibiting neutrophil recruitment. Furthermore, studies in models of hypertension suggest a role for PI3Kγ in cardiovascular regulation.

For researchers investigating the role of PI3Kγ in immunity, inflammation, and cardiovascular diseases, CAY10505 represents a valuable pharmacological tool. This guide provides a foundation for comparing CAY10505 with other PI3K inhibitors and for designing further experiments to explore its therapeutic potential. The detailed protocols and visual aids are intended to facilitate the practical application of this knowledge in a laboratory setting.

Safety & Regulatory Compliance

Proper Disposal of CAY10505: A Step-by-Step Guide for Laboratory Professionals

Researchers and drug development professionals handling CAY10505, a potent and selective PI3Kγ inhibitor, must adhere to strict disposal protocols to ensure laboratory safety and environmental protection. This guide provides essential, step-by-step instructions for the proper disposal of CAY10505 and its contaminated packaging, in line with established safety regulations.

Pre-Disposal Safety Precautions

Before initiating the disposal process, it is crucial to wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. Ensure that the disposal activities are carried out in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.

Step-by-Step Disposal Procedure

The proper disposal of CAY10505 involves a systematic approach to collection, storage, and hand-off to authorized waste management services. It is imperative to avoid disposing of this chemical down the sink or in regular trash receptacles.[1]

1. Waste Collection:

• Solid Waste: Collect any unused CAY10505 powder, contaminated personal protective equipment (e.g., gloves, weighing paper), and other solid materials in a designated, clearly labeled hazardous waste container.

• Liquid Waste: For solutions containing CAY10505, use a separate, leak-proof, and chemically compatible container also designated for hazardous liquid waste.

2. Container Labeling:

• All waste containers must be accurately labeled with the words "Hazardous Waste," the full chemical name "CAY10505," and any other components in the waste mixture. Clearly indicate the approximate quantities of each component.

3. Temporary Storage:

• Store the sealed hazardous waste containers in a designated satellite accumulation area within the laboratory. This area should be secure, well-ventilated, and away from incompatible materials.

4. Scheduling Waste Pickup:

• Contact your institution's Environmental Health and Safety (EHS) department to schedule a pickup for the hazardous waste. Follow their specific procedures for waste manifest documentation and collection.

5. Decontamination of Emptied Containers:

• Empty containers that once held CAY10505 must also be disposed of as hazardous waste unless they are properly decontaminated. If decontamination is feasible and aligns with your institution's policies, triple-rinse the container with a suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste. Once decontaminated, the container can be disposed of according to institutional guidelines for non-hazardous lab waste.

Disposal Workflow Diagram

The following diagram illustrates the key steps for the proper disposal of CAY10505.

Caption: Workflow for the proper disposal of CAY10505 waste.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]

Safeguarding Your Research: A Comprehensive Guide to Handling CAY10505

For researchers, scientists, and professionals in drug development, the safe handling of chemical compounds is paramount. This guide provides essential safety and logistical information for the potent phosphoinositide 3-kinase (PI3K) inhibitor, CAY10505, ensuring operational excellence and adherence to safety protocols.

CAY10505 is a powerful research tool, and understanding its proper handling is the first step towards groundbreaking discoveries. This document outlines the necessary personal protective equipment (PPE), step-by-step operational procedures, and appropriate disposal methods to maintain a safe laboratory environment.

Personal Protective Equipment (PPE): Your First Line of Defense

When handling CAY10505, a comprehensive suite of personal protective equipment is mandatory to minimize exposure and ensure personal safety. The following table summarizes the required PPE.

PPE Category	Specific Requirements	Rationale
Eye Protection	Chemical safety goggles or a face shield.	Protects eyes from splashes and airborne particles of the compound.
Hand Protection	Impermeable and resistant gloves (e.g., nitrile rubber).	Prevents skin contact and absorption.
Body Protection	Laboratory coat, long-sleeved, and buttoned.	Protects skin and personal clothing from contamination.
Respiratory Protection	Use in a well-ventilated area. If dust or aerosols may be generated, a NIOSH-approved respirator is recommended.	Minimizes inhalation of the compound.

Operational Protocol: From Receipt to Disposal

A systematic approach to handling CAY10505 is crucial for safety and experimental integrity. The following workflow provides a step-by-step guide for laboratory personnel.

CAY10505 Safe Handling Workflow

Step-by-Step Handling Procedure:

• Pre-Handling Preparation:

  • Thoroughly review the Safety Data Sheet (SDS) for CAY10505 before commencing any work.[1][2][3]

  • Ensure all necessary personal protective equipment is readily available and in good condition.

  • Verify that the designated handling area, typically a chemical fume hood, is clean and operational.

• Handling the Compound:

  • Wear the appropriate PPE, including safety goggles, a lab coat, and suitable gloves.

  • Handle the solid compound with care to prevent the generation of dust.[3]

  • When preparing solutions, add the solvent to the solid slowly to avoid splashing.

  • Work in a well-ventilated area to minimize the risk of inhalation.[3]

• In Case of Exposure:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[3]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If irritation persists, seek medical attention.[3]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[3]

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

Disposal Plan: Ensuring Environmental Responsibility

Proper disposal of CAY10505 and any contaminated materials is a critical final step in the handling process. Adherence to institutional and local regulations is mandatory.

• Waste Collection: All waste materials, including unused compound, contaminated gloves, and weighing papers, should be collected in a clearly labeled, sealed container.

• Disposal Route: The collected waste must be disposed of through a licensed hazardous waste disposal service. Do not dispose of CAY10505 down the drain or in regular trash.

By adhering to these safety protocols, researchers can confidently and safely utilize CAY10505 in their vital work, contributing to the advancement of science while prioritizing the well-being of all laboratory personnel.

References

• 1. hoelzel-biotech.com [hoelzel-biotech.com]
• 2. combi-blocks.com [combi-blocks.com]
• 3. s3.amazonaws.com [s3.amazonaws.com]